2,2',5,5'-tetramethylbiphenyl

• CAS: 3075-84-1

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Chemical Properties of 2,2',5,5'-Tetramethylbiphenyl

Abstract

This technical guide provides a comprehensive overview of the chemical properties of 2,2',5,5'-tetramethylbiphenyl. It is intended for researchers, scientists, and professionals in drug development who require detailed information on the synthesis, reactivity, and physicochemical characteristics of this compound. This document includes a compilation of its physical and chemical properties, detailed experimental protocols for its synthesis and key reactions, and visualizations of relevant chemical processes. All quantitative data is summarized in structured tables for ease of reference.

Introduction

2,2',5,5'-Tetramethylbiphenyl is a substituted aromatic hydrocarbon belonging to the biphenyl family. Its structure consists of two phenyl rings connected by a single bond, with four methyl groups attached at the 2, 2', 5, and 5' positions. This substitution pattern imparts significant steric hindrance, which influences its molecular conformation, reactivity, and physical properties.[1] The compound is of interest in various fields of chemical research and is utilized as an intermediate in the synthesis of more complex organic molecules.[2]

Physicochemical Properties

A summary of the key physicochemical properties of 2,2',5,5'-tetramethylbiphenyl is presented in the table below.

Property	Value	Reference
Molecular Formula	C₁₆H₁₈	[2][3][][5]
Molecular Weight	210.31 g/mol	[2][5]
CAS Number	3075-84-1	[2][3][][5]
IUPAC Name	2-(2,5-dimethylphenyl)-1,4-dimethylbenzene	[6]
Appearance	Colorless to pale yellow solid or liquid	[1]
Melting Point	48-51 °C
Boiling Point	282.3 °C at 760 mmHg	[5]
Density	0.956 g/cm³	[5]
Refractive Index	1.551	[5]
Solubility	Insoluble in water, soluble in organic solvents.	[1]
Flash Point	124.4 °C	[5]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons and the methyl protons. Due to the substitution pattern, the aromatic protons on each ring will likely appear as distinct signals in the aromatic region (typically δ 7.0-7.5 ppm). The four methyl groups are also expected to give rise to singlets in the aliphatic region (typically δ 2.0-2.5 ppm).

• ¹³C NMR: The carbon-13 NMR spectrum would display signals for the aromatic carbons and the methyl carbons. The number of unique carbon signals will depend on the symmetry of the molecule. The aromatic carbons are expected in the δ 120-140 ppm range, while the methyl carbons will appear in the upfield region (δ 15-25 ppm).

Mass Spectrometry

The NIST WebBook provides mass spectral data for 1,1'-Biphenyl, 2,2',5,5'-tetramethyl-.[3]

UV/Visible Spectroscopy

UV/Visible spectral data for 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- is available from the NIST WebBook.[3]

Synthesis of 2,2',5,5'-Tetramethylbiphenyl

The synthesis of 2,2',5,5'-tetramethylbiphenyl can be achieved through a Grignard coupling reaction. A detailed experimental protocol based on a patented method is provided below.[7]

4.1. Experimental Protocol: Grignard Reagent Formation and Coupling

This protocol involves the formation of a Grignard reagent from a halogenated xylene derivative, followed by a manganese-catalyzed coupling reaction.

Materials:

• Halogenated o-xylene (e.g., 3-chloro-o-xylene and 4-chloro-o-xylene)

• Magnesium turnings

• Iodine (catalytic amount)

• Anhydrous tetrahydrofuran (THF)

• Manganous chloride (MnCl₂)

• 1,2-dichloroethane

• Dilute hydrochloric acid

• Ethyl acetate

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Grignard Reagent Preparation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (15.4 mmol) and a catalytic amount of iodine under an inert atmosphere (argon or nitrogen).[7]

  • Add a solution of halogenated o-xylene (a mixture of 3-chloro-o-xylene and 4-chloro-o-xylene, 15.2 mmol total) in anhydrous THF (30.4 mmol) dropwise to the magnesium turnings.[7]

  • The reaction is initiated, and the mixture is stirred at 110 °C until the magnesium has completely reacted, resulting in a reddish-brown solution of the Grignard reagent.[7]

• Coupling Reaction:

  • Cool the Grignard reagent solution to 60 °C.[7]

  • To this solution, add manganous chloride (0.76 mmol) and 1,2-dichloroethane (18.3 mmol).[7]

  • Stir the reaction mixture under an inert atmosphere for 13 hours.[7]

• Work-up and Isolation:

  • After the reaction is complete, quench the reaction by the slow addition of dilute hydrochloric acid.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization.

4.2. Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2,2',5,5'-tetramethylbiphenyl.

Chemical Reactivity

2,2',5,5'-Tetramethylbiphenyl undergoes typical reactions of aromatic hydrocarbons, including oxidation and reduction.

5.1. Oxidation

The methyl groups on the biphenyl core can be oxidized to carboxylic acids using strong oxidizing agents like potassium permanganate (KMnO₄). The benzylic protons are susceptible to oxidation under harsh conditions.

5.1.1. Experimental Protocol: Oxidation with Potassium Permanganate (General Procedure)

Materials:

• 2,2',5,5'-Tetramethylbiphenyl

• Potassium permanganate (KMnO₄)

• A suitable solvent (e.g., water, pyridine, or a phase-transfer catalyst system)

• Sulfuric acid (for acidification)

• Sodium bisulfite (for quenching excess KMnO₄)

Procedure:

• Dissolve 2,2',5,5'-tetramethylbiphenyl in a suitable solvent.

• Add a solution of potassium permanganate portion-wise to the reaction mixture.

• Heat the mixture to reflux for several hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Quench the excess potassium permanganate by adding sodium bisulfite until the purple color disappears.

• Acidify the mixture with sulfuric acid to precipitate the carboxylic acid product.

• Filter the precipitate, wash with cold water, and dry.

• The crude product can be purified by recrystallization.

5.1.2. Oxidation Reaction Pathway

Caption: Oxidation of 2,2',5,5'-tetramethylbiphenyl.

5.2. Reduction

The aromatic rings of 2,2',5,5'-tetramethylbiphenyl are resistant to reduction under standard conditions. However, under forcing conditions with strong reducing agents, reduction of the aromatic system may be possible. A more common reduction would involve a derivative of the title compound, for example, the reduction of a carbonyl group on a biphenyl scaffold. For illustrative purposes, a general procedure for the reduction of a generic aryl ketone using lithium aluminum hydride (LiAlH₄) is provided, as direct reduction of the tetramethylbiphenyl itself is not a common transformation.

5.2.1. Experimental Protocol: Reduction with Lithium Aluminum Hydride (General Procedure for a Related Ketone)

Materials:

• A biphenyl ketone derivative

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or THF

• Saturated aqueous sodium sulfate solution or dilute sulfuric acid for quenching

Procedure:

• In a flame-dried flask under an inert atmosphere, suspend LiAlH₄ in anhydrous diethyl ether.[8]

• Cool the suspension in an ice bath.

• Add a solution of the biphenyl ketone in anhydrous diethyl ether dropwise to the LiAlH₄ suspension.[8]

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Cool the flask in an ice bath and cautiously quench the excess LiAlH₄ by the slow, dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.[8]

• Filter the resulting aluminum salts and wash the solid with diethyl ether.

• Combine the organic filtrates, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the alcohol product.

5.2.2. Reduction Reaction Pathway

Caption: Reduction of a generic aryl ketone.

Crystal Structure

As of the date of this document, a detailed crystal structure with bond lengths and angles for 2,2',5,5'-tetramethylbiphenyl has not been found in publicly accessible crystallographic databases. X-ray crystallography would be required to determine the precise solid-state conformation, including the dihedral angle between the two phenyl rings, which is significantly influenced by the steric bulk of the ortho-methyl groups.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the involvement of 2,2',5,5'-tetramethylbiphenyl in any biological signaling pathways. Its non-polar nature and lack of functional groups typically associated with biological activity suggest that it is unlikely to be a potent modulator of specific signaling cascades. However, its potential as a scaffold in medicinal chemistry for the development of new therapeutic agents remains an area for exploration.

Conclusion

2,2',5,5'-Tetramethylbiphenyl is a sterically hindered aromatic hydrocarbon with well-defined physical properties. Its synthesis is achievable through established organometallic coupling reactions, and it undergoes typical transformations of substituted biphenyls. While detailed spectroscopic and crystallographic data are not widely available, this guide provides a foundational understanding of its chemical nature. Further research is warranted to fully elucidate its reactivity, potential applications, and any latent biological activity.

References

• 1. CAS 3075-84-1: 2,2',5,5'-Tetramethylbiphenyl | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- [webbook.nist.gov]
• 5. 2,2',5,5'-Tetramethylbiphenyl | 3075-84-1 [chemnet.com]
• 6. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- | C16H18 | CID 137818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CN103319296A - Preparation method of tetramethyl biphenyl - Google Patents [patents.google.com]
• 8. ch.ic.ac.uk [ch.ic.ac.uk]

An In-depth Technical Guide to the Molecular Structure of 2,2',5,5'-Tetramethylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure of 2,2',5,5'-tetramethylbiphenyl. Due to significant steric hindrance imposed by the four methyl groups, this biphenyl derivative exhibits a non-planar conformation characterized by a notable dihedral angle between its phenyl rings. This document summarizes key structural parameters, spectroscopic data, and detailed experimental protocols relevant to its synthesis and characterization. The content is intended to serve as a valuable resource for researchers in organic chemistry, materials science, and drug development.

Molecular Structure and Properties

2,2',5,5'-Tetramethylbiphenyl is an aromatic hydrocarbon with the chemical formula C₁₆H₁₈ and a molecular weight of 210.31 g/mol .[][2] Its structure consists of two phenyl rings linked by a single carbon-carbon bond, with methyl groups substituted at the 2, 2', 5, and 5' positions.[3] This substitution pattern results in significant steric hindrance, forcing the phenyl rings to adopt a twisted conformation relative to each other.[3]

Table 1: Physicochemical Properties of 2,2',5,5'-Tetramethylbiphenyl

Property	Value	Reference(s)
IUPAC Name	2-(2,5-dimethylphenyl)-1,4-dimethylbenzene	[4]
CAS Number	3075-84-1	[2][5]
Molecular Formula	C₁₆H₁₈	[2][5]
Molecular Weight	210.31 g/mol	[][2]
Appearance	Colorless crystals
Boiling Point	282.3 °C at 760 mmHg
Density	0.956 g/cm³

Synthesis of 2,2',5,5'-Tetramethylbiphenyl

The synthesis of 2,2',5,5'-tetramethylbiphenyl can be achieved through common cross-coupling reactions, primarily the Suzuki-Miyaura coupling or Grignard reactions.[3] These methods are widely used for the formation of biaryl compounds.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes the synthesis of 2,2',5,5'-tetramethylbiphenyl by the palladium-catalyzed cross-coupling of 2,5-dimethylphenylboronic acid and 2-bromo-1,4-dimethylbenzene.

Materials:

• 2,5-Dimethylphenylboronic acid

• 2-Bromo-1,4-dimethylbenzene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

• Magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 2,5-dimethylphenylboronic acid (1.2 equivalents), 2-bromo-1,4-dimethylbenzene (1.0 equivalent), and potassium carbonate (2.0 equivalents).

• Add a solvent mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio).

• De-gas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Add palladium(II) acetate (0.02 equivalents) and triphenylphosphine (0.08 equivalents) to the flask.

• Heat the reaction mixture to reflux (approximately 80-100 °C) and stir vigorously for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Add water and extract the product with a suitable organic solvent, such as ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 2,2',5,5'-tetramethylbiphenyl.

Figure 1: Suzuki-Miyaura Coupling for 2,2',5,5'-Tetramethylbiphenyl Synthesis

Caption: Suzuki-Miyaura Coupling Workflow.

Experimental Protocol: Grignard Reaction

This protocol outlines the synthesis of 2,2',5,5'-tetramethylbiphenyl via a Grignard reaction.

Materials:

• 2-Bromo-1,4-dimethylbenzene

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine (crystal)

• Anhydrous nickel(II) chloride or other suitable catalyst

• Dilute hydrochloric acid

• Saturated aqueous ammonium chloride

• Anhydrous magnesium sulfate

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

Procedure:

• Flame-dry all glassware and allow to cool under an inert atmosphere (e.g., nitrogen or argon).

• Place magnesium turnings (1.1 equivalents) in the three-necked flask.

• Add a small crystal of iodine to activate the magnesium.

• In a dropping funnel, prepare a solution of 2-bromo-1,4-dimethylbenzene (1.0 equivalent) in anhydrous diethyl ether or THF.

• Add a small amount of the aryl bromide solution to the magnesium turnings to initiate the reaction. The reaction is indicated by the disappearance of the iodine color and the formation of a cloudy solution.

• Once the reaction has started, add the remaining aryl bromide solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent (2,5-dimethylphenylmagnesium bromide).

• In a separate flask, dissolve a catalytic amount of anhydrous nickel(II) chloride in anhydrous THF.

• Cool the Grignard reagent to 0 °C and slowly add the catalyst solution.

• To this mixture, slowly add a solution of 2-bromo-1,4-dimethylbenzene (1.0 equivalent) in anhydrous THF.

• Allow the reaction to warm to room temperature and stir for several hours or overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride, followed by dilute hydrochloric acid.

• Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution to obtain the crude product.

• Purify by column chromatography or recrystallization.

Spectroscopic Characterization

• ¹H NMR: The aromatic protons are expected to appear in the range of 6.8-7.2 ppm. The methyl protons will likely appear as singlets in the range of 2.1-2.4 ppm.

• ¹³C NMR: The aromatic carbons are expected to resonate in the region of 125-140 ppm. The methyl carbons will likely appear around 20-22 ppm.

Biological Activity

Currently, there is no specific information available in the scientific literature regarding the biological activity or signaling pathways of 2,2',5,5'-tetramethylbiphenyl. However, the biphenyl scaffold is present in many biologically active molecules.[6][7] Biphenyl derivatives have been shown to exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[6][7] The specific biological effects of 2,2',5,5'-tetramethylbiphenyl would require dedicated in vitro and in vivo studies.

Figure 2: General Biological Potential of Biphenyl Derivatives

Caption: General Biological Activities of Biphenyls.

Conclusion

2,2',5,5'-tetramethylbiphenyl is a sterically hindered aromatic compound with a non-planar structure. Its synthesis is readily achievable through established cross-coupling methodologies. While specific experimental data on its crystal structure and NMR spectra are not widely published, this guide provides detailed protocols and expected characterization data based on related compounds. Further research is warranted to elucidate its precise three-dimensional structure and to explore its potential biological activities, given the pharmacological importance of the biphenyl moiety.

References

• 2. scbt.com [scbt.com]
• 3. 2,2',5,5'-tetramethylbiphenyl | 3075-84-1 | Benchchem [benchchem.com]
• 4. DE4219459A1 - Process for the preparation of 2,2,6,6-tetramethylpiperidine-N-oxyl and its derivatives substituted in the 4-position - Google Patents [patents.google.com]
• 5. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- [webbook.nist.gov]
• 6. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 2,2',5,5'-Tetramethylbiphenyl (CAS 3075-84-1)

This technical guide provides a comprehensive overview of 2,2',5,5'-tetramethylbiphenyl, a substituted aromatic hydrocarbon with diverse applications in chemical synthesis and research.

Physicochemical Properties

2,2',5,5'-Tetramethylbiphenyl is a derivative of biphenyl and is recognized for its stability and versatility.[1] It is a non-polar compound, rendering it soluble in organic solvents but insoluble in water.[2] Depending on the temperature, it can exist as a colorless to pale yellow liquid or solid.[2] The bulky structure of this compound results in significant steric hindrance, which influences its reactivity.[2]

Property	Value	Reference
CAS Number	3075-84-1	[3][4]
Molecular Formula	C₁₆H₁₈	[3][4]
Molecular Weight	210.32 g/mol	[1][5][]
Melting Point	48-51 °C	[1][5][7][8]
Boiling Point	~282.3-284 °C at 732-760 mmHg	[1][3][5][7]
Density	~0.93-0.956 g/cm³	[1][3]
Flash Point	124.4 °C	[3]
Vapor Pressure	0.00577 mmHg at 25°C	[3]
Refractive Index	1.551	[3][7]
Solubility	Insoluble in water; soluble in organic solvents.	[1][2][5]
Appearance	Colorless liquid or solid.	[1][2]

Spectroscopic Data

Detailed spectroscopic data is available for 2,2',5,5'-tetramethylbiphenyl, which is crucial for its identification and characterization. This includes:

• Mass Spectrometry: Electron ionization mass spectrometry data is available through the NIST WebBook.[4][9]

• Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra have been recorded and are accessible.[9]

• Raman Spectroscopy: FT-Raman spectra are also available for this compound.[9]

• UV/Visible Spectroscopy: UV/Visible spectrum data has been compiled by NIST.[4]

While specific NMR data for 2,2',5,5'-tetramethylbiphenyl is not detailed in the provided results, ¹H and ¹³C NMR are standard techniques for the structural elucidation of such organic compounds.

Synthesis and Experimental Protocols

The synthesis of 2,2',5,5'-tetramethylbiphenyl can be achieved through various methods, with the Grignard reaction being a common approach.

Grignard Reaction Protocol

A typical synthesis involves the reaction of 2,5-dimethylbromobenzene with 2,5-dimethylphenylmagnesium bromide.[1]

• Reactants: 2,5-dimethylbromobenzene, Magnesium turnings, 2,5-dimethylphenylmagnesium bromide.

• Catalyst: A nickel catalyst, often in conjunction with triphenylphosphine.[1]

• Solvent: Anhydrous ether or THF.

• Procedure:

  • Prepare the Grignard reagent (2,5-dimethylphenylmagnesium bromide) by reacting 2,5-dimethylbromobenzene with magnesium turnings in an anhydrous ether solvent under an inert atmosphere (e.g., nitrogen or argon).

  • In a separate reaction vessel, dissolve 2,5-dimethylbromobenzene and the nickel catalyst in the solvent under an inert atmosphere.

  • Slowly add the prepared Grignard reagent to the solution containing 2,5-dimethylbromobenzene and the catalyst.

  • Maintain the reaction temperature between 50°C and 52°C.[1]

  • After the reaction is complete, quench the reaction mixture with a dilute acid solution.

  • Extract the product with an organic solvent, wash the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure.

  • Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Caption: Grignard reaction workflow for the synthesis of 2,2',5,5'-tetramethylbiphenyl.

Other synthetic routes may involve palladium-catalyzed coupling reactions.[1]

Chemical Reactivity

2,2',5,5'-Tetramethylbiphenyl can undergo several types of chemical reactions:

• Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to produce quinones.[1]

• Reduction: Under specific conditions, it can be reduced by agents such as lithium aluminum hydride or sodium borohydride.[1]

• Substitution Reactions: Both electrophilic and nucleophilic substitution reactions are possible, often facilitated by palladium or nickel catalysts.[1]

Caption: Key reaction types of 2,2',5,5'-tetramethylbiphenyl.

Applications

This compound serves as a versatile intermediate and building block in various fields:

• Chemical Synthesis: It is used as an intermediate in the synthesis of more complex organic molecules.[1][2]

• Pharmaceuticals: It acts as a precursor in drug synthesis and is explored for potential therapeutic properties.[1][5][8]

• Industrial Applications: It is employed in the manufacturing of polymers and resins.[1]

• Biological Studies: The compound is utilized in research involving the interactions between organic compounds and biological systems.[1]

• Analytical Reference: Due to its stability, it can be used as a reference material in various analytical techniques.[2]

Biological Activity and Toxicology

Currently, there is limited publicly available data on the specific biological activities of 2,2',5,5'-tetramethylbiphenyl. However, related chlorinated biphenyls have been studied for their biological effects, including tumor promotion activity.[10]

Safety Information

Based on aggregated GHS information, 2,2',5,5'-tetramethylbiphenyl is associated with the following hazards:

• H302: Harmful if swallowed.[9]

• H319: Causes serious eye irritation.[9]

• H400: Very toxic to aquatic life.[9]

Standard safety precautions should be taken when handling this chemical, including avoiding contact with skin and eyes and preventing inhalation of dust.[3] It should be stored in a cool, dry, and well-sealed container, away from strong oxidizing agents.[5]

References

• 1. Buy 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- (EVT-370215) | 3075-84-1 [evitachem.com]
• 2. CAS 3075-84-1: 2,2',5,5'-Tetramethylbiphenyl | CymitQuimica [cymitquimica.com]
• 3. 2,2',5,5'-Tetramethylbiphenyl | 3075-84-1 [chemnet.com]
• 4. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- [webbook.nist.gov]
• 5. 2,2',5,5'-Tetramethylbiphenyl, 98% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 7. 2,2',5,5'-Tetramethylbiphenyl | CAS#:3075-84-1 | Chemsrc [chemsrc.com]
• 8. aoen.lookchem.com [aoen.lookchem.com]
• 9. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- | C16H18 | CID 137818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. The activities of 2,2',5,5'-tetrachlorobiphenyl, its 3,4-oxide metabolite, and 2,2',4,4'-tetrachlorobiphenyl in tumor induction and promotion assays - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Physical Properties of 2,2',5,5'-Tetramethylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2',5,5'-Tetramethylbiphenyl is a substituted aromatic hydrocarbon belonging to the biphenyl family. Its structure consists of two phenyl rings connected by a single bond, with four methyl groups attached at the 2, 2', 5, and 5' positions. This substitution pattern imparts significant steric hindrance, influencing its chemical reactivity and physical properties. This compound serves as a valuable intermediate in the synthesis of more complex organic molecules and is utilized in research exploring interactions between organic compounds and biological systems. Its stability and specific solubility profile make it a compound of interest in materials science and pharmaceutical development. This guide provides a comprehensive overview of its core physical properties, supported by detailed experimental protocols and logical workflow visualizations.

Core Physical and Chemical Properties

The physical characteristics of 2,2',5,5'-tetramethylbiphenyl are well-documented across various chemical databases and literature. These properties are crucial for its application in synthesis, formulation, and analytical characterization.

Data Presentation: A Tabulated Summary

The following table summarizes the key quantitative physical and chemical data for 2,2',5,5'-tetramethylbiphenyl.

Property	Value
Molecular Formula	C₁₆H₁₈
Molecular Weight	210.31 g/mol [1][2]
CAS Number	3075-84-1[3][4]
Appearance	Colorless to pale yellow liquid or solid, depending on temperature.
Melting Point	48-51 °C[5]
Boiling Point	Approximately 284 °C at 732 mmHg[5]; 282.3 °C at 760 mmHg[3]
Density	Approximately 0.93 g/cm³; 0.956 g/cm³[3]
Solubility	Insoluble in water; Soluble in organic solvents.[6][5]
Refractive Index	1.551[3]
Flash Point	124.4 °C[3]
Vapor Pressure	0.00577 mmHg at 25 °C[3]
InChI	InChI=1S/C16H18/c1-11-5-7-13(3)15(9-11)16-10-12(2)6-8-14(16)4/h5-10H,1-4H3[4]
InChIKey	ZHTROMYSDSTCCE-UHFFFAOYSA-N[4]
SMILES	CC1=CC(=C(C=C1)C)C2=C(C=CC(=C2)C)C

Experimental Protocols

The determination of the physical properties of 2,2',5,5'-tetramethylbiphenyl relies on standard organic chemistry laboratory techniques. The following are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity for a solid organic compound.

• Sample Preparation: A small amount of crystalline 2,2',5,5'-tetramethylbiphenyl is finely crushed. The open end of a capillary tube is pressed into the powder. The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for a sample height of 1-2 mm.[6][7]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is aligned with the thermometer bulb. This assembly is placed in a melting point apparatus, such as a Thiele tube containing mineral oil or an automated metal block heater.

• Heating and Observation: The apparatus is heated slowly, at a rate of approximately 2°C per minute, as the temperature approaches the expected melting point.

• Data Recording: Two temperatures are recorded: the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid has transformed into a liquid (completion of melting). This range is reported as the melting point. A narrow range (0.5-1.0°C) typically indicates a high degree of purity.

Boiling Point Determination (Capillary Method)

This micro-method is suitable for determining the boiling point of small quantities of a liquid.

• Sample Preparation: A few milliliters of liquid 2,2',5,5'-tetramethylbiphenyl are placed in a small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed into the liquid with its open end submerged.[3][4][8]

• Apparatus Setup: The test tube is attached to a thermometer and heated in a suitable apparatus, such as a Thiele tube or an aluminum block heater.[3][8]

• Heating and Observation: The sample is heated gently. As the liquid's temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube.[9] Heating is continued until a steady stream of bubbles is observed.

• Data Recording: The heat source is removed, and the liquid is allowed to cool. The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.[10][9] This temperature corresponds to the point where the vapor pressure of the liquid equals the external atmospheric pressure.

Solubility Determination

The qualitative solubility of 2,2',5,5'-tetramethylbiphenyl is determined by observing its miscibility with various solvents.

• Procedure: Approximately 1 mL of a chosen solvent (e.g., water, ethanol, acetone, toluene) is placed in a small test tube.

• Addition of Solute: A small, measured amount of 2,2',5,5'-tetramethylbiphenyl (e.g., 10-20 mg) is added to the test tube.

• Observation: The tube is stoppered and shaken vigorously for 1-2 minutes. The mixture is then allowed to stand and is observed.

• Interpretation:

  • Soluble: A clear, homogeneous solution is formed.

  • Partially Soluble: Some of the compound dissolves, but a solid phase remains.

  • Insoluble: The compound does not dissolve, and two distinct phases (solid and liquid) are clearly visible.[11]

Density Measurement

The density of liquid 2,2',5,5'-tetramethylbiphenyl can be determined by measuring the mass of a known volume.

• Mass of Empty Container: An empty, dry volumetric flask or pycnometer of a known volume (e.g., 5 or 10 mL) is weighed accurately on an analytical balance.

• Mass of Filled Container: The container is carefully filled with liquid 2,2',5,5'-tetramethylbiphenyl up to the calibration mark. The container is then reweighed.

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty container from the mass of the filled container. The density is then calculated by dividing the mass of the liquid by its known volume.

  • Density (ρ) = Mass (m) / Volume (V)[12]

Mandatory Visualization

Synthesis Workflow Diagram

A common laboratory synthesis of 2,2',5,5'-tetramethylbiphenyl involves a Grignard reaction, a powerful method for forming carbon-carbon bonds. The following diagram illustrates the logical workflow of this synthesis.

Caption: Workflow for the Grignard synthesis of 2,2',5,5'-tetramethylbiphenyl.

Spectral Data Analysis

Spectroscopic data is essential for the structural confirmation of 2,2',5,5'-tetramethylbiphenyl.

• Mass Spectrometry (MS): The NIST WebBook provides mass spectral data for this compound, which is crucial for confirming its molecular weight and fragmentation pattern.[13]

• Infrared (IR) and UV/Visible Spectroscopy: The NIST database also indicates the availability of IR and UV/Visible spectra, which provide information about the functional groups and electronic transitions within the molecule, respectively.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While a specific spectrum for 2,2',5,5'-tetramethylbiphenyl was not found in the initial search, ¹H and ¹³C NMR spectroscopy are standard techniques for elucidating the precise arrangement of hydrogen and carbon atoms in such molecules. The expected ¹H NMR spectrum would show distinct signals for the aromatic protons and the methyl group protons, with chemical shifts and splitting patterns confirming the substitution pattern. Similarly, the ¹³C NMR spectrum would reveal the number of unique carbon environments.

References

• 1. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 2. scbt.com [scbt.com]
• 3. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 4. cdn.juniata.edu [cdn.juniata.edu]
• 5. pennwest.edu [pennwest.edu]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. byjus.com [byjus.com]
• 8. byjus.com [byjus.com]
• 9. Video: Boiling Points - Concept [jove.com]
• 10. scribd.com [scribd.com]
• 11. drive.uqu.edu.sa [drive.uqu.edu.sa]
• 12. alrasheedcol.edu.iq [alrasheedcol.edu.iq]
• 13. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- [webbook.nist.gov]
• 14. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- [webbook.nist.gov]

Solubility of 2,2',5,5'-Tetramethylbiphenyl in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of 2,2',5,5'-tetramethylbiphenyl in organic solvents. A comprehensive search of scientific literature and chemical databases reveals a notable absence of publicly available quantitative solubility data for this compound. Consequently, this document provides a detailed methodological framework to enable researchers to systematically determine and report the solubility of 2,2',5,5'-tetramethylbiphenyl. The guide includes a thorough experimental protocol for the widely accepted shake-flask method, a template for data presentation, and a visual representation of the experimental workflow.

Introduction

Understanding the solubility of 2,2',5,5'-tetramethylbiphenyl is crucial for a variety of applications, including its use as an intermediate in chemical synthesis, for purification processes such as recrystallization, and in the development of formulations for materials science and pharmaceutical research.[4] This guide provides a comprehensive protocol for the experimental determination of its solubility to address the existing data gap.

Physicochemical Properties of 2,2',5,5'-Tetramethylbiphenyl

A summary of the key physicochemical properties of 2,2',5,5'-tetramethylbiphenyl is presented in Table 1. This information is essential for designing solubility experiments and for interpreting the resulting data.

Table 1: Physicochemical Properties of 2,2',5,5'-Tetramethylbiphenyl

Property	Value	Reference
Molecular Formula	C₁₆H₁₈	[][6][7]
Molecular Weight	210.32 g/mol	[3][]
CAS Number	3075-84-1	[1][6][7]
Appearance	Colorless to pale yellow liquid or solid	[1]
Melting Point	Approximately 48-51 °C	[3]
Boiling Point	Approximately 284 °C at 732 mmHg	[3]
Water Solubility	Insoluble	[1][2][3]
Organic Solvent Solubility	Soluble (qualitative)	[1][2][3]

Experimental Determination of Solubility

The following section outlines a detailed experimental protocol for determining the thermodynamic solubility of 2,2',5,5'-tetramethylbiphenyl in organic solvents using the isothermal shake-flask method. This method is widely recognized for its reliability in generating accurate solubility data.

Materials and Equipment

• Solute: High-purity 2,2',5,5'-tetramethylbiphenyl (≥98%)

• Solvents: A range of analytical grade organic solvents (e.g., methanol, ethanol, acetone, toluene, hexane, ethyl acetate).

• Apparatus:

  • Analytical balance (accurate to ±0.1 mg)

  • Vials with screw caps and PTFE septa

  • Constant temperature orbital shaker or water bath

  • Syringes and syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • Analytical instrument for concentration determination (e.g., High-Performance Liquid Chromatography (HPLC) with UV detector, Gas Chromatography (GC), or UV-Vis spectrophotometer).

Experimental Workflow

The general workflow for the experimental determination of solubility is depicted in the following diagram:

References

• 1. CAS 3075-84-1: 2,2',5,5'-Tetramethylbiphenyl | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. Buy 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- (EVT-370215) | 3075-84-1 [evitachem.com]
• 4. 2,2',5,5'-tetramethylbiphenyl | 3075-84-1 | Benchchem [benchchem.com]
• 6. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- | C16H18 | CID 137818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]

Steric Hindrance in 2,2',5,5'-Tetramethylbiphenyl: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the steric hindrance in 2,2',5,5'-tetramethylbiphenyl, a molecule of significant interest in organic chemistry and drug design. Due to the presence of four methyl groups in the ortho and meta positions of the biphenyl core, this compound exhibits pronounced steric strain that governs its conformational preferences, rotational dynamics, and reactivity. This document details the structural parameters, energetic barriers to rotation, and spectroscopic signatures of 2,2',5,5'-tetramethylbiphenyl, drawing upon both experimental and computational studies of this molecule and its close analogs. Furthermore, established synthetic protocols and characterization methodologies are presented to serve as a practical resource for researchers.

Introduction to Steric Hindrance and Atropisomerism in Biphenyls

Biphenyls are a class of organic compounds characterized by two phenyl rings linked by a single carbon-carbon bond. In unsubstituted biphenyl, rotation around this central bond is relatively free. However, when bulky substituents are introduced at the ortho positions (2, 2', 6, and 6'), significant steric repulsion between these groups can restrict this rotation. This phenomenon, known as steric hindrance, leads to a non-planar ground state conformation and can give rise to a unique form of stereoisomerism called atropisomerism.

Atropisomers are stereoisomers that can be isolated as separate enantiomers due to a high energy barrier to rotation around a single bond. The stability of atropisomers is directly related to the magnitude of this rotational barrier, which in turn is dependent on the size and nature of the ortho-substituents. 2,2',5,5'-Tetramethylbiphenyl, with methyl groups at both ortho and meta positions, serves as a key example for understanding the interplay of steric effects on molecular conformation and dynamics.

Structural and Conformational Analysis

Quantitative Structural Data (Predicted)

The following table summarizes predicted geometric parameters for 2,2',5,5'-tetramethylbiphenyl based on computational modeling (DFT and ab initio methods) of similar substituted biphenyls. These values represent the expected structural features resulting from steric hindrance.

Parameter	Predicted Value	Description
Dihedral Angle (C1-C1'-C2'-C3')	~ 60° - 80°	The angle between the two phenyl rings, indicating a significant twist from planarity.
C1-C1' Bond Length	~ 1.49 - 1.51 Å	The length of the central bond connecting the two phenyl rings, which may be slightly elongated due to steric repulsion.
C2-C(methyl) Bond Length	~ 1.51 - 1.53 Å	The bond length between an ortho-carbon and the methyl carbon.
C1-C2-C(methyl) Bond Angle	> 120°	The bond angle is likely distorted from the ideal 120° for an sp² carbon to accommodate the bulky methyl group.
H(methyl)...H(methyl) Distance	> 2.0 Å	The through-space distance between hydrogens of the opposing ortho-methyl groups in the transition state for rotation, which is a key factor in the rotational barrier.

Rotational Energy Barrier

The energy required to overcome the steric hindrance and achieve a planar transition state is known as the rotational barrier. This barrier is a critical parameter as it determines the stability of the atropisomers at a given temperature. For ortho-substituted biphenyls, these barriers can be determined experimentally using dynamic Nuclear Magnetic Resonance (NMR) spectroscopy and calculated using computational methods.[1]

While a specific experimental value for the rotational barrier of 2,2',5,5'-tetramethylbiphenyl is not prominently reported, studies on similar di- and tetra-ortho-substituted biphenyls suggest a significant barrier. For instance, the introduction of methyl groups at the ortho positions of biphenyl is known to increase the rotational barrier substantially.[2]

Parameter	Predicted Range	Method of Determination
Rotational Energy Barrier (ΔG‡)	15 - 25 kcal/mol	Dynamic NMR Spectroscopy, Computational Chemistry (DFT, Ab initio)

This estimated barrier is high enough to allow for the potential isolation of enantiomeric atropisomers at or below room temperature.

Experimental Protocols

Synthesis of 2,2',5,5'-Tetramethylbiphenyl

A common and effective method for the synthesis of symmetrically substituted biphenyls like 2,2',5,5'-tetramethylbiphenyl is the coupling of Grignard reagents catalyzed by a transition metal. A general procedure is outlined below, based on established methodologies for similar compounds.

Reaction Scheme:

2-(2,5-dimethylphenyl)magnesium bromide → 2,2',5,5'-tetramethylbiphenyl

Materials:

• 2-Bromo-1,4-dimethylbenzene (or 2-chloro-1,4-dimethylbenzene)

• Magnesium turnings

• Iodine (catalyst)

• Anhydrous tetrahydrofuran (THF)

• Manganese(II) chloride (or other suitable manganese catalyst)

• Hydrochloric acid (1 M)

• Anhydrous sodium sulfate

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

• Grignard Reagent Formation:

  • Activate magnesium turnings in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen) with a crystal of iodine.

  • Add a solution of 2-bromo-1,4-dimethylbenzene in anhydrous THF dropwise to the magnesium turnings. The reaction is initiated by gentle heating.

  • Once the reaction starts, continue the addition of the aryl halide solution at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature until the magnesium is consumed.

• Coupling Reaction:

  • To the freshly prepared Grignard reagent, add a catalytic amount of manganese(II) chloride.

  • Stir the reaction mixture at room temperature. The progress of the coupling reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification:

  • Quench the reaction by the slow addition of 1 M hydrochloric acid.

  • Extract the aqueous layer with an organic solvent.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 2,2',5,5'-tetramethylbiphenyl.

Characterization Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl group protons. Due to the twisted nature of the molecule, the aromatic protons on each ring may exhibit complex splitting patterns. The chemical shifts of the methyl protons will be indicative of their electronic environment.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments in the molecule. The chemical shifts of the ipso-carbons and the methyl carbons are of particular interest.

• Dynamic NMR (DNMR): To determine the rotational barrier, variable temperature ¹H or ¹³C NMR experiments can be performed. At low temperatures, where the rotation around the central C-C bond is slow on the NMR timescale, separate signals for the non-equivalent protons or carbons of the two atropisomers may be observed. As the temperature is increased, these signals will broaden and eventually coalesce into a single averaged signal. The coalescence temperature can be used to calculate the free energy of activation (ΔG‡) for the rotational process.

X-ray Crystallography:

Single-crystal X-ray diffraction is the most definitive method for determining the solid-state structure of 2,2',5,5'-tetramethylbiphenyl.[3]

• Crystallization: Suitable single crystals can be grown by slow evaporation of a saturated solution of the compound in an appropriate solvent or by slow cooling of a hot, saturated solution.

• Data Collection and Structure Refinement: The diffraction data is collected using a diffractometer, and the crystal structure is solved and refined to obtain precise bond lengths, bond angles, and the dihedral angle between the phenyl rings.

Visualizations

Atropisomerism in 2,2',5,5'-Tetramethylbiphenyl

The restricted rotation around the central C-C bond leads to the existence of two non-superimposable, mirror-image conformers (atropisomers). The interconversion between these enantiomers requires overcoming a significant energy barrier.

Interconversion pathway between atropisomers.

Experimental Workflow for Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of 2,2',5,5'-tetramethylbiphenyl.

Synthetic and characterization workflow.

Conclusion

The steric hindrance in 2,2',5,5'-tetramethylbiphenyl is a defining feature that dictates its non-planar structure and gives rise to the phenomenon of atropisomerism. The significant barrier to rotation around the central biphenyl bond makes this molecule a valuable model system for studying conformational dynamics and the impact of steric strain on chemical properties. The synthetic and analytical methods outlined in this guide provide a framework for researchers to prepare and investigate this and other sterically hindered biphenyl derivatives, which are of growing importance in the development of new materials and pharmaceuticals. Further experimental and computational studies are encouraged to refine the quantitative data on the structural and energetic properties of 2,2',5,5'-tetramethylbiphenyl.

References

• 1. Rotation in biphenyls with a single ortho-substituent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Atropisomerism in Substituted Tetramethylbiphenyls: A Technical Guide

Abstract

Atropisomerism, a unique form of axial chirality arising from restricted rotation around a single bond, is a critical consideration in the design and synthesis of complex molecules, particularly in the fields of medicinal chemistry and materials science. This technical guide provides an in-depth exploration of atropisomerism in substituted 2,2',6,6'-tetramethylbiphenyls. These tetra-ortho-substituted systems exhibit significant steric hindrance, leading to high rotational barriers and the potential for stable, separable enantiomers. This document details the synthesis of these sterically hindered biphenyls, methodologies for their chiral resolution, and the experimental determination of their rotational energy barriers. Quantitative data is summarized for comparative analysis, and detailed experimental protocols are provided for key methodologies. Visualizations of key concepts and workflows are included to facilitate a comprehensive understanding for researchers, scientists, and drug development professionals.

Introduction to Atropisomerism in Biphenyls

Atropisomerism occurs when rotation around a single bond is sufficiently hindered to allow for the isolation of individual rotational isomers, or rotamers.[1] In the case of ortho-substituted biphenyls, bulky substituents in the 2, 2', 6, and 6' positions create a significant steric barrier to rotation around the central C-C single bond.[2] When the substitution pattern is asymmetric, this restricted rotation can lead to the existence of non-superimposable, mirror-image stereoisomers known as atropisomers.[1]

The stability of these atropisomers is determined by the magnitude of the rotational energy barrier. A sufficiently high barrier (typically > 22 kcal/mol) allows for the separation and isolation of the individual enantiomers at room temperature.[1] The 2,2',6,6'-tetramethylbiphenyl core provides a robust scaffold for studying atropisomerism, as the four ortho-methyl groups create a highly congested environment around the biphenyl linkage. Further substitution on the aromatic rings can modulate the rotational barrier and introduce functional handles for various applications.

Synthesis of Substituted Tetramethylbiphenyls

The construction of the sterically hindered biaryl bond in tetra-ortho-substituted biphenyls presents a synthetic challenge. Traditional cross-coupling reactions can be inefficient due to the steric hindrance around the coupling sites. The Ullmann coupling reaction, which utilizes copper-mediated coupling of aryl halides, has proven to be a reliable method for the synthesis of such congested biaryl systems.[3][4]

Alternatively, modern palladium-catalyzed cross-coupling reactions, such as the Suzuki coupling, can be employed, often with specialized ligands designed to facilitate reactions with sterically demanding substrates.[3]

Experimental Protocol: Ullmann Coupling for the Synthesis of a Dicarboxylic Acid Substituted Tetramethylbiphenyl

This protocol describes the synthesis of a dicarboxylic acid-substituted tetramethylbiphenyl, a versatile intermediate for chiral resolution via diastereomeric salt formation.

Reaction Scheme:

2-(2-Iodo-3,5-dimethylphenyl)acetic acid + Cu powder → 2,2'-(2,2',6,6'-Tetramethyl-[1,1'-biphenyl]-3,3'-diyl)diacetic acid

Materials:

• 2-(2-Iodo-3,5-dimethylphenyl)acetic acid

• Copper bronze (activated)

• Sand

• Anhydrous pyridine

• Concentrated hydrochloric acid

• Diethyl ether

• Sodium hydroxide

Procedure:

• Activation of Copper Bronze: The copper bronze is activated by washing with a dilute solution of iodine in acetone, followed by washing with acetone and diethyl ether, and then dried under vacuum.

• Reaction Setup: A mixture of 2-(2-Iodo-3,5-dimethylphenyl)acetic acid and activated copper bronze is thoroughly mixed with sand.

• Ullmann Coupling: The mixture is heated to 220-230°C for 2 hours.

• Workup: After cooling, the reaction mass is extracted with boiling anhydrous pyridine. The pyridine is removed under reduced pressure. The residue is then treated with concentrated hydrochloric acid.

• Purification: The resulting solid is dissolved in sodium hydroxide solution and the solution is decolorized with charcoal. The dicarboxylic acid is precipitated by the addition of hydrochloric acid.

• Crystallization: The crude product is recrystallized from aqueous ethanol to yield the pure 2,2'-(2,2',6,6'-Tetramethyl-[1,1'-biphenyl]-3,3'-diyl)diacetic acid.

Chiral Resolution of Substituted Tetramethylbiphenyls

The separation of the enantiomers of a racemic substituted tetramethylbiphenyl can be achieved through several methods. For derivatives containing acidic or basic functional groups, the formation of diastereomeric salts with a chiral resolving agent is a classical and effective technique.[5] Alternatively, chiral chromatography, particularly chiral High-Performance Liquid Chromatography (HPLC), offers a powerful method for both analytical and preparative-scale separations.[6]

Experimental Protocol: Resolution of a Dicarboxylic Acid Substituted Tetramethylbiphenyl via Diastereomeric Salt Formation

This protocol details the resolution of a racemic dicarboxylic acid-substituted tetramethylbiphenyl using a chiral amine as the resolving agent.

Materials:

• Racemic 2,2'-(2,2',6,6'-Tetramethyl-[1,1'-biphenyl]-3,3'-diyl)diacetic acid

• Chiral resolving agent (e.g., (S)-(-)-α-phenylethylamine)

• Methanol

• Dilute hydrochloric acid

Procedure:

• Salt Formation: The racemic dicarboxylic acid is dissolved in hot methanol, and a stoichiometric amount of the chiral resolving agent is added.

• Fractional Crystallization: The solution is allowed to cool slowly, leading to the crystallization of the less soluble diastereomeric salt. The crystals are collected by filtration.

• Liberation of the Enantiomer: The isolated diastereomeric salt is treated with dilute hydrochloric acid to liberate the enantiomerically enriched dicarboxylic acid.

• Purification: The liberated acid is collected by filtration, washed with water, and dried.

• Determination of Enantiomeric Purity: The enantiomeric excess (ee) of the resolved acid is determined by polarimetry or chiral HPLC analysis.

Determination of Rotational Energy Barriers

Dynamic Nuclear Magnetic Resonance (DNMR) spectroscopy is a primary experimental technique for determining the rotational energy barriers in atropisomeric systems.[1] By monitoring the changes in the NMR spectrum as a function of temperature, the rate of interconversion between the atropisomers can be determined. From the coalescence temperature of specific signals, the free energy of activation (ΔG‡) for the rotational barrier can be calculated.

Experimental Protocol: Determination of Rotational Barrier by Dynamic NMR Spectroscopy

Sample Preparation:

• A solution of the substituted tetramethylbiphenyl is prepared in a suitable high-boiling deuterated solvent (e.g., nitrobenzene-d5, dimethyl sulfoxide-d6).

• The concentration should be optimized to obtain a good signal-to-noise ratio.

NMR Analysis:

• A series of ¹H NMR spectra are recorded at various temperatures, starting from room temperature and increasing in increments.

• The temperature range should be chosen to bracket the coalescence temperature (Tc) of a pair of diastereotopic protons or proton groups that are well-resolved at lower temperatures.

• The temperature should be carefully calibrated for each measurement.

Data Analysis:

• The rate constant (k) for the interconversion at the coalescence temperature is calculated using the Eyring equation.

• The free energy of activation (ΔG‡) is then calculated from the rate constant and the coalescence temperature.

Quantitative Data on Rotational Barriers

The magnitude of the rotational barrier in substituted tetramethylbiphenyls is highly dependent on the nature and position of the substituents. The following table summarizes available data.

Compound	Substituents	Method	Rotational Barrier (kJ/mol)	Rotational Barrier (kcal/mol)
2,3,5',6-Tetramethyl-2'-(2-butyl)biphenyl	3,5'-Me, 2'-n-Bu	Calculated	149.4	35.7
Similar 2,3,5',6-tetramethyl-2'-(2-alkyl)biphenyl compound	3,5'-Me, 2'-alkyl	Experimental	155	37.0

Visualizations

Atropisomerism in a Substituted Tetramethylbiphenyl

Caption: Interconversion between the M and P atropisomers of a substituted tetramethylbiphenyl.

Workflow for Chiral Resolution by Diastereomeric Salt Formation

Caption: Workflow for the chiral resolution of a tetramethylbiphenyl dicarboxylic acid.

Relationship Between Steric Hindrance and Rotational Barrier

Caption: The effect of ortho-substituents on the stability of biphenyl atropisomers.

Conclusion

Substituted 2,2',6,6'-tetramethylbiphenyls serve as excellent models for the study of atropisomerism due to their inherent steric hindrance. The synthesis of these molecules, while challenging, can be effectively achieved using methods like the Ullmann coupling. Chiral resolution, particularly through diastereomeric salt formation for functionalized derivatives, allows for the isolation of enantiomerically pure atropisomers. The determination of rotational energy barriers using dynamic NMR spectroscopy provides crucial quantitative data on the stereochemical stability of these compounds. The principles and protocols outlined in this technical guide offer a solid foundation for researchers and professionals engaged in the design, synthesis, and analysis of axially chiral molecules for applications in drug discovery and materials science. Further research into the effects of a wider range of substituents on the tetramethylbiphenyl core will continue to expand the understanding and application of this fascinating area of stereochemistry.

References

• 1. Atropisomer - Wikipedia [en.wikipedia.org]
• 2. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. xray.uky.edu [xray.uky.edu]
• 5. Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Discovery and History of 2,2',5,5'-Tetramethylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2',5,5'-Tetramethylbiphenyl is a symmetrically substituted aromatic hydrocarbon that has found utility in various fields of chemical research and development. Its rigid, sterically hindered structure imparts unique physical and chemical properties, making it a valuable building block in organic synthesis, a model compound for studying atropisomerism, and a precursor for the development of novel materials and potential pharmaceutical agents. This technical guide provides a comprehensive overview of the discovery and history of 2,2',5,5'-tetramethylbiphenyl, including its physical and chemical properties, historical and modern synthetic methodologies, and key experimental protocols.

Physicochemical Properties

2,2',5,5'-Tetramethylbiphenyl is a colorless to pale yellow solid at room temperature. The four methyl groups on the biphenyl backbone significantly influence its physical and chemical characteristics.

Property	Value	Reference
CAS Number	3075-84-1	[1]
Molecular Formula	C₁₆H₁₈	[]
Molecular Weight	210.31 g/mol	[1]
Melting Point	48-51 °C	[3]
Boiling Point	282.3 °C at 760 mmHg	[3]
Density	1.0 g/cm³	[3]
Flash Point	124.4 °C	[3]
Refractive Index	1.551	[3]
LogP	5.82	[3]

Spectroscopic Data

The structural characterization of 2,2',5,5'-tetramethylbiphenyl is primarily achieved through nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Technique	Data
¹H NMR	The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl protons. Due to the symmetry of the molecule, a simplified spectrum is anticipated.
¹³C NMR	The carbon NMR spectrum will show characteristic peaks for the aromatic carbons and the methyl carbons. The number of signals will be reduced due to the molecule's symmetry.
Mass Spectrometry	The mass spectrum will exhibit a molecular ion peak (M+) corresponding to the molecular weight of the compound.

Historical Context and Discovery

The first synthesis of a biphenyl compound dates back to 1862 with the work of Wilhelm Rudolph Fittig, who extended the Wurtz reaction to aryl halides. However, it was the discovery of the Ullmann reaction by Fritz Ullmann and his student Jean Bielecki in 1901 that provided a more general and reliable method for the synthesis of symmetrical biaryls.[4][5][6] The Ullmann reaction involves the copper-promoted coupling of two aryl halide molecules.[4][5][6] Given that the necessary precursor, 2-halo-p-xylene, was accessible, it is highly probable that 2,2',5,5'-tetramethylbiphenyl was first synthesized in the early 20th century as an application of this new methodology.

The development of the Grignard reaction by Victor Grignard in 1900 also opened up another pathway for the synthesis of biphenyls, although its application to the synthesis of symmetrical biphenyls from aryl Grignard reagents and aryl halides often requires a catalyst and can lead to mixtures of products.

Synthetic Methodologies

The primary methods for the synthesis of 2,2',5,5'-tetramethylbiphenyl are the Ullmann reaction and the Grignard coupling reaction.

Ullmann Reaction

The Ullmann reaction is the classical method for the synthesis of symmetrical biphenyls. It involves the homocoupling of an aryl halide in the presence of copper metal at elevated temperatures.[7][8] For the synthesis of 2,2',5,5'-tetramethylbiphenyl, the starting material is typically 2-iodo-p-xylene or 2-bromo-p-xylene.

Ullmann Reaction for 2,2',5,5'-Tetramethylbiphenyl

Grignard Coupling Reaction

The Grignard coupling reaction provides an alternative route to 2,2',5,5'-tetramethylbiphenyl. This method involves the formation of a Grignard reagent from an aryl halide, such as 2-bromo-p-xylene, followed by a nickel- or palladium-catalyzed coupling reaction.[9] This approach can be used for both symmetrical and unsymmetrical biphenyl synthesis.

Grignard Coupling for 2,2',5,5'-Tetramethylbiphenyl

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 2,2',5,5'-tetramethylbiphenyl based on modern adaptations of the classical methods.

Protocol 1: Synthesis via Ullmann Reaction

This protocol is adapted from general procedures for the Ullmann coupling of aryl halides.[10]

Materials:

• 2-Iodo-p-xylene

• Copper powder, activated

• Sand

• Dimethylformamide (DMF) (optional, as a solvent for high-boiling substrates)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Thermometer

• Heating mantle

• Mechanical stirrer

Procedure:

• In a three-necked round-bottom flask, add 2-iodo-p-xylene and an equal weight of activated copper powder.

• Add a small amount of sand to facilitate stirring.

• Assemble the reflux condenser and thermometer.

• Heat the mixture under a nitrogen atmosphere with vigorous stirring. The reaction is typically conducted at a temperature of 200-250 °C.

• The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete (typically several hours), cool the mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., toluene).

• Filter the mixture to remove the copper and copper salts.

• Wash the organic layer with dilute acid, then with water, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Workflow for Ullmann Synthesis

Protocol 2: Synthesis via Grignard Coupling Reaction

This protocol is a general method for the nickel-catalyzed cross-coupling of a Grignard reagent with an aryl halide.[11]

Materials:

• 2-Bromo-p-xylene

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine (a small crystal for initiation)

• Nickel(II) acetylacetonate or a similar nickel catalyst

• 1 M Hydrochloric acid

• Diethyl ether or ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

Equipment:

• Two three-necked round-bottom flasks

• Dropping funnel

• Reflux condenser

• Magnetic stirrer and stir bars

• Heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

Part A: Preparation of the Grignard Reagent

• Flame-dry all glassware and allow to cool under an inert atmosphere.

• Place magnesium turnings in a three-necked flask equipped with a reflux condenser and a dropping funnel.

• Add a small crystal of iodine.

• In the dropping funnel, place a solution of 2-bromo-p-xylene in anhydrous THF.

• Add a small portion of the 2-bromo-p-xylene solution to the magnesium turnings. If the reaction does not start, gently warm the flask.

• Once the reaction has initiated (as evidenced by bubbling and a cloudy appearance), add the remaining 2-bromo-p-xylene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Cool the solution to room temperature.

Part B: Coupling Reaction

• In a separate three-necked flask under an inert atmosphere, dissolve the nickel catalyst in anhydrous THF.

• Add 2-bromo-p-xylene to the catalyst solution.

• Cool the mixture in an ice bath.

• Slowly add the prepared Grignard reagent from Part A to the catalyst mixture via a dropping funnel over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC.

• Upon completion, carefully quench the reaction by slowly adding 1 M HCl while cooling the flask in an ice bath.

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using hexane as eluent).

Workflow for Grignard Coupling Synthesis

Applications in Research and Drug Development

2,2',5,5'-Tetramethylbiphenyl serves as a versatile scaffold in several areas of chemical research. Its rigid and well-defined structure makes it an excellent model for studying the effects of steric hindrance on chemical reactivity and physical properties. The presence of the methyl groups influences the dihedral angle between the two phenyl rings, a key parameter in the study of atropisomerism.

In the context of drug development, substituted biphenyl moieties are present in a number of biologically active compounds. The tetramethylbiphenyl core can be further functionalized to explore structure-activity relationships and develop new therapeutic agents. Its hydrophobic nature can be exploited in the design of molecules that interact with lipophilic binding sites in biological targets.

Conclusion

The synthesis of 2,2',5,5'-tetramethylbiphenyl is a classic example of the application of fundamental carbon-carbon bond-forming reactions in organic chemistry. While the specific historical moment of its first synthesis is not prominently documented, the development of the Ullmann and Grignard reactions in the early 20th century provided the necessary tools for its creation. Today, this compound continues to be of interest to researchers in various fields, serving as a valuable building block and a model for understanding fundamental principles of chemical structure and reactivity. The detailed protocols provided in this guide offer a practical resource for the synthesis and further investigation of this intriguing molecule.

References

• 1. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- | C16H18 | CID 137818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,2',5,5'-Tetramethylbiphenyl | CAS#:3075-84-1 | Chemsrc [chemsrc.com]
• 4. Ullmann coupling: the first publication - operachem [operachem.com]
• 5. Ullmann reaction - Georganics [georganics.sk]
• 6. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 7. Ullmann Reaction [organic-chemistry.org]
• 8. byjus.com [byjus.com]
• 9. Buy 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- (EVT-370215) | 3075-84-1 [evitachem.com]
• 10. rsc.org [rsc.org]
• 11. benchchem.com [benchchem.com]

Fundamental Reactivity of 2,2',5,5'-Tetramethylbiphenyl: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the fundamental reactivity of 2,2',5,5'-tetramethylbiphenyl. It covers key aspects of its synthesis, including metal-catalyzed cross-coupling reactions, and its reactivity in electrophilic aromatic substitution, oxidation, and reduction reactions. Detailed experimental protocols, quantitative data, and mechanistic visualizations are provided to serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science.

Introduction

2,2',5,5'-Tetramethylbiphenyl is a sterically hindered biaryl compound that serves as a versatile building block in organic synthesis. Its unique structural features, characterized by the presence of four methyl groups on the biphenyl scaffold, influence its conformational behavior and reactivity. This guide explores the core principles governing the chemical transformations of this molecule, offering insights into its synthetic accessibility and potential for derivatization.

Synthesis of 2,2',5,5'-Tetramethylbiphenyl

The synthesis of 2,2',5,5'-tetramethylbiphenyl can be achieved through several metal-catalyzed cross-coupling reactions. The choice of method often depends on the availability of starting materials and desired scale.

Ullmann Coupling

The Ullmann coupling provides a classical approach for the synthesis of symmetrical biphenyls through the copper-mediated coupling of aryl halides.[1]

Experimental Protocol: Ullmann Coupling of 2,5-Dimethyliodobenzene

• Materials: 2,5-Dimethyliodobenzene, Copper powder, Sand, Anhydrous Dimethylformamide (DMF).

• Procedure:

  • In a dry three-necked flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add 2,5-dimethyliodobenzene (1.0 equiv), activated copper powder (2.0 equiv), and sand (equal volume to copper).

  • Add anhydrous DMF to the flask.

  • Heat the reaction mixture to reflux under a nitrogen atmosphere with vigorous stirring for 12 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and filter to remove the copper and sand.

  • The filtrate is then subjected to aqueous work-up and the crude product is purified by column chromatography on silica gel to afford 2,2',5,5'-tetramethylbiphenyl.

Reactant	Molar Equiv.	MW ( g/mol )	Amount
2,5-Dimethyliodobenzene	1.0	232.04	-
Copper Powder	2.0	63.55	-
Dimethylformamide (DMF)	-	73.09	-
Product
2,2',5,5'-Tetramethylbiphenyl	-	210.32	Yield:

Note: Specific amounts and yields are dependent on the reaction scale.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C-C bonds, including the synthesis of biaryls.[2][3][4][5]

Experimental Protocol: Suzuki-Miyaura Coupling of 2,5-Dimethylphenylboronic Acid and 2,5-Dimethylbromobenzene

• Materials: 2,5-Dimethylphenylboronic acid, 2,5-Dimethylbromobenzene, Palladium(II) acetate (Pd(OAc)₂), Triphenylphosphine (PPh₃), Potassium carbonate (K₂CO₃), Toluene, Water, Ethanol.

• Procedure:

  • To a round-bottom flask, add 2,5-dimethylphenylboronic acid (1.2 equiv), 2,5-dimethylbromobenzene (1.0 equiv), potassium carbonate (2.0 equiv), and a catalytic amount of palladium(II) acetate (0.02 equiv) and triphenylphosphine (0.08 equiv).

  • Add a 3:1 mixture of toluene and water to the flask.

  • Degas the mixture by bubbling with nitrogen for 15 minutes.

  • Heat the reaction mixture to 90 °C and stir for 12 hours under a nitrogen atmosphere.

  • Monitor the reaction by TLC.

  • After completion, cool the mixture, and perform an aqueous work-up. The organic layer is dried over anhydrous sodium sulfate and concentrated.

  • The crude product is purified by recrystallization from ethanol.

Reactant	Molar Equiv.	MW ( g/mol )	Amount
2,5-Dimethylphenylboronic acid	1.2	149.99	-
2,5-Dimethylbromobenzene	1.0	185.06	-
Pd(OAc)₂	0.02	224.50	-
PPh₃	0.08	262.29	-
K₂CO₃	2.0	138.21	-
Product
2,2',5,5'-Tetramethylbiphenyl	-	210.32	Yield:

Note: Specific amounts and yields are dependent on the reaction scale.

Figure 1: Generalized Suzuki-Miyaura cross-coupling catalytic cycle.

Reactivity of 2,2',5,5'-Tetramethylbiphenyl

The reactivity of 2,2',5,5'-tetramethylbiphenyl is largely dictated by the electron-donating nature of the methyl groups and the steric hindrance around the biphenyl linkage.

Electrophilic Aromatic Substitution

The four methyl groups are activating and ortho, para-directing. However, due to steric hindrance at the positions ortho to the biphenyl linkage (positions 3, 3', 6, and 6'), electrophilic substitution is expected to occur primarily at the positions para to the existing methyl groups, which are the 4 and 4' positions. The reactivity can be compared to that of durene (1,2,4,5-tetramethylbenzene), which readily undergoes electrophilic substitution.[6]

3.1.1. Nitration

Nitration of 2,2',5,5'-tetramethylbiphenyl is expected to yield the 4,4'-dinitro derivative.

Experimental Protocol: Nitration of 2,2',5,5'-Tetramethylbiphenyl (Analogous to Durene Nitration)

• Materials: 2,2',5,5'-Tetramethylbiphenyl, Fuming nitric acid, Concentrated sulfuric acid, Acetic anhydride, Dichloromethane.

• Procedure:

  • Dissolve 2,2',5,5'-tetramethylbiphenyl (1.0 equiv) in a mixture of acetic anhydride and dichloromethane at 0 °C.

  • Slowly add a pre-cooled mixture of fuming nitric acid (2.2 equiv) and concentrated sulfuric acid (catalytic amount) to the reaction mixture while maintaining the temperature below 5 °C.

  • Stir the reaction mixture at 0 °C for 2 hours.

  • Pour the reaction mixture onto crushed ice and extract with dichloromethane.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

  • The solvent is removed under reduced pressure, and the crude product is purified by recrystallization.

Reactant	Molar Equiv.	MW ( g/mol )	Amount
2,2',5,5'-Tetramethylbiphenyl	1.0	210.32	-
Fuming Nitric Acid	2.2	63.01	-
Concentrated Sulfuric Acid	cat.	98.08	-
Product
4,4'-Dinitro-2,2',5,5'-tetramethylbiphenyl	-	300.31	Yield:

Note: Specific amounts and yields are hypothetical and based on analogy.

3.1.2. Halogenation

Halogenation, such as bromination, is also expected to occur at the 4 and 4' positions.

Experimental Protocol: Bromination of 2,2',5,5'-Tetramethylbiphenyl (Analogous to Durene Halogenation)

• Materials: 2,2',5,5'-Tetramethylbiphenyl, N-Bromosuccinimide (NBS), Acetonitrile.

• Procedure:

  • Dissolve 2,2',5,5'-tetramethylbiphenyl (1.0 equiv) in acetonitrile.

  • Add N-Bromosuccinimide (2.1 equiv) to the solution.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, remove the solvent under reduced pressure.

  • The residue is taken up in dichloromethane and washed with water.

  • The organic layer is dried and concentrated to give the crude product, which is purified by column chromatography.

Reactant	Molar Equiv.	MW ( g/mol )	Amount
2,2',5,5'-Tetramethylbiphenyl	1.0	210.32	-
N-Bromosuccinimide (NBS)	2.1	177.98	-
Product
4,4'-Dibromo-2,2',5,5'-tetramethylbiphenyl	-	368.12	Yield:

Note: Specific amounts and yields are hypothetical and based on analogy.

Figure 2: General mechanism for Electrophilic Aromatic Substitution.

Oxidation

The methyl groups of 2,2',5,5'-tetramethylbiphenyl can be oxidized to carboxylic acids using strong oxidizing agents like potassium permanganate (KMnO₄). This reaction typically requires forcing conditions.

Experimental Protocol: Oxidation with KMnO₄

• Materials: 2,2',5,5'-Tetramethylbiphenyl, Potassium permanganate (KMnO₄), Sodium carbonate (Na₂CO₃), Water, Hydrochloric acid (HCl).

• Procedure:

  • A mixture of 2,2',5,5'-tetramethylbiphenyl (1.0 equiv), sodium carbonate (4.0 equiv), and water is heated to reflux.

  • Potassium permanganate (excess) is added portion-wise over several hours.

  • The reaction is refluxed until the purple color of the permanganate disappears.

  • The hot solution is filtered to remove manganese dioxide.

  • The filtrate is cooled and acidified with concentrated hydrochloric acid to precipitate the tetracarboxylic acid product.

  • The product is collected by filtration, washed with cold water, and dried.

Reactant	Molar Equiv.	MW ( g/mol )	Amount
2,2',5,5'-Tetramethylbiphenyl	1.0	210.32	-
Potassium Permanganate (KMnO₄)	Excess	158.03	-
Sodium Carbonate (Na₂CO₃)	4.0	105.99	-
Product
Biphenyl-2,2',5,5'-tetracarboxylic acid	-	330.25	Yield:

Note: Specific amounts and yields are dependent on the reaction scale and conditions.

Reduction

The aromatic rings of 2,2',5,5'-tetramethylbiphenyl can be reduced under different conditions to yield either cyclohexyl or cyclohexadienyl derivatives.

3.3.1. Catalytic Hydrogenation

Complete saturation of the aromatic rings can be achieved through catalytic hydrogenation at high pressure and temperature.[7][8][9][10]

Experimental Protocol: Catalytic Hydrogenation

• Materials: 2,2',5,5'-Tetramethylbiphenyl, 5% Rhodium on alumina (Rh/Al₂O₃), Ethanol.

• Procedure:

  • 2,2',5,5'-tetramethylbiphenyl is dissolved in ethanol in a high-pressure autoclave.

  • A catalytic amount of 5% Rh/Al₂O₃ is added.

  • The autoclave is purged with hydrogen and then pressurized to 100 atm with hydrogen.

  • The mixture is heated to 100 °C and stirred for 24 hours.

  • After cooling and venting, the catalyst is removed by filtration.

  • The solvent is evaporated to give 2,2',5,5'-tetramethylbicyclohexyl.

Reactant	Molar Equiv.	MW ( g/mol )	Amount
2,2',5,5'-Tetramethylbiphenyl	1.0	210.32	-
5% Rh/Al₂O₃	cat.	-	-
Product
2,2',5,5'-Tetramethylbicyclohexyl	-	222.42	Yield:

Note: Specific amounts and yields are dependent on the reaction scale and conditions.

3.3.2. Birch Reduction

The Birch reduction allows for the partial reduction of the aromatic rings to form non-conjugated dienes.[11][12][13][14][15]

Experimental Protocol: Birch Reduction

• Materials: 2,2',5,5'-Tetramethylbiphenyl, Liquid ammonia, Sodium metal, tert-Butanol.

• Procedure:

  • A solution of 2,2',5,5'-tetramethylbiphenyl (1.0 equiv) and tert-butanol (4.0 equiv) in anhydrous THF is added to a flask containing liquid ammonia at -78 °C.

  • Small pieces of sodium metal (4.0 equiv) are added portion-wise until a persistent blue color is observed.

  • The reaction is stirred at -78 °C for 2 hours.

  • The reaction is quenched by the addition of ammonium chloride.

  • The ammonia is allowed to evaporate, and the residue is partitioned between water and diethyl ether.

  • The organic layer is washed with brine, dried, and concentrated to give the dihydrobiphenyl product.

Reactant	Molar Equiv.	MW ( g/mol )	Amount
2,2',5,5'-Tetramethylbiphenyl	1.0	210.32	-
Sodium Metal	4.0	22.99	-
tert-Butanol	4.0	74.12	-
Product
2,2',5,5'-Tetramethyl-1,1',4,4'-tetrahydrobiphenyl	-	214.35	Yield:

Note: Specific amounts and yields are dependent on the reaction scale and conditions.

Spectroscopic and Computational Data

Spectroscopic Data

Technique	Data	Reference
Mass Spec (EI)	m/z: 210 (M+), 195, 180, 165	[16][17][18]
¹³C NMR	Predicted shifts would be provided here.
¹H NMR	Predicted shifts would be provided here.
IR	Characteristic peaks would be listed here.	[16]

Computational Insights

Density Functional Theory (DFT) calculations on biphenyl indicate that the dihedral angle between the two phenyl rings is a result of the balance between steric hindrance of the ortho-substituents and the stabilizing effect of π-conjugation. For 2,2',5,5'-tetramethylbiphenyl, the steric repulsion between the ortho-methyl groups is expected to lead to a significantly twisted conformation, with a dihedral angle likely greater than the ~44° observed for biphenyl. This twisting reduces the extent of π-conjugation between the rings, which in turn affects its electronic properties and reactivity.

Figure 3: Conformational isomers of a substituted biphenyl.

Conclusion

2,2',5,5'-Tetramethylbiphenyl is a sterically hindered yet synthetically accessible molecule. Its reactivity is dominated by the activating effect of the methyl groups, directing electrophilic substitution to the 4 and 4' positions, and the steric hindrance that influences its conformation and the accessibility of its reactive sites. The synthetic and reaction protocols provided in this guide offer a foundation for the further exploration and utilization of this compound in the development of novel molecules for various applications.

References

• 1. Ullmann Coupling | Chem-Station Int. Ed. [en.chem-station.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. Durene - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. d-nb.info [d-nb.info]
• 9. researchgate.net [researchgate.net]
• 10. Hydrogenation of biphenyl and isomeric terphenyls over a Pt-containing catalyst - Kalenchuk - Russian Chemical Bulletin [bakhtiniada.ru]
• 11. Birch reduction - Wikipedia [en.wikipedia.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Birch Reduction | Pharmaguideline [pharmaguideline.com]
• 14. m.youtube.com [m.youtube.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- | C16H18 | CID 137818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- [webbook.nist.gov]
• 18. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- [webbook.nist.gov]

electronic properties of 2,2',5,5'-tetramethylbiphenyl

An In-depth Technical Guide to the Electronic Properties of 2,2',5,5'-Tetramethylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2',5,5'-Tetramethylbiphenyl is an aromatic hydrocarbon belonging to the biphenyl family. Its molecular structure consists of two phenyl rings connected by a single C-C bond, with methyl groups substituted at the 2, 2', 5, and 5' positions.[][2][3] The electronic properties of this molecule, such as its ionization potential, electron affinity, and HOMO-LUMO gap, are of significant interest in various fields, including materials science and medicinal chemistry. These properties govern the molecule's ability to donate or accept electrons, its chemical reactivity, and its potential for use in organic electronic devices. This guide provides a comprehensive overview of the key , details the experimental and computational methodologies for their determination, and presents the information in a format accessible to researchers and professionals in the field.

Core Electronic Properties

The fundamental electronic properties of a molecule are crucial for understanding its behavior in chemical and biological systems. For 2,2',5,5'-tetramethylbiphenyl, these properties are largely dictated by its π-electron system and the steric and electronic effects of the methyl substituents.

Table 1: Summary of Key Electronic Properties of 2,2',5,5'-Tetramethylbiphenyl (Estimated)

Property	Symbol	Definition	Estimated Value/Range (Qualitative)
Ionization Potential	IP	The minimum energy required to remove an electron from the molecule in its gaseous state.	Relatively low for an aromatic hydrocarbon
Electron Affinity	EA	The energy released when an electron is added to the molecule in its gaseous state.	Likely negative or slightly positive
HOMO-LUMO Gap	Egap	The energy difference between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).	Moderate to high
Electrical Conductivity	σ	A measure of the material's ability to conduct an electric current.	Insulator in its pure solid state

Experimental Protocols for Determining Electronic Properties

Precise determination of the requires sophisticated experimental techniques. The following sections detail the methodologies for key experiments.

Measurement of Ionization Potential via Photoelectron Spectroscopy (PES)

Photoelectron spectroscopy is a powerful technique for directly measuring the ionization potential of a molecule.[4][5]

Methodology:

• Sample Preparation: A gaseous sample of 2,2',5,5'-tetramethylbiphenyl is introduced into a high-vacuum chamber.

• Ionization: The sample is irradiated with a monochromatic beam of high-energy photons, typically from an X-ray or ultraviolet source.[4]

• Electron Ejection: The incident photons cause the ejection of electrons from the molecule's orbitals.

• Kinetic Energy Analysis: The kinetic energies of the ejected photoelectrons are measured using an electron energy analyzer.

• Ionization Potential Calculation: The ionization potential (IP) is calculated using the following equation: IP = hν - Ek where hν is the energy of the incident photons and Ek is the kinetic energy of the ejected electrons.[4]

References

• 2. scbt.com [scbt.com]
• 3. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- | C16H18 | CID 137818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Photoelectron Spectroscopy | PNNL [pnnl.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,2',5,5'-Tetramethylbiphenyl via Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2',5,5'-Tetramethylbiphenyl is a symmetrically substituted biaryl compound. The biphenyl moiety is a common scaffold in medicinal chemistry, materials science, and organic electronics. The synthesis of substituted biphenyls is therefore of significant interest. One of the classic and versatile methods for constructing carbon-carbon bonds is the Grignard reaction. This application note details a protocol for the synthesis of 2,2',5,5'-tetramethylbiphenyl through the homocoupling of a Grignard reagent, specifically 2,5-dimethylphenylmagnesium halide. The protocol is based on established principles of Grignard reagent formation and transition metal-catalyzed cross-coupling reactions. A Chinese patent suggests a manganese-catalyzed coupling of the Grignard reagent prepared from a halo-o-xylene to form the desired tetramethylbiphenyl[1].

The overall reaction involves two main steps:

• Formation of the Grignard Reagent: 2-Bromo-1,4-dimethylbenzene reacts with magnesium metal in an anhydrous ether solvent to form 2,5-dimethylphenylmagnesium bromide.

• Homocoupling of the Grignard Reagent: The prepared Grignard reagent undergoes a coupling reaction, often facilitated by a catalyst, to yield 2,2',5,5'-tetramethylbiphenyl.

This method provides a straightforward route to the target molecule from commercially available starting materials. Careful control of reaction conditions, particularly the exclusion of water and air, is critical for the successful formation and reaction of the highly reactive Grignard reagent[2][3].

Data Presentation

The following table summarizes typical quantitative data for the synthesis of 2,2',5,5'-tetramethylbiphenyl via Grignard homocoupling. The values are representative and may vary based on the specific catalyst, reaction scale, and laboratory conditions.

Parameter	Value	Notes
Grignard Formation
Reactant Ratio	1.1 eq. Mg to 1.0 eq. Aryl Halide	A slight excess of magnesium is used to ensure complete consumption of the aryl halide.
Solvent	Anhydrous Tetrahydrofuran (THF)	Diethyl ether can also be used. The solvent must be scrupulously dried.[2]
Initiation	Iodine crystal	A small crystal of iodine helps to activate the magnesium surface.[1]
Reaction Temperature	Reflux (approx. 65 °C for THF)	The reaction is often initiated at room temperature and then brought to reflux to ensure completion.
Reaction Time	1 - 2 hours	Monitored by the disappearance of magnesium metal.
Homocoupling Reaction
Catalyst	Manganese (II) chloride (MnCl₂)	Other transition metal catalysts like iron(III) chloride can also be used for similar couplings.[4][5]
Catalyst Loading	2 - 5 mol%	The optimal catalyst loading should be determined empirically.
Reaction Temperature	0 °C to Room Temperature	The reaction is often started at a lower temperature and allowed to warm.
Reaction Time	2 - 12 hours	Progress can be monitored by TLC or GC analysis.
Workup & Purification
Quenching Agent	1 M Hydrochloric Acid (HCl)	Added slowly at 0 °C to neutralize the reaction and dissolve magnesium salts.
Extraction Solvent	Diethyl ether or Ethyl acetate
Purification Method	Column Chromatography or Recrystallization	Column chromatography on silica gel using a nonpolar eluent like hexane is common.
Overall Yield	40 - 60%	The yield is highly dependent on the efficiency of both the Grignard formation and coupling steps.

Experimental Protocols

Protocol 1: Synthesis of 2,5-Dimethylphenylmagnesium Bromide

Materials:

• Magnesium turnings

• 2-Bromo-1,4-dimethylbenzene (2-bromo-p-xylene)

• Anhydrous tetrahydrofuran (THF)

• Iodine (one small crystal)

• Three-neck round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, and heating mantle

• Nitrogen or Argon gas supply

Procedure:

• Glassware Preparation: All glassware must be rigorously dried in an oven overnight at >120 °C and assembled hot under a stream of dry nitrogen or argon gas to prevent atmospheric moisture contamination.[3]

• Reaction Setup: Place the magnesium turnings (1.1 equivalents) in the three-neck flask. Assemble the apparatus with the reflux condenser and dropping funnel. Maintain a positive pressure of inert gas throughout the experiment.

• Initiation: Add a single small crystal of iodine to the flask containing the magnesium. The iodine will help to activate the magnesium surface.[1]

• Solvent Addition: Add a small amount of anhydrous THF to the flask, just enough to cover the magnesium turnings.

• Reagent Addition: Dissolve 2-bromo-1,4-dimethylbenzene (1.0 equivalent) in anhydrous THF in the dropping funnel. Add a small portion (approx. 10%) of this solution to the magnesium suspension.

• Grignard Formation: The reaction mixture should become warm and cloudy, and the brown color of the iodine should fade, indicating the initiation of the Grignard reaction. If the reaction does not start, gentle warming with a heat gun or a warm water bath may be necessary.

• Once the reaction has initiated, add the remaining 2-bromo-1,4-dimethylbenzene solution dropwise from the funnel at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture and reflux for an additional 1-2 hours to ensure all the magnesium has reacted.

• Cool the resulting dark grey or brown solution to room temperature. The Grignard reagent is now ready for the coupling step.

Protocol 2: Manganese-Catalyzed Homocoupling to 2,2',5,5'-Tetramethylbiphenyl

Materials:

• 2,5-Dimethylphenylmagnesium bromide solution from Protocol 1

• Anhydrous Manganese (II) chloride (MnCl₂)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether or Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Catalyst Addition: In a separate dry, inert-atmosphere flask, suspend anhydrous manganese (II) chloride (2-5 mol%) in a small amount of anhydrous THF.

• Coupling Reaction: Cool the catalyst suspension to 0 °C in an ice bath. Slowly add the prepared 2,5-dimethylphenylmagnesium bromide solution from Protocol 1 to the catalyst suspension via a cannula or a dropping funnel over 30-60 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup - Quenching: Once the reaction is complete, cool the flask back to 0 °C in an ice bath. Cautiously quench the reaction by the slow, dropwise addition of 1 M HCl. This will neutralize any remaining Grignard reagent and dissolve the magnesium salts.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL for a small-scale reaction).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (to remove any remaining acid) and then with brine (to reduce the amount of water in the organic layer).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel using hexane as the eluent or by recrystallization from a suitable solvent (e.g., ethanol or methanol) to yield pure 2,2',5,5'-tetramethylbiphenyl.

Visualizations

Reaction Scheme

Caption: Reaction scheme for the synthesis of 2,2',5,5'-tetramethylbiphenyl.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 2,2',5,5'-tetramethylbiphenyl.

References

• 1. CN103319296A - Preparation method of tetramethyl biphenyl - Google Patents [patents.google.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. asianpubs.org [asianpubs.org]

Application Notes and Protocols for the Palladium-Catalyzed Synthesis of 2,2',5,5'-Tetramethylbiphenyl

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,2',5,5'-Tetramethylbiphenyl is a symmetrically substituted aromatic hydrocarbon with applications in organic synthesis, materials science, and as a building block for more complex molecular architectures. Its synthesis is efficiently achieved through palladium-catalyzed cross-coupling reactions, which offer a direct and high-yielding method for the formation of the biaryl carbon-carbon bond. This application note details a reliable protocol for the synthesis of 2,2',5,5'-tetramethylbiphenyl via the palladium-catalyzed homocoupling of 2,5-dimethylphenylboronic acid, a variation of the Suzuki-Miyaura coupling. This method is favored for its operational simplicity, mild reaction conditions, and the use of a readily available starting material.

Reaction Principle

The synthesis proceeds via a palladium-catalyzed homocoupling of an arylboronic acid. In this reaction, two molecules of 2,5-dimethylphenylboronic acid are coupled to form the symmetrical biphenyl product. The catalytic cycle involves the oxidative addition of a palladium(0) species to an aryl halide (which can be formed in situ or be present as a co-catalyst), followed by transmetalation with the arylboronic acid and subsequent reductive elimination to yield the biaryl and regenerate the active palladium(0) catalyst. In the case of homocoupling, an oxidant is often used to facilitate the regeneration of the active palladium catalyst.

Data Presentation

The following table summarizes representative quantitative data for the palladium-catalyzed homocoupling of arylboronic acids to provide a comparative overview of the reaction parameters.

Entry	Palladium Catalyst	Catalyst Loading (mol%)	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂	2	None	K₂CO₃	Water	80	12	~85
2	Pd(PPh₃)₄	3	PPh₃	Na₂CO₃	Toluene/Ethanol/Water	90	16	~90
3	PdCl₂(dppf)	1.5	dppf	Cs₂CO₃	Dioxane	100	10	~92
4	Pd₂(dba)₃	1	XPhos	K₃PO₄	THF	70	8	~95

Note: The yields presented are typical for the homocoupling of various substituted phenylboronic acids and may vary for the specific synthesis of 2,2',5,5'-tetramethylbiphenyl.

Experimental Protocols

Detailed Methodology for the Palladium-Catalyzed Homocoupling of 2,5-Dimethylphenylboronic Acid

This protocol is adapted from established procedures for the Suzuki-Miyaura homocoupling of arylboronic acids.

Materials:

• 2,5-Dimethylphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-dimethylphenylboronic acid (1.50 g, 10.0 mmol), potassium carbonate (2.76 g, 20.0 mmol), and palladium(II) acetate (45 mg, 0.2 mmol, 2 mol%).

• Solvent Addition: Add a solvent mixture of toluene (30 mL), ethanol (10 mL), and deionized water (10 mL) to the flask.

• Inert Atmosphere: Purge the flask with an inert gas (argon or nitrogen) for 15 minutes to remove oxygen. Maintain a positive pressure of the inert gas throughout the reaction.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. The solution will typically turn from a pale yellow to a dark brown or black color, indicating the formation of palladium(0).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is generally complete within 12-16 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (50 mL) and water (30 mL).

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with ethyl acetate (2 x 25 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using hexanes as the eluent to afford 2,2',5,5'-tetramethylbiphenyl as a white crystalline solid.

Safety Precautions:

• Palladium compounds can be toxic and should be handled with care in a well-ventilated fume hood.

• Organic solvents are flammable and should be handled away from ignition sources.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Visualizations

Application Notes and Protocols: Ullmann Coupling for 2,2',5,5'-Tetramethylbiphenyl Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Ullmann coupling reaction, a copper-catalyzed homo-coupling of two aryl halides, is a cornerstone in the synthesis of symmetric biaryls. This application note provides a detailed protocol for the synthesis of 2,2',5,5'-tetramethylbiphenyl, a valuable building block in medicinal chemistry and materials science. The procedure is based on the classical Ullmann reaction, adapted for the coupling of 2-bromo-p-xylene.

Biaryl scaffolds are prevalent in a wide array of pharmaceuticals and functional materials. The Ullmann coupling offers a cost-effective and reliable method for the construction of these critical C-C bonds, particularly for sterically hindered or electronically deactivated aryl halides where other coupling methods might be less effective.[1][2]

Reaction Principle

The synthesis of 2,2',5,5'-tetramethylbiphenyl is achieved through the copper-mediated homo-coupling of 2-bromo-p-xylene. In this reaction, copper metal, often activated, facilitates the formation of an organocopper intermediate, which then undergoes coupling to yield the desired biphenyl product and a copper halide salt.[1]

Reaction Scheme:

Experimental Protocols

This section provides a detailed experimental protocol for the synthesis of 2,2',5,5'-tetramethylbiphenyl via Ullmann coupling.

Materials and Reagents:

• 2-bromo-p-xylene (98%)

• Copper powder (<10 µm, 99.5%)

• Dimethylformamide (DMF), anhydrous (99.8%)

• Toluene, anhydrous (99.8%)

• Hydrochloric acid (HCl), 2 M

• Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography (60-120 mesh)

• Hexane (ACS grade)

• Ethyl acetate (ACS grade)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Heating mantle with a temperature controller

• Nitrogen or Argon gas inlet

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Catalyst Activation (Optional but Recommended): In a fume hood, wash the copper powder with 2 M HCl to remove any surface oxides. Filter the copper powder and wash sequentially with deionized water until the filtrate is neutral, followed by ethanol and then diethyl ether. Dry the activated copper powder under vacuum.

• Reaction Setup: To a dry 250 mL three-neck round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen inlet, add activated copper powder (see Table 1 for amount).

• Addition of Reagents: Under a nitrogen atmosphere, add anhydrous dimethylformamide (DMF) to the flask, followed by 2-bromo-p-xylene.

• Reaction: Heat the reaction mixture to the desired temperature (see Table 1) with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete (typically after several hours, see Table 1), cool the mixture to room temperature. Filter the reaction mixture to remove the copper salts and wash the solid residue with toluene.

• Extraction: Combine the filtrate and the toluene washings. Wash the organic phase with 2 M HCl to remove any remaining copper species, followed by washing with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 2,2',5,5'-tetramethylbiphenyl as a solid.

Quantitative Data

The following table summarizes typical reaction conditions and expected yields for the synthesis of 2,2',5,5'-tetramethylbiphenyl via Ullmann coupling. Please note that yields can vary based on the purity of reagents and the efficiency of the reaction setup.

Parameter	Value	Reference
Starting Material	2-bromo-p-xylene	Inferred from general Ullmann coupling principles
Catalyst	Activated Copper Powder	[3]
Solvent	Dimethylformamide (DMF)	Inferred from general Ullmann coupling principles
Temperature	150-200 °C	[1]
Reaction Time	12-24 hours	Inferred from similar Ullmann couplings
Yield	60-70% (Estimated)	Based on similar Ullmann homo-coupling reactions

Visualizations

Reaction Mechanism

The generally accepted mechanism for the Ullmann biaryl coupling involves the formation of an organocopper intermediate.

Caption: Proposed mechanism of the Ullmann coupling reaction.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 2,2',5,5'-tetramethylbiphenyl.

References

• 1. Ullmann Reaction [organic-chemistry.org]
• 2. m.youtube.com [m.youtube.com]
• 3. xray.uky.edu [xray.uky.edu]

Application Notes and Protocols for the Laboratory-Scale Synthesis of 2,2',5,5'-Tetramethylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of 2,2',5,5'-tetramethylbiphenyl, a substituted aromatic hydrocarbon with applications as an intermediate in the synthesis of more complex organic molecules. The described method is based on a manganese-catalyzed homo-coupling of a Grignard reagent derived from 2-halo-1,4-dimethylbenzene. This application note includes a comprehensive experimental procedure, a summary of quantitative data, and characterization guidelines.

Introduction

2,2',5,5'-Tetramethylbiphenyl is a derivative of biphenyl, characterized by the substitution of four methyl groups at the 2, 2', 5, and 5' positions. Its molecular formula is C₁₆H₁₈ and it has a molecular weight of 210.32 g/mol .[1][2] This compound serves as a valuable building block in organic synthesis, including in the development of polymers, resins, and potentially as a precursor in drug synthesis. The synthesis of symmetrically substituted biphenyls can be achieved through various coupling reactions, with the Grignard reaction being a common and effective method.[3] This protocol details a manganese-catalyzed approach, which offers a straightforward and efficient route to the target molecule.

Reaction Scheme

The synthesis proceeds in two main stages: the formation of the Grignard reagent from a halogenated xylene, followed by the manganese-catalyzed homo-coupling of the Grignard reagent to form the tetramethylbiphenyl product.

Step 1: Grignard Reagent Formation

2,5-Dimethylbromobenzene + Mg → 2,5-Dimethylphenylmagnesium bromide

Step 2: Manganese-Catalyzed Homo-Coupling

2 (2,5-Dimethylphenylmagnesium bromide) --(MnCl₂)--> 2,2',5,5'-Tetramethylbiphenyl + MgBr₂ + MgCl₂

Data Presentation

Parameter	Value	Reference
Starting Material	2,5-Dimethylbromobenzene	Generic
Reagents	Magnesium turnings, Iodine (catalytic)	Generic
Solvent	Anhydrous Tetrahydrofuran (THF)	[3]
Catalyst	Manganous Chloride (MnCl₂)	[3]
Reaction Temperature	Reflux (Grignard formation), 60°C (Coupling)	[3]
Reaction Time	~2-3 hours (Grignard), ~13 hours (Coupling)	[3]
Reported Yield	69-78%	[3]
Purity	>98% (after purification)	Assumed post-purification
Molecular Formula	C₁₆H₁₈	[1][2]
Molecular Weight	210.32 g/mol	[1][2]

Experimental Protocol

Materials and Reagents:

• 2,5-Dimethylbromobenzene (or 2-chloro-1,4-dimethylbenzene)

• Magnesium turnings

• Iodine crystal (catalytic amount)

• Anhydrous Tetrahydrofuran (THF)

• Manganous Chloride (MnCl₂)

• 1 M Hydrochloric acid (for workup)

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate or magnesium sulfate (for drying)

• Ethanol or Hexane (for recrystallization)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

Procedure:

1. Grignard Reagent Formation: a. All glassware must be thoroughly dried in an oven and assembled under an inert atmosphere (Nitrogen or Argon) to exclude moisture. b. In the three-neck flask, place magnesium turnings (1.2 equivalents) and a small crystal of iodine. c. Add a small portion of anhydrous THF to the flask. d. In the dropping funnel, prepare a solution of 2,5-dimethylbromobenzene (1.0 equivalent) in anhydrous THF. e. Add a small amount of the 2,5-dimethylbromobenzene solution to the magnesium turnings to initiate the reaction. The disappearance of the iodine color and gentle refluxing indicates the start of the Grignard reagent formation. f. Once the reaction has initiated, add the remaining 2,5-dimethylbromobenzene solution dropwise at a rate that maintains a gentle reflux. g. After the addition is complete, continue to stir the mixture under reflux until the magnesium is consumed (approximately 2-3 hours). The solution should appear as a reddish-brown to grey suspension.

2. Manganese-Catalyzed Homo-Coupling: a. Cool the freshly prepared Grignard reagent to approximately 60°C.[3] b. Under a positive pressure of the inert gas, add manganous chloride (MnCl₂) (approximately 5 mol%) to the stirred Grignard solution. c. Stir the reaction mixture at 60°C for approximately 13 hours.[3] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

3. Workup and Purification: a. After the reaction is complete, cool the mixture to room temperature. b. Slowly and carefully quench the reaction by adding 1 M hydrochloric acid. This should be done in an ice bath to control the exothermic reaction. c. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL). d. Combine the organic layers and wash with brine (saturated NaCl solution). e. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator. f. The crude product can be purified by recrystallization from a suitable solvent such as ethanol or hexane to yield pure 2,2',5,5'-tetramethylbiphenyl as a solid.

Mandatory Visualization

References

• 1. L13330.06 [thermofisher.com]
• 2. Manganese-mediated C(sp)–Si cross-electrophile coupling of alkynyl halides with chlorosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

Application Note: Purification of 2,2',5,5'-Tetramethylbiphenyl by Recrystallization

Abstract

This application note provides a detailed protocol for the purification of 2,2',5,5'-tetramethylbiphenyl using the recrystallization technique. Recrystallization is a fundamental and highly effective method for purifying solid organic compounds.[1][2][3] The protocol herein is designed for researchers, scientists, and drug development professionals, offering a step-by-step guide from solvent selection to the isolation of the purified product. The success of recrystallization hinges on the principle that the solubility of a solid in a solvent increases with temperature.[4] By dissolving the impure compound in a hot solvent and allowing it to cool slowly, the desired compound crystallizes out, leaving impurities behind in the solution.[3]

Introduction to 2,2',5,5'-Tetramethylbiphenyl and Recrystallization

2,2',5,5'-Tetramethylbiphenyl is an aromatic hydrocarbon used as a chemical intermediate in various synthetic applications, including pharmaceuticals.[5] The purity of this compound is often critical for the success of subsequent reactions. Recrystallization is a preferred method for its purification due to its efficiency in removing impurities.[1]

The core principle of recrystallization is the differential solubility of the target compound and its impurities in a chosen solvent at varying temperatures. An ideal solvent will dissolve the compound completely at its boiling point but only sparingly at room or lower temperatures.[4][6][7] As the saturated hot solution cools, the solubility of the target compound decreases, leading to the formation of a crystalline solid. Most impurities, present in smaller amounts, remain dissolved in the cold solvent (mother liquor) and are subsequently removed by filtration.[2]

Materials and Equipment

Chemicals:

• Crude 2,2',5,5'-tetramethylbiphenyl (98% or lower purity)[5]

• Selected recrystallization solvent (e.g., ethanol, methanol, ethanol/water mixture)

• Distilled water

• Strong oxidizing agents should be avoided as they are incompatible.[5]

Equipment:

• Erlenmeyer flasks

• Hot plate with magnetic stirring capability

• Magnetic stir bars

• Beakers

• Graduated cylinders

• Powder funnel and stemless funnel

• Filter paper

• Büchner funnel and filtration flask

• Vacuum source

• Spatula

• Melting point apparatus

• Drying oven or desiccator

Experimental Protocols

The choice of solvent is the most critical step for a successful recrystallization.[4] Since 2,2',5,5'-tetramethylbiphenyl is a nonpolar aromatic hydrocarbon, nonpolar or moderately polar organic solvents are suitable candidates.[6][8][9] A mixture of ethanol and water has been reported to be effective for the recrystallization of this compound.[10]

Procedure for Solvent Screening:

• Place approximately 100 mg of crude 2,2',5,5'-tetramethylbiphenyl into a small test tube.

• Add the selected solvent dropwise at room temperature, stirring after each addition. A good solvent should not dissolve the compound readily at this stage.[4][7]

• If the compound is insoluble at room temperature, gently heat the mixture to the solvent's boiling point.

• Continue adding the hot solvent dropwise until the solid just dissolves.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

• The ideal solvent will yield a large quantity of pure crystals upon cooling.

Table 1: Solvent Selection Guide

Solvent Property	Ideal Characteristic	Rationale
Solubility of Compound	High solubility at high temperature, low solubility at low temperature.[6][7]	Maximizes the recovery of the purified compound upon cooling.
Solubility of Impurities	Impurities should be either very soluble or insoluble in the solvent.[7]	If very soluble, they remain in the mother liquor; if insoluble, they can be removed by hot filtration.
Boiling Point	Relatively low boiling point (generally < 100 °C).[9]	Facilitates easy removal of residual solvent from the purified crystals.
Reactivity	Must be chemically inert to the compound.[9]	Prevents any chemical reaction between the solvent and the compound.

This protocol assumes ethanol/water is the chosen solvent system.

• Dissolution: Place the crude 2,2',5,5'-tetramethylbiphenyl in an appropriately sized Erlenmeyer flask with a magnetic stir bar. Add the minimum amount of hot ethanol required to just dissolve the solid completely by heating the mixture on a hot plate.

• Hot Filtration (Optional): If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration. To do this, pre-heat a stemless funnel and a second Erlenmeyer flask. Place a fluted filter paper in the funnel and pour the hot solution through it quickly to remove the insoluble matter.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[4] Once the flask has reached room temperature, you can add water dropwise as an anti-solvent to further induce crystallization until the solution becomes slightly cloudy. Then, place the flask in an ice bath for 15-20 minutes to maximize crystal formation.

• Collection of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel and a filtration flask.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol/water mixture to rinse away any remaining mother liquor containing impurities.

• Drying: Transfer the purified crystals to a watch glass and dry them in a drying oven at a low temperature or in a desiccator.

• Purity Assessment: Determine the melting point of the dried crystals. Pure 2,2',5,5'-tetramethylbiphenyl has a melting point of approximately 48-51.5°C.[5][11] A sharp melting point range close to the literature value indicates high purity.

Data Presentation

Table 2: Physical Properties of 2,2',5,5'-Tetramethylbiphenyl

Property	Value	Reference
Molecular Formula	C₁₆H₁₈	[5][11]
Molecular Weight	210.32 g/mol	[5]
Appearance	White to off-white solid	-
Melting Point	48 - 51.5 °C	[5][11]
Boiling Point	~284 °C	[5]
Solubility in Water	Insoluble	[5]

Visualization

The following diagram illustrates the logical workflow of the recrystallization process.

Caption: Workflow for the purification of 2,2',5,5'-tetramethylbiphenyl.

References

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. mt.com [mt.com]
• 4. edu.rsc.org [edu.rsc.org]
• 5. 2,2',5,5'-Tetramethylbiphenyl, 98% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 6. quora.com [quora.com]
• 7. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 2,2',5,5'-tetramethylbiphenyl | 3075-84-1 | Benchchem [benchchem.com]
• 11. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- [webbook.nist.gov]

Application Notes and Protocols: 1H NMR Characterization of 2,2',5,5'-tetramethylbiphenyl

Introduction

2,2',5,5'-Tetramethylbiphenyl is a symmetrically substituted aromatic hydrocarbon. The structural elucidation and purity assessment of such compounds are fundamental in various fields, including organic synthesis, materials science, and pharmaceutical development. Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful analytical technique for determining the molecular structure of organic compounds. This document provides a detailed protocol for the ¹H NMR characterization of 2,2',5,5'-tetramethylbiphenyl.

Due to the steric hindrance caused by the methyl groups at the 2 and 2' positions, the rotation around the biphenyl single bond is restricted. This restricted rotation makes the two phenyl rings non-planar, influencing the chemical environment of the aromatic protons.

Predicted ¹H NMR Spectral Data

The symmetry of the molecule dictates that there will be three distinct proton signals:

• One signal for the twelve methyl protons (four equivalent CH₃ groups).

• Two signals for the six aromatic protons (two sets of equivalent aromatic CH groups).

Table 1: Predicted ¹H NMR Data for 2,2',5,5'-tetramethylbiphenyl

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Methyl Protons (2,2',5,5'-CH₃)	~ 2.1 - 2.3	Singlet (s)	12H
Aromatic Protons (H-3,3',6,6')	~ 6.9 - 7.1	Multiplet (m)	4H
Aromatic Protons (H-4,4')	~ 7.1 - 7.3	Multiplet (m)	2H

Note: The predicted chemical shifts are estimates and may vary depending on the solvent and experimental conditions.

Experimental Protocol

This section outlines a standard operating procedure for acquiring a high-quality ¹H NMR spectrum of 2,2',5,5'-tetramethylbiphenyl.

1. Sample Preparation

• Materials:

  • 2,2',5,5'-tetramethylbiphenyl (5-10 mg)

  • Deuterated chloroform (CDCl₃) or other appropriate deuterated solvent

  • NMR tube (5 mm diameter, high precision)

  • Pasteur pipette

  • Glass wool

  • Vial and cap

  • Tetramethylsilane (TMS) as an internal standard (if not already present in the solvent)

• Procedure:

  • Weigh approximately 5-10 mg of 2,2',5,5'-tetramethylbiphenyl into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial.

  • Gently swirl or vortex the vial to ensure the sample is completely dissolved.

  • Place a small plug of glass wool into a Pasteur pipette.

  • Filter the solution through the glass wool-plugged pipette directly into a clean, dry NMR tube. This step is crucial to remove any particulate matter that could degrade the spectral quality.

  • The final volume of the solution in the NMR tube should be approximately 4-5 cm in height.

  • Cap the NMR tube securely.

  • If the deuterated solvent does not contain an internal standard, add a small drop of TMS to the solution and mix gently.

2. NMR Data Acquisition

• Instrumentation:

  • A high-resolution NMR spectrometer (e.g., 300 MHz, 400 MHz, or higher).

• Typical Acquisition Parameters:

  • Spectrometer Frequency: 400 MHz

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Number of Scans (NS): 16 to 64 (depending on sample concentration)

  • Relaxation Delay (D1): 1-2 seconds

  • Acquisition Time (AQ): 3-4 seconds

  • Spectral Width (SW): 12-16 ppm

  • Pulse Width (P1): Calibrated 90° pulse

3. Data Processing and Analysis

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm. If TMS is not used, the residual solvent peak of CDCl₃ (δ ≈ 7.26 ppm) can be used for referencing.

• Integration: Integrate the area under each peak to determine the relative number of protons contributing to each signal.

• Peak Picking and Multiplicity Analysis: Identify the chemical shift of each peak and determine its multiplicity (singlet, doublet, triplet, multiplet, etc.). For complex multiplets, coupling constant analysis may be required.

Logical Workflow for ¹H NMR Characterization

The following diagram illustrates the logical workflow for the ¹H NMR characterization of 2,2',5,5'-tetramethylbiphenyl, from sample preparation to final data interpretation.

Caption: Experimental workflow for ¹H NMR characterization.

Application Notes and Protocols for 13C NMR Spectroscopy of 2,2',5,5'-Tetramethylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the 13C Nuclear Magnetic Resonance (NMR) spectral data of 2,2',5,5'-tetramethylbiphenyl, a substituted aromatic hydrocarbon relevant in organic synthesis and materials science. This document includes tabulated spectral data, a comprehensive experimental protocol for data acquisition, and a visual representation of the molecule's carbon framework.

13C NMR Spectral Data

The 13C NMR spectrum of 2,2',5,5'-tetramethylbiphenyl exhibits distinct signals corresponding to the unique carbon environments in the molecule. Due to the molecule's symmetry, the 16 carbon atoms give rise to a set of 8 unique signals. The chemical shifts are influenced by the substitution pattern of the methyl groups on the biphenyl core.

Table 1: 13C NMR Chemical Shift Data for 2,2',5,5'-Tetramethylbiphenyl

Carbon Atom	Chemical Shift (δ) in ppm
C1, C1'	139.8
C2, C2'	135.2
C3, C3'	129.5
C4, C4'	128.8
C5, C5'	132.1
C6, C6'	127.3
2-CH₃, 2'-CH₃	19.5
5-CH₃, 5'-CH₃	21.0

Note: The chemical shifts presented are predicted values and may vary slightly based on the solvent and experimental conditions.

Experimental Protocol for 13C NMR Data Acquisition

This protocol outlines a standard procedure for obtaining a proton-decoupled 13C NMR spectrum of 2,2',5,5'-tetramethylbiphenyl.

2.1. Sample Preparation

• Sample Weighing: Accurately weigh approximately 10-20 mg of 2,2',5,5'-tetramethylbiphenyl.

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common choice for non-polar aromatic compounds.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.

• Homogenization: Ensure the sample is fully dissolved by gentle vortexing or inversion.

• Reference Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0.0 ppm). Modern spectrometers can also reference the residual solvent peak (e.g., 77.16 ppm for CDCl₃).

2.2. NMR Spectrometer Setup and Data Acquisition

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe is recommended for optimal resolution and sensitivity.

• Tuning and Matching: Tune and match the probe for the 13C frequency.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters: Set up a standard proton-decoupled 13C NMR experiment with the following typical parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: Approximately 200-250 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay (d1): 2-5 seconds. A longer delay may be necessary for accurate integration of quaternary carbons, though this is less critical for qualitative analysis.

  • Number of Scans: 64 to 1024 scans, depending on the sample concentration and desired signal-to-noise ratio.

  • Temperature: Standard ambient probe temperature (e.g., 298 K).

2.3. Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase Correction: Manually or automatically correct the phase of the spectrum.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline.

• Referencing: Reference the spectrum to the TMS signal (0.0 ppm) or the solvent peak.

• Peak Picking: Identify and label the chemical shifts of all peaks.

Visualization of Molecular Structure and Carbon Assignments

The following diagram illustrates the chemical structure of 2,2',5,5'-tetramethylbiphenyl with the carbon atoms numbered for correlation with the 13C NMR data.

Caption: Chemical structure of 2,2',5,5'-tetramethylbiphenyl with carbon numbering.

Application Notes and Protocols for the Mass Spectrometry Analysis of 2,2',5,5'-Tetramethylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2',5,5'-Tetramethylbiphenyl is a polychlorinated biphenyl (PCB) congener, and its accurate identification and quantification are crucial in environmental monitoring, toxicology studies, and as a potential impurity in pharmaceutical manufacturing. Gas Chromatography-Mass Spectrometry (GC-MS) is the analytical technique of choice for this compound due to its high sensitivity, selectivity, and ability to provide structural information for unambiguous identification.[1][2] This document provides a comprehensive guide to the mass spectrometry analysis of 2,2',5,5'-tetramethylbiphenyl, including detailed experimental protocols and data presentation.

Physicochemical Properties

Property	Value
Chemical Formula	C₁₆H₁₈
Molecular Weight	210.31 g/mol [3][4]
CAS Number	3075-84-1[3][4]
Appearance	White or off-white crystalline solid
Boiling Point	282.3 °C at 760 mmHg
LogP	5.8

Mass Spectrometry Data

Electron Ionization (EI) mass spectrometry of 2,2',5,5'-tetramethylbiphenyl typically yields a distinct fragmentation pattern that is characteristic of the molecule.

Key Mass Fragments

The mass spectrum is characterized by a prominent molecular ion peak and several key fragment ions resulting from the loss of methyl groups and cleavage of the biphenyl bond.

m/z	Relative Intensity (%)	Proposed Fragment
210	100	[M]⁺ (Molecular Ion)
195	80	[M - CH₃]⁺
180	60	[M - 2CH₃]⁺
165	40	[M - 3CH₃]⁺
152	25	[M - 4CH₃ - H]⁺
105	30	[C₈H₉]⁺
91	20	[C₇H₇]⁺

Note: The relative intensities are approximate and may vary depending on the instrument and analytical conditions.

Experimental Protocols

A robust and reproducible method for the analysis of 2,2',5,5'-tetramethylbiphenyl using GC-MS is outlined below.

Sample Preparation

The choice of sample preparation method depends on the sample matrix.

1. For Solid Samples (e.g., soil, sediment):

• Extraction:

  • Weigh 5-10 g of the homogenized sample into a clean extraction vessel.

  • Add a surrogate standard to assess extraction efficiency.

  • Extract the sample with a suitable solvent such as a 1:1 mixture of hexane and acetone using sonication or Soxhlet extraction.

  • Concentrate the extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Cleanup (if necessary):

  • To remove interfering compounds, pass the concentrated extract through a solid-phase extraction (SPE) cartridge (e.g., silica gel or Florisil).

  • Elute the target analyte with an appropriate solvent mixture.

  • Concentrate the eluate to the final volume.

2. For Liquid Samples (e.g., water, biological fluids):

• Liquid-Liquid Extraction (LLE): [3]

  • Take a known volume of the liquid sample (e.g., 100 mL) in a separatory funnel.

  • Add a surrogate standard.

  • Extract the sample with a water-immiscible organic solvent (e.g., dichloromethane or hexane) by vigorous shaking.

  • Collect the organic layer and repeat the extraction process twice more.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to the final volume.

GC-MS Instrumentation and Parameters

The following instrumental parameters are recommended for the analysis. Optimization may be required based on the specific instrument and laboratory conditions.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Injector	Split/Splitless
Injection Volume	1 µL
Injector Temperature	280 °C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Oven Program	Initial 100 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Mass Spectrometer	Agilent 7250 GC/Q-TOF or equivalent[5]
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV[5][6]
Source Temperature	230 °C
Quadrupole Temp.	150 °C
Transfer Line Temp.	280 °C
Acquisition Mode	Full Scan (m/z 50-350) and/or Selected Ion Monitoring (SIM)
SIM Ions	m/z 210, 195, 180

Quantitative Analysis

For accurate quantification, an internal standard method is recommended.

1. Calibration:

• Prepare a series of calibration standards of 2,2',5,5'-tetramethylbiphenyl in a suitable solvent (e.g., hexane) at concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Add a constant concentration of an internal standard (e.g., a deuterated analog like 2,2',5,5'-tetramethylbiphenyl-d₁₂) to each calibration standard.

• Inject each standard into the GC-MS and record the peak areas for the analyte and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

2. Sample Analysis:

• Add the same constant concentration of the internal standard to the prepared sample extracts.

• Inject the sample into the GC-MS.

• Calculate the concentration of 2,2',5,5'-tetramethylbiphenyl in the sample using the calibration curve.

Representative Quantitative Data

The following table presents hypothetical but realistic quantitative data obtained from a spiked soil sample analysis.

Sample ID	Spiked Concentration (ng/g)	Measured Concentration (ng/g)	Recovery (%)
Control Soil	0	Not Detected	-
Spiked Soil 1	10	9.2	92
Spiked Soil 2	50	48.5	97
Spiked Soil 3	100	103.1	103.1

Experimental Workflow and Diagrams

GC-MS Analysis Workflow

The overall workflow for the GC-MS analysis of 2,2',5,5'-tetramethylbiphenyl is depicted in the following diagram.

Caption: Workflow for GC-MS analysis of 2,2',5,5'-tetramethylbiphenyl.

Fragmentation Pathway

The major fragmentation pathway of 2,2',5,5'-tetramethylbiphenyl under electron ionization is initiated by the loss of a methyl radical.

Caption: Primary fragmentation of 2,2',5,5'-tetramethylbiphenyl.

Conclusion

The methods and protocols described in this document provide a comprehensive framework for the reliable and accurate analysis of 2,2',5,5'-tetramethylbiphenyl by GC-MS. Adherence to these guidelines will enable researchers, scientists, and drug development professionals to obtain high-quality data for their respective applications. The provided workflows and diagrams offer a clear visual representation of the analytical process and fragmentation behavior of the molecule.

References

• 1. agilent.com [agilent.com]
• 2. benchchem.com [benchchem.com]
• 3. Sample preparation GC-MS [scioninstruments.com]
• 4. A simple method of sample preparation for analysis of biphenyl residues in citrus fruit peels by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. tdi-bi.com [tdi-bi.com]

Application Note: High-Performance Liquid Chromatography Method for the Analysis of 2,2',5,5'-Tetramethylbiphenyl

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,2',5,5'-Tetramethylbiphenyl is a non-polar aromatic hydrocarbon.[1][2][3] Accurate and reliable quantification of this compound is essential in various fields, including chemical synthesis quality control and environmental analysis. This application note presents a detailed protocol for the analysis of 2,2',5,5'-tetramethylbiphenyl using a reversed-phase high-performance liquid chromatography (HPLC) method with UV detection. The methodology is designed to provide a robust and reproducible starting point for researchers requiring the analysis of this compound.

Physicochemical Properties

A summary of the key physicochemical properties of 2,2',5,5'-tetramethylbiphenyl is provided in the table below. Its solubility in organic solvents and insolubility in water make it an ideal candidate for reversed-phase HPLC.[2][3] The UV absorbance spectrum, available from the NIST WebBook, shows significant absorbance in the 230-270 nm range, guiding the selection of an appropriate detection wavelength.[1]

Property	Value	Reference
Molecular Formula	C₁₆H₁₈	[1][4][]
Molecular Weight	210.32 g/mol	[2][4][]
Appearance	Colorless liquid or solid	[2][3]
Solubility	Insoluble in water, soluble in organic solvents	[2][3]
UV max	~265 nm	[1]

Experimental Protocol

This protocol outlines a proposed HPLC method for the analysis of 2,2',5,5'-tetramethylbiphenyl.

Instrumentation and Consumables

• HPLC system with a binary pump, autosampler, column oven, and UV detector.

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• HPLC grade acetonitrile, methanol, and water.

• 0.45 µm syringe filters for sample filtration.

Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2,2',5,5'-tetramethylbiphenyl reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standards: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

• Dissolve the sample containing 2,2',5,5'-tetramethylbiphenyl in methanol to an estimated concentration within the range of the working standards.

• Vortex the sample to ensure complete dissolution.

• Filter the sample through a 0.45 µm syringe filter before injection.

HPLC Method Parameters

The proposed HPLC method parameters are summarized in the table below. A C18 column is chosen for its excellent retention of non-polar compounds. A gradient elution with acetonitrile and water is proposed to ensure good separation and peak shape.

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	70% B to 95% B over 10 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	265 nm
Injection Volume	10 µL
Run Time	15 minutes

Experimental Workflow

Caption: Experimental workflow for HPLC analysis.

HPLC Method Parameter Relationships

References

• 1. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- [webbook.nist.gov]
• 2. Buy 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- (EVT-370215) | 3075-84-1 [evitachem.com]
• 3. CAS 3075-84-1: 2,2',5,5'-Tetramethylbiphenyl | CymitQuimica [cymitquimica.com]
• 4. scbt.com [scbt.com]

Application Notes and Protocols for 2,2',5,5'-Tetramethylbiphenyl in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2',5,5'-Tetramethylbiphenyl is an aromatic hydrocarbon with the chemical formula C16H18.[1][2][3][4][5][6] While it is utilized as a chemical intermediate in the synthesis of more complex molecules, including polymers and resins, its direct homopolymerization is not extensively documented in publicly available scientific literature.[1][7] However, based on the known reactivity of similar aromatic compounds, its polymerization is theoretically achievable through methods such as oxidative coupling and electrochemical polymerization. These approaches would lead to the formation of a poly(p-phenylene)-type polymer, where the monomer units are linked together.

This document provides detailed theoretical application notes and experimental protocols for the synthesis of polymers using 2,2',5,5'-tetramethylbiphenyl as a monomer. The proposed methods are based on established chemical principles for the polymerization of aromatic compounds.

Potential Polymerization Pathways

Two plausible methods for the polymerization of 2,2',5,5'-tetramethylbiphenyl are oxidative coupling polymerization and electrochemical polymerization. Both methods involve the formation of carbon-carbon bonds between the biphenyl units.

Oxidative Coupling Polymerization

Oxidative coupling is a common method for polymerizing aromatic compounds.[1][8] In this process, an oxidizing agent is used to generate radical cations from the monomer, which then couple to form new C-C bonds. For 2,2',5,5'-tetramethylbiphenyl, this would result in a polymer chain of repeating tetramethylbiphenyl units.

Electrochemical Polymerization

Electrochemical polymerization offers a clean and controllable method for synthesizing conductive polymers from aromatic monomers.[2][9][10] By applying an electrical potential to a solution containing the monomer and a supporting electrolyte, the monomer can be oxidized at the electrode surface to form radical cations that subsequently polymerize.

Hypothetical Polymer Properties

The properties of poly(2,2',5,5'-tetramethylbiphenyl) are not documented, but can be inferred from the properties of similar aromatic polymers. The resulting polymer is expected to be a rigid, thermally stable material with good dielectric properties. The methyl groups on the biphenyl units may enhance solubility in organic solvents compared to unsubstituted polyphenylenes.

Table 1: Expected Properties of Poly(2,2',5,5'-tetramethylbiphenyl)

Property	Expected Value/Characteristic
Physical Appearance	Off-white to light brown powder
Solubility	Potentially soluble in chlorinated hydrocarbons and aromatic solvents
Thermal Stability	High decomposition temperature (>400 °C)
Glass Transition Temp.	Expected to be high (>200 °C)
Mechanical Properties	Likely a rigid and brittle material
Electrical Properties	Insulating in its neutral state, potentially conductive upon doping

Experimental Protocols

Protocol 1: Oxidative Coupling Polymerization of 2,2',5,5'-Tetramethylbiphenyl

This protocol describes a hypothetical procedure for the synthesis of poly(2,2',5,5'-tetramethylbiphenyl) via oxidative coupling using iron(III) chloride (FeCl3) as the oxidant.

Materials:

• 2,2',5,5'-Tetramethylbiphenyl (monomer)

• Anhydrous Iron(III) chloride (oxidant)

• Anhydrous Chloroform (solvent)

• Methanol (for precipitation)

• Hydrochloric acid (HCl), concentrated

• Distilled water

• Nitrogen gas (for inert atmosphere)

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Nitrogen inlet and outlet

• Dropping funnel

• Heating mantle

• Buchner funnel and filter paper

• Vacuum oven

Procedure:

• Monomer Dissolution: In the three-neck flask, dissolve 2,2',5,5'-tetramethylbiphenyl (e.g., 2.10 g, 10 mmol) in anhydrous chloroform (e.g., 100 mL) under a nitrogen atmosphere.

• Oxidant Solution Preparation: In a separate flask, prepare a solution of anhydrous iron(III) chloride (e.g., 6.48 g, 40 mmol) in anhydrous chloroform (e.g., 50 mL).

• Polymerization: Slowly add the iron(III) chloride solution to the stirred monomer solution at room temperature over a period of 30 minutes using the dropping funnel.

• Reaction: After the addition is complete, stir the reaction mixture at room temperature for 24 hours. The solution will likely darken as the polymerization proceeds.

• Precipitation: Pour the reaction mixture into a large volume of methanol (e.g., 500 mL) containing a small amount of concentrated HCl (e.g., 10 mL) to precipitate the polymer.

• Washing: Filter the precipitate using the Buchner funnel and wash it thoroughly with methanol, followed by distilled water, and finally with methanol again to remove any remaining catalyst and unreacted monomer.

• Drying: Dry the polymer in a vacuum oven at 60 °C until a constant weight is achieved.

Characterization:

• Structure: The chemical structure of the resulting polymer can be confirmed using Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Molecular Weight: The average molecular weight and polydispersity can be determined by Gel Permeation Chromatography (GPC).

• Thermal Properties: Thermal stability can be assessed using Thermogravimetric Analysis (TGA), and the glass transition temperature can be measured by Differential Scanning Calorimetry (DSC).

Caption: Oxidative Coupling Polymerization Workflow.

Protocol 2: Electrochemical Polymerization of 2,2',5,5'-Tetramethylbiphenyl

This protocol outlines a hypothetical procedure for the electrochemical synthesis of a poly(2,2',5,5'-tetramethylbiphenyl) film on an electrode surface.

Materials:

• 2,2',5,5'-Tetramethylbiphenyl (monomer)

• Tetrabutylammonium hexafluorophosphate (TBAPF6) (supporting electrolyte)

• Acetonitrile (solvent)

• Nitrogen gas (for deoxygenation)

Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working electrode (e.g., platinum or glassy carbon)

• Counter electrode (e.g., platinum wire)

• Reference electrode (e.g., Ag/AgCl)

• Schlenk line or glovebox for inert atmosphere

Procedure:

• Electrolyte Solution Preparation: Prepare a solution of the supporting electrolyte, TBAPF6 (e.g., 0.1 M), in acetonitrile.

• Monomer Addition: Add 2,2',5,5'-tetramethylbiphenyl (e.g., 0.01 M) to the electrolyte solution.

• Deoxygenation: Deoxygenate the solution by bubbling with nitrogen gas for at least 20 minutes.

• Electrochemical Cell Setup: Assemble the three-electrode cell with the working, counter, and reference electrodes immersed in the monomer solution.

• Electropolymerization: Perform electropolymerization using cyclic voltammetry. Scan the potential between 0 V and a suitable oxidation potential (e.g., +1.8 V vs. Ag/AgCl) for a number of cycles (e.g., 10-20 cycles) at a scan rate of 50 mV/s. A polymer film should deposit on the working electrode.

• Washing: After polymerization, carefully remove the working electrode from the cell and rinse it with fresh acetonitrile to remove any unreacted monomer and electrolyte.

• Drying: Dry the polymer-coated electrode under a stream of nitrogen.

Characterization:

• Electrochemical Properties: The electrochemical behavior of the polymer film can be studied by cyclic voltammetry in a monomer-free electrolyte solution.

• Spectroelectrochemistry: The changes in the UV-Vis absorption spectrum of the polymer film at different applied potentials can be monitored to study its electronic properties.

• Morphology: The surface morphology of the polymer film can be examined using Scanning Electron Microscopy (SEM).

Caption: Electrochemical Polymerization Workflow.

Potential Applications

Polymers derived from 2,2',5,5'-tetramethylbiphenyl, due to their expected high thermal stability and rigid structure, could find applications in areas requiring high-performance materials. Potential applications include:

• High-Temperature Resistant Coatings and Insulators: The thermal stability would make these polymers suitable for protective coatings in harsh environments.

• Dielectric Materials: Their hydrocarbon structure suggests low dielectric constants, making them candidates for use in microelectronics as insulating layers.

• Gas Separation Membranes: The rigid polymer backbone could lead to materials with specific free volume characteristics suitable for gas separation applications.

• Precursors for Carbon Materials: Pyrolysis of such a hydrocarbon-rich polymer could yield high-carbon content materials.

Conclusion

While the direct polymerization of 2,2',5,5'-tetramethylbiphenyl is not a well-established process, theoretical pathways based on oxidative coupling and electrochemical polymerization are plausible. The resulting polymer is anticipated to be a thermally stable, rigid material with potential for high-performance applications. The provided protocols offer a starting point for researchers interested in exploring the synthesis and properties of this novel polymer. Experimental validation and optimization would be necessary to establish viable synthetic routes and fully characterize the resulting material.

References

• 1. jraic.com [jraic.com]
• 2. Innovative polymer engineering for the investigation of electrochemical properties and biosensing ability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Developments in the Dehydrogenative Electrochemical Synthesis of 3,3′,5,5′‐Tetramethyl‐2,2′‐biphenol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,2',5,5'-TETRAMETHYLBIPHENYL, CasNo.3075-84-1 Chemical Technology Co.,LTD(expird) China (Mainland) [aoen.lookchem.com]
• 5. Synthesis and Characterization of DOPO-Containing Poly(2,6-dimethyl-1,4-phenylene oxide)s by Oxidative Coupling Polymerization | MDPI [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Buy 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- (EVT-370215) | 3075-84-1 [evitachem.com]
• 8. Synthetic Applications of Oxidative Aromatic Coupling—From Biphenols to Nanographenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application of 2,2',5,5'-Tetramethylbiphenyl Derivatives in High-Performance Epoxy Resins for Electronic Packaging

Introduction

The continuous miniaturization and increasing power density of electronic devices necessitate the development of advanced packaging materials with superior thermal, mechanical, and dielectric properties. Biphenyl-based epoxy resins have emerged as promising candidates for these demanding applications due to their rigid molecular structure, which imparts high thermal stability and low moisture absorption. This application note details the use of a key derivative of 2,2',5,5'-tetramethylbiphenyl, namely 3,3',5,5'-tetramethyl-4,4'-biphenol , in the synthesis of a high-performance biphenyl epoxy resin for electronic packaging.

The incorporation of the tetramethylbiphenyl moiety into the epoxy backbone leads to several advantageous properties, including a low melt viscosity for improved processability, high thermal conductivity for efficient heat dissipation, and excellent dielectric properties for signal integrity.[1][2][3]

Key Applications in Materials Science

The primary application of 3,3',5,5'-tetramethyl-4,4'-biphenol is as a monomer for the synthesis of specialized epoxy resins used in:

• Integrated Circuit (IC) Encapsulation: The low viscosity of the resulting epoxy molding compounds (EMCs) allows for higher filler loading, leading to reduced thermal expansion and improved reliability of microelectronic packages.[1]

• High-Voltage Power Module Packaging: The high dielectric breakdown strength and thermal stability of these resins make them suitable for insulating high-voltage components.[2]

• Adhesives and Coatings for Electronics: The inherent hydrophobicity and dimensional stability of the tetramethylbiphenyl structure contribute to enhanced moisture resistance and durability of electronic assemblies.

Quantitative Data Summary

The properties of the tetramethyl biphenyl epoxy resin (TMBP) demonstrate its superiority over conventional bisphenol A (BPA)-based epoxy resins for electronic packaging applications.

Property	Value	Unit	Comparison to Bisphenol A Epoxy	Reference
Thermal Properties
Glass Transition Temperature (Tg)	190	°C	Higher	[2]
Melting Temperature (Tm)	107.8	°C	-	[1]
Thermal Conductivity (λ)	0.53	W m⁻¹ K⁻¹	178% Enhancement	[2]
Electrical Properties
Dielectric Breakdown Strength	57.69	kV mm⁻¹	16% Enhancement	[2]
Dielectric Constant (ε) at 10 GHz	2.72	-	Lower	[3]
Dielectric Loss Tangent (tan δ) at 10 GHz	0.038	-	Lower	[3]
Rheological Properties
Melt Viscosity (ηa) at 150 °C	0.02	Pa·s	Very Low	[1]

Experimental Protocols

Protocol 1: Synthesis of 3,3',5,5'-Tetramethyl-4,4'-biphenol

This protocol is based on the oxidative coupling of 2,6-dimethylphenol.[4][5]

Materials:

• 2,6-dimethylphenol

• Copper (II) acetate or other suitable copper salt catalyst

• Borax (Sodium tetraborate)

• Sodium lauryl sulfate

• Sodium hydroxide

• Sulfuric acid

• Oxygen or air

• Water

• Isopropyl alcohol

Equipment:

• Three-necked flask equipped with a mechanical stirrer, gas inlet, and condenser

• Heating mantle

• pH meter

• Filtration apparatus

Procedure:

• In a three-necked flask, prepare an alkaline aqueous solution containing water, sodium lauryl sulfate, and borax.

• Add the copper salt catalyst to the solution.

• Slowly raise the temperature of the mixture to 50-80 °C while stirring to form an emulsion.

• Adjust the pH of the emulsion to 9 using a sodium hydroxide solution.

• Slowly add 2,6-dimethylphenol to the reaction mixture.

• Introduce a steady stream of oxygen or air into the reaction mixture while maintaining the temperature at 80 °C and stirring vigorously.

• Continue the reaction for 3 hours, monitoring the consumption of 2,6-dimethylphenol.

• After the reaction is complete, stop the oxygen/air flow and cool the mixture.

• Acidify the reaction mixture with sulfuric acid to a pH of 5.5 to precipitate the product.

• Filter the crude 3,3',5,5'-tetramethyl-4,4'-biphenol and wash with water.

• Recrystallize the product from a mixture of water and isopropyl alcohol to obtain a high-purity product.

• Dry the purified product under vacuum.

Protocol 2: Synthesis of Tetramethyl Biphenyl Epoxy Resin (TMBP)

This protocol describes the synthesis of the diglycidyl ether of 3,3',5,5'-tetramethyl-4,4'-biphenol.[1][6]

Materials:

• 3,3',5,5'-tetramethyl-4,4'-biphenol

• Epichlorohydrin

• Sodium hydroxide

• Phase-transfer catalyst (e.g., 18-crown-6-ether or tetrabutylammonium bromide)

• Toluene or other suitable solvent

Equipment:

• Three-necked flask equipped with a mechanical stirrer, thermometer, and condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a three-necked flask, dissolve 3,3',5,5'-tetramethyl-4,4'-biphenol in an excess of epichlorohydrin and the chosen solvent.

• Add the phase-transfer catalyst to the mixture.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Slowly add a concentrated aqueous solution of sodium hydroxide to the flask over a period of 1-2 hours.

• Maintain the reaction at 80 °C for 8 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer with water several times in a separatory funnel to remove unreacted sodium hydroxide and the catalyst.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the solvent and excess epichlorohydrin under reduced pressure using a rotary evaporator to obtain the crude tetramethyl biphenyl epoxy resin.

• The crude product can be further purified by column chromatography if necessary.

Visualizations

Caption: Synthesis of 3,3',5,5'-tetramethyl-4,4'-biphenol.

Caption: Synthesis of Tetramethyl Biphenyl Epoxy Resin.

Caption: Application in Electronic Encapsulation.

References

• 1. Synthesis, Structure and Properties of Biphenyl Epoxy Resin for Integrated Circuit Encapsulation [plaschina.com.cn]
• 2. digital-library.theiet.org [digital-library.theiet.org]
• 3. researchgate.net [researchgate.net]
• 4. Method for synthesizing high purity 3, 3 ', 5, 5'-tetramethyl-4, 4'-diphenol - Eureka | Patsnap [eureka.patsnap.com]
• 5. JPS61268641A - Method for producing 3,3',5,5'-tetramethyl-4,4'-dihydroxydiphenyl - Google Patents [patents.google.com]
• 6. ando-cap.mac.titech.ac.jp [ando-cap.mac.titech.ac.jp]

Application Notes and Protocols: 2,2',5,5'-Tetramethylbiphenyl as a Precursor for Functional Polymers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 2,2',5,5'-tetramethylbiphenyl as a precursor for the synthesis of functional polymers. The focus is on the generation of di- and tetra-functionalized monomers derived from this substituted biphenyl, which can be subsequently polymerized into materials with potential applications in materials science and drug delivery. The inherent rigidity and steric hindrance provided by the tetramethylbiphenyl core can impart unique thermal and mechanical properties to the resulting polymers.

Introduction

2,2',5,5'-Tetramethylbiphenyl is an aromatic hydrocarbon that serves as a versatile starting material for the synthesis of more complex organic molecules, including monomers for high-performance polymers.[1] Its substituted biphenyl structure offers a rigid backbone, which is a desirable feature in the design of thermally stable and mechanically robust polymers. By functionalizing the methyl groups or the aromatic rings, 2,2',5,5'-tetramethylbiphenyl can be converted into key monomers such as dicarboxylic acids, tetracarboxylic acids, and diamines. These monomers are precursors to a variety of functional polymers, including polyamides, polyimides, and coordination polymers. The steric hindrance provided by the methyl groups can influence the solubility and processing characteristics of the resulting polymers, making them potentially more amenable to fabrication than their unsubstituted counterparts.

Data Presentation

The following tables summarize the key properties of monomers derived from substituted biphenyls and the resulting polymers. While specific data for polymers derived directly from 2,2',5,5'-tetramethylbiphenyl is limited in publicly available literature, the data for analogous structures provide a reasonable expectation of the performance of these materials.

Table 1: Properties of Functionalized Biphenyl Monomers

Monomer	Molecular Formula	Molecular Weight ( g/mol )	Key Functional Groups	Potential Polymer Class
Biphenyl-2,2',5,5'-tetracarboxylic acid	C₁₆H₁₀O₈	330.25	Carboxylic Acid	Coordination Polymers, Polyamides, Polyesters
2,2',5,5'-Tetramethyl-4,4'-biphenyldiamine	C₁₆H₂₀N₂	240.35	Amine	Polyamides, Polyimides

Table 2: Thermal Properties of Aromatic Polyimides Derived from Biphenyl Dianhydrides

Dianhydride Monomer	Diamine Monomer	Glass Transition Temperature (T g), °C	10% Weight Loss Temperature (°C)
3,3′,4,4′-Biphenyltetracarboxylic dianhydride (s-BPDA)	p-Phenylenediamine (PPD)	> 400	> 550
3,3′,4,4′-Biphenyltetracarboxylic dianhydride (s-BPDA)	4,4'-Oxydianiline (ODA)	310	540
2,3,3′,4′-Biphenyltetracarboxylic dianhydride (a-BPDA)	p-Phenylenediamine (PPD)	380	560
2,3,3′,4′-Biphenyltetracarboxylic dianhydride (a-BPDA)	4,4'-Oxydianiline (ODA)	285	530

Note: Data is for analogous biphenyl structures to provide a comparative reference.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of a key monomer, biphenyl-2,2',5,5'-tetracarboxylic acid, and its subsequent polymerization into a functional coordination polymer.

Protocol 1: Synthesis of Biphenyl-2,2',5,5'-tetracarboxylic Acid

This protocol is adapted from the synthesis of a similar isomer and describes the oxidation of the methyl groups of 2,2',5,5'-tetramethylbiphenyl to carboxylic acids.

Materials:

• 2,2',5,5'-Tetramethylbiphenyl

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (NaOH)

• tert-Butanol

• Deionized water

• Hydrochloric acid (HCl), concentrated

• Magnetic stirrer with heating plate

• Round-bottom flask with reflux condenser

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve 2,2',5,5'-tetramethylbiphenyl (1 equivalent) in a 1:1 mixture of tert-butanol and deionized water.

• Add sodium hydroxide (4 equivalents) to the solution and stir until dissolved.

• Heat the mixture to reflux with vigorous stirring.

• Slowly add potassium permanganate (16 equivalents) in small portions over several hours. Caution: The reaction is exothermic.

• After the addition is complete, continue to reflux the mixture for 48-72 hours, or until the purple color of the permanganate has disappeared.

• Cool the reaction mixture to room temperature and filter to remove the manganese dioxide precipitate.

• Wash the precipitate with a small amount of hot deionized water.

• Combine the filtrates and cool in an ice bath.

• Acidify the filtrate with concentrated hydrochloric acid until a white precipitate forms (pH < 2).

• Collect the crude biphenyl-2,2',5,5'-tetracarboxylic acid by vacuum filtration.

• Wash the precipitate with cold deionized water and dry under vacuum.

• The crude product can be purified by recrystallization from a suitable solvent such as a water/ethanol mixture.

Protocol 2: Synthesis of a Co(II)-based Coordination Polymer

This protocol describes the synthesis of a cobalt(II)-based coordination polymer using biphenyl-2,2',5,5'-tetracarboxylic acid (H₄bpta) and a flexible N-donor ligand, 1,3-bis(imidazol-1-ylmethyl)benzene (1,3-bimb).[1]

Materials:

• Biphenyl-2,2',5,5'-tetracarboxylic acid (H₄bpta)

• Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

• 1,3-Bis(imidazol-1-ylmethyl)benzene (1,3-bimb)

• N,N-Dimethylformamide (DMF)

• Deionized water

• Teflon-lined stainless steel autoclave

• Programmable oven

Procedure:

• In a small glass vial, combine biphenyl-2,2',5,5'-tetracarboxylic acid (0.033 g, 0.1 mmol), CoCl₂·6H₂O (0.058 g, 0.2 mmol), and 1,3-bimb (0.048 g, 0.2 mmol).

• Add a solvent mixture of DMF (5 mL) and deionized water (5 mL).

• Seal the vial and place it inside a Teflon-lined stainless steel autoclave.

• Heat the autoclave in a programmable oven to 160 °C over 10 hours.

• Maintain the temperature at 160 °C for 72 hours.

• Cool the oven to 30 °C over 24 hours.

• Pink block-shaped crystals of the coordination polymer should be formed.

• Collect the crystals by filtration, wash with deionized water and then ethanol, and air-dry.

Visualizations

Synthetic Pathway for Functional Monomers

Caption: Synthetic routes to functional monomers from 2,2',5,5'-tetramethylbiphenyl.

Experimental Workflow for Coordination Polymer Synthesis

Caption: Workflow for the solvothermal synthesis of a coordination polymer.

Logical Relationship of Polymer Properties

Caption: Influence of monomer structure and polymerization on polymer properties.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Derivatization of 2,2',5,5'-Tetramethylbiphenyl in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the derivatization strategies for the 2,2',5,5'-tetramethylbiphenyl scaffold, a promising but under-explored core structure in medicinal chemistry. The protocols detailed below offer starting points for creating diverse libraries of compounds for screening and lead optimization. The inherent steric hindrance of this biphenyl system presents both challenges and opportunities for developing selective therapeutic agents.

Introduction

Biphenyl derivatives are a cornerstone of medicinal chemistry, with numerous examples demonstrating a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antihypertensive properties. The 2,2',5,5'-tetramethylbiphenyl scaffold offers a rigid and lipophilic core that can be strategically functionalized to interact with various biological targets. The four methyl groups provide handles for derivatization and also create a sterically hindered environment that can influence receptor binding and metabolic stability. This document outlines key derivatization approaches, provides detailed experimental protocols, and presents available biological data to guide the exploration of this compound class in drug discovery programs.

Derivatization Strategies

The primary sites for derivatization on 2,2',5,5'-tetramethylbiphenyl are the benzylic methyl groups and the aromatic ring protons. The following strategies represent key transformations to introduce chemical diversity.

Benzylic Oxidation

Oxidation of the benzylic methyl groups is a direct route to introduce polar functional groups such as aldehydes and carboxylic acids. These functional groups can serve as handles for further derivatization, for instance, through amide bond formation or reductive amination.

Benzylic Halogenation

The introduction of a halogen, typically bromine, at the benzylic position via radical halogenation provides a versatile intermediate. This halo-derivative can subsequently be used in a variety of nucleophilic substitution and cross-coupling reactions to introduce a wide range of functionalities.

Palladium-Catalyzed Cross-Coupling Reactions

Following halogenation of the aromatic ring, palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Buchwald-Hartwig reactions, can be employed to form carbon-carbon or carbon-nitrogen bonds, respectively.[1][2][3] This allows for the introduction of other aryl, heteroaryl, or amine moieties, significantly expanding the chemical space.

Experimental Protocols

Protocol 1: Benzylic Oxidation to 2,2',5,5'-Tetramethylbiphenyl-4,4'-dicarboxylic Acid

This protocol is adapted from the selective oxidation of a structurally similar compound, bimesityl, to its corresponding dicarboxylic acid.[4] Due to the steric hindrance of 2,2',5,5'-tetramethylbiphenyl, harsh oxidation conditions are likely required.

Materials:

• 2,2',5,5'-Tetramethylbiphenyl

• Potassium permanganate (KMnO₄)

• Pyridine

• Water

• Hydrochloric acid (HCl)

• Sodium bisulfite (NaHSO₃)

• Dichloromethane (CH₂Cl₂)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, suspend 2,2',5,5'-tetramethylbiphenyl (1.0 eq) in a mixture of pyridine and water (e.g., 10:1 v/v).

• Heat the mixture to reflux with vigorous stirring.

• Slowly add potassium permanganate (a significant excess, e.g., 10-15 eq) in portions over several hours.

• Continue refluxing until the purple color of the permanganate has discharged and a brown precipitate of manganese dioxide (MnO₂) has formed. Monitor the reaction by TLC or LC-MS.

• Cool the reaction mixture to room temperature and filter off the MnO₂.

• Acidify the filtrate with concentrated HCl to a pH of approximately 2.

• Add a saturated solution of sodium bisulfite to quench any remaining permanganate.

• Extract the aqueous solution with dichloromethane (3 x volumes).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude dicarboxylic acid.

• Purify the product by recrystallization or column chromatography.

Protocol 2: Benzylic Bromination of 2,2',5,5'-Tetramethylbiphenyl

This protocol utilizes N-bromosuccinimide (NBS) as a bromine source under photochemical conditions, a standard method for benzylic bromination.[5][6][7][8][9]

Materials:

• 2,2',5,5'-Tetramethylbiphenyl

• N-Bromosuccinimide (NBS)

• Carbon tetrachloride (CCl₄) or acetonitrile

• A radical initiator (e.g., benzoyl peroxide or AIBN) or a UV lamp

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2,2',5,5'-tetramethylbiphenyl (1.0 eq) in carbon tetrachloride or acetonitrile in a quartz reaction vessel.

• Add N-bromosuccinimide (2.2 eq for dibromination of the 4 and 4' methyl groups).

• Add a catalytic amount of a radical initiator or position the reaction vessel under a UV lamp.

• Reflux the mixture with stirring for several hours, monitoring the reaction progress by TLC or GC-MS. The disappearance of the starting material and the appearance of a new, less polar spot should be observed.

• Cool the reaction to room temperature and filter off the succinimide byproduct.

• Wash the filtrate with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the bis(bromomethyl) derivative.

Protocol 3: Suzuki-Miyaura Cross-Coupling of a Dihalo-2,2',5,5'-tetramethylbiphenyl Derivative

This protocol describes a general procedure for a Suzuki-Miyaura cross-coupling reaction, which would be applicable to a dihalogenated derivative of 2,2',5,5'-tetramethylbiphenyl.[1][2]

Materials:

• Dihalo-2,2',5,5'-tetramethylbiphenyl (e.g., 4,4'-dibromo-2,2',5,5'-tetramethylbiphenyl)

• Arylboronic acid (2.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 4.0 eq)

• Solvent (e.g., a mixture of toluene, ethanol, and water)

Procedure:

• To a degassed solution of the dihalo-2,2',5,5'-tetramethylbiphenyl (1.0 eq) and the arylboronic acid (2.5 eq) in the solvent mixture, add the palladium catalyst and the base.

• Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon) for 12-24 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired disubstituted biphenyl derivative.

Data Presentation

While specific biological data for derivatives of 2,2',5,5'-tetramethylbiphenyl is limited in the public domain, the following tables summarize representative data for other functionalized biphenyl compounds to illustrate their potential in medicinal chemistry.

Table 1: Anticancer Activity of Biphenyl Derivatives [10][11][12][13]

Compound Class	Cancer Cell Line	IC₅₀ / GI₅₀ (µM)
Hydroxylated Biphenyl	Malignant Melanoma	1.7 - 2.0
Bichalcophene-5-carboxamidine	Leukemia (SR, K-562)	1.34
Bichalcophene-5-carboxamidine	Colon (HCT-15, HT29)	Sub-micromolar
Synthetic Anthocyanidins	HepG2, HCT116	Varies

Table 2: Anti-inflammatory Activity of Biphenyl Derivatives [14][15][16][17]

Compound Class	Assay	IC₅₀ (µM)
Dendrobium nobile isolates	NO production	19.47 - 36.70
4'-methylbiphenyl-2-carboxamide	Carrageenan-induced paw edema	Dose-dependent reduction
Edaravone derivatives	Albumin denaturation	~106 - 107 µg/mL
(2S,3S)-2-(4-isopropylbenzyl) derivatives	COX-2 inhibition	0.18 - 0.74

Visualizations

Derivatization Workflow

Caption: Derivatization strategies for 2,2',5,5'-tetramethylbiphenyl.

Potential Signaling Pathway Modulation

Given the anticancer activity of many biphenyl derivatives, a plausible mechanism of action for novel derivatives of 2,2',5,5'-tetramethylbiphenyl could involve the modulation of key signaling pathways implicated in cancer progression, such as the PI3K/AKT pathway.[18]

Caption: Hypothetical inhibition of the PI3K/AKT pathway.

Conclusion and Future Directions

The 2,2',5,5'-tetramethylbiphenyl scaffold represents a valuable starting point for the development of novel therapeutic agents. The derivatization strategies outlined in these application notes provide a roadmap for accessing a wide range of analogs. Further research is warranted to synthesize and screen libraries of these compounds to identify lead candidates with potent and selective biological activity. Elucidation of the structure-activity relationships and mechanisms of action will be crucial for the successful development of medicinally relevant compounds based on this unique biphenyl core.

References

• 1. nobelprize.org [nobelprize.org]
• 2. researchgate.net [researchgate.net]
• 3. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow [organic-chemistry.org]
• 6. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 7. EP1057801A2 - Process for benzylic bromination - Google Patents [patents.google.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Continuous photochemical benzylic bromination using in situ generated Br2: process intensification towards optimal PMI and throughput - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Anticancer Activity of Two Novel Hydroxylated Biphenyl Compounds toward Malignant Melanoma Cells [mdpi.com]
• 11. Anticancer activity of 5-benzylidene-2-phenylimino-1, 3-thiazolidin-4-one (BPT) analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Anticancer activity, dual prooxidant/antioxidant effect and apoptosis induction profile of new bichalcophene-5-carboxamidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Evaluation of anti-inflammatory and analgesic activity of a new class of biphenyl analogs in animal models of inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. frontiersin.org [frontiersin.org]
• 16. Evaluation of antioxidant and anti-inflammatory potential and in silico tyrosinase binding interactions of edaravone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 3,3',5,5'-Tetramethoxybiphenyl-4,4'diol triggers oxidative stress, metabolic changes, and apoptosis-like process by reducing the PI3K/AKT/NF-κB pathway in the NCI-H460 lung cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Substituted Biphenyl Ligands in Catalysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

While 2,2',5,5'-tetramethylbiphenyl itself is not commonly employed as a primary ligand in catalysis, its core structure is representative of a highly influential class of ligands known as biaryl monophosphines. These ligands are indispensable in modern synthetic chemistry, particularly in palladium-catalyzed cross-coupling reactions. The strategic placement of substituents, such as methyl groups, on the biphenyl backbone allows for the fine-tuning of the ligand's steric and electronic properties. This, in turn, enhances the catalytic activity, stability, and selectivity of the metal complexes they form.

The bulky and electron-donating nature of these ligands is crucial for stabilizing the active monoligated palladium(0) species, which is a key intermediate in many catalytic cycles.[1][2][3] The substitution pattern on the biphenyl scaffold influences the orientation of the two aryl rings relative to each other (the dihedral angle), which in turn affects the steric environment around the metal center. This steric bulk facilitates crucial steps in the catalytic cycle, such as oxidative addition and reductive elimination, leading to higher reaction rates and the ability to couple challenging substrates.[1][2][4]

This document provides an overview of the application of a representative tetramethyl-substituted biaryl phosphine ligand, 2-(Dicyclohexylphosphino)-2',5',5-trimethylbiphenyl (TMe-Phos) , in the Suzuki-Miyaura cross-coupling reaction. TMe-Phos serves as a model to illustrate the principles of catalysis with this ligand class.

Application: Suzuki-Miyaura Cross-Coupling of Aryl Chlorides

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation in organic synthesis. The use of robust ligands like TMe-Phos allows for the efficient coupling of historically challenging substrates, such as electron-rich or sterically hindered aryl chlorides.

General Reaction Scheme

References

• 1. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User’s Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Experimental Protocol for the Oxidation of 2,2',5,5'-Tetramethylbiphenyl

This document provides a detailed experimental protocol for the oxidation of 2,2',5,5'-tetramethylbiphenyl to its corresponding quinone, 2,2',5,5'-tetramethyl-4,4'-diphenoquinone. The procedures outlined below are based on established oxidation methodologies for similarly substituted aromatic compounds and are intended for use by researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction

The oxidation of substituted biphenyls is a critical transformation in organic synthesis, yielding valuable intermediates for the development of novel materials and pharmacologically active molecules. 2,2',5,5'-Tetramethylbiphenyl is a symmetrical aromatic hydrocarbon, and its oxidation product, a diphenoquinone, presents a highly conjugated system with potential applications in materials science and as a precursor for further chemical modifications. This protocol details a robust method for this oxidation, focusing on reaction conditions, purification, and characterization of the final product.

Reaction Principle

The oxidation of 2,2',5,5'-tetramethylbiphenyl involves the conversion of the biphenyl core to a diphenoquinone structure. This transformation typically requires a strong oxidizing agent capable of overcoming the aromatic stability of the starting material. Common oxidizing agents for such reactions include chromium-based reagents, although catalytic methods employing molecular oxygen are also utilized for their environmental benefits. The proposed primary method utilizes chromium trioxide in an acidic medium, a classic and effective approach for the oxidation of benzylic positions. An alternative, greener method involving catalytic oxidation is also discussed.

Experimental Protocols

Method 1: Oxidation with Chromium Trioxide

This protocol describes the oxidation of 2,2',5,5'-tetramethylbiphenyl using chromium trioxide in acetic acid.

Materials:

• 2,2',5,5'-Tetramethylbiphenyl (C₁₆H₁₈, MW: 210.32 g/mol )[][2]

• Chromium trioxide (CrO₃)

• Glacial acetic acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,2',5,5'-tetramethylbiphenyl (1.0 eq) in glacial acetic acid.

• Addition of Oxidant: Slowly add a solution of chromium trioxide (2.5 eq) in a small amount of water and acetic acid to the stirred solution of the biphenyl. The addition should be done portion-wise to control the exothermic reaction.

• Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude 2,2',5,5'-tetramethyl-4,4'-diphenoquinone by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate).

Data Presentation

The following tables summarize the key quantitative data for the starting material and the expected product.

Table 1: Reactant and Product Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
2,2',5,5'-Tetramethylbiphenyl	C₁₆H₁₈	210.32[]	White solid
2,2',5,5'-Tetramethyl-4,4'-diphenoquinone	C₁₆H₁₆O₂	240.30	Red/Orange solid

Table 2: Experimental Parameters and Expected Results

Parameter	Value
Molar Ratio (Biphenyl:CrO₃)	1 : 2.5
Reaction Temperature	Reflux
Reaction Time	2 - 4 hours
Expected Yield	60 - 80%
Melting Point of Product	Not reported

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the oxidation of 2,2',5,5'-tetramethylbiphenyl.

Oxidation Experimental Workflow

Proposed Signaling Pathway

The following diagram illustrates a simplified proposed mechanism for the chromium trioxide oxidation.

Proposed Oxidation Pathway

References

• 2. scbt.com [scbt.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,2',5,5'-Tetramethylbiphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,2',5,5'-tetramethylbiphenyl.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2,2',5,5'-tetramethylbiphenyl?

A1: The most prevalent method for the synthesis of symmetrical biaryls like 2,2',5,5'-tetramethylbiphenyl is the Ullmann coupling reaction. This reaction involves the copper-mediated homocoupling of an aryl halide, in this case, 2-iodo-p-xylene.

Q2: What are the typical reaction conditions for the Ullmann synthesis of 2,2',5,5'-tetramethylbiphenyl?

A2: Traditional Ullmann reactions necessitate harsh conditions, including high temperatures (often exceeding 200°C) and the use of a copper catalyst, such as copper powder or a copper-bronze alloy. The reaction is typically carried out in a high-boiling point solvent.

Q3: What are the potential side products in this synthesis?

A3: While specific side products for the synthesis of 2,2',5,5'-tetramethylbiphenyl are not extensively documented in readily available literature, general side products in Ullmann-type reactions can include:

• Dehalogenated byproducts: Formation of p-xylene due to the reduction of the starting material, 2-iodo-p-xylene.

• Incomplete coupling products: The presence of unreacted 2-iodo-p-xylene.

• Oxidation products: If the reaction is not performed under an inert atmosphere, oxidation of the starting material or product may occur.

• Organocopper intermediates: Residual organocopper species may be present in the crude product.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be monitored by techniques such as Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to observe the consumption of the starting material (2-iodo-p-xylene) and the formation of the desired product.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive copper catalyst.	Activate the copper powder prior to use. This can be achieved by washing with a dilute acid to remove any oxide layer, followed by rinsing with water and a solvent like acetone, and then drying under vacuum.
Reaction temperature is too low.	Ensure the reaction temperature is maintained at a sufficiently high level, as Ullmann couplings often require temperatures above 200°C to proceed efficiently.
Insufficient reaction time.	Monitor the reaction progress using TLC or GC-MS and continue heating until the starting material is consumed.
Presence of moisture or oxygen.	The reaction should be carried out under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent quenching of intermediates and unwanted side reactions.
Presence of Significant Amounts of p-Xylene (Dehalogenation)	Presence of a hydrogen source.	Ensure all reagents and solvents are anhydrous. The reaction mechanism can involve radical intermediates which may abstract hydrogen from trace water or other protic sources.
Reaction conditions favoring reduction.	While difficult to avoid completely, optimizing the reaction time and temperature may help to minimize this side reaction.
Difficult Purification of the Final Product	Incomplete reaction.	Drive the reaction to completion by ensuring sufficient heating time and using an appropriate excess of the copper reagent.
Formation of multiple byproducts.	Optimize reaction conditions (temperature, solvent, catalyst activity) to favor the formation of the desired product. Purification can be attempted using column chromatography on silica gel or recrystallization.

Experimental Protocols

A detailed experimental protocol for the Ullmann synthesis of 2,2',5,5'-tetramethylbiphenyl is provided below. This is a general procedure and may require optimization based on specific laboratory conditions and available reagents.

Synthesis of 2,2',5,5'-Tetramethylbiphenyl via Ullmann Coupling

Materials:

• 2-Iodo-p-xylene

• Copper powder (activated)

• High-boiling point solvent (e.g., Dimethylformamide (DMF) or Sand)

• Anhydrous sodium sulfate or magnesium sulfate

• Solvent for extraction (e.g., diethyl ether or dichloromethane)

• Silica gel for column chromatography

• Hexane or other suitable eluent for chromatography

Procedure:

• Catalyst Activation (if necessary): Stir commercial copper powder in a dilute solution of an acid (e.g., 1 M HCl) for a few minutes. Filter the copper, wash thoroughly with distilled water until the washings are neutral, then wash with ethanol and diethyl ether. Dry the activated copper powder under vacuum.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen or argon inlet, add 2-iodo-p-xylene and activated copper powder. If using a solvent, add it at this stage. A solvent-free approach using sand as a heat transfer medium is also possible.

• Reaction: Heat the reaction mixture to the desired temperature (typically 200-250°C) with vigorous stirring under an inert atmosphere.

• Monitoring: Monitor the reaction by taking small aliquots, quenching them, and analyzing by TLC or GC-MS until the starting material is no longer detectable.

• Work-up: Cool the reaction mixture to room temperature. If a solvent was used, filter the mixture to remove the copper residues and wash the solid with a suitable organic solvent. If no solvent was used, add a solvent to the solid mass to dissolve the organic components and then filter.

• Extraction: Combine the organic filtrates and wash with water to remove any residual DMF (if used). Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a non-polar eluent such as hexane, or by recrystallization from a suitable solvent (e.g., ethanol).

Visualizations

Technical Support Center: Optimizing Grignard Reactions for Tetramethylbiphenyl Synthesis

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions to optimize the synthesis of tetramethylbiphenyl via Grignard reactions.

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental process.

Question 1: Why is my Grignard reaction for tetramethylbiphenyl not initiating?

Answer:

The initiation of a Grignard reaction, especially with sterically hindered aryl halides like those used for tetramethylbiphenyl synthesis, can be sluggish. Several factors can contribute to this issue:

• Inactive Magnesium Surface: Magnesium turnings are often coated with a passivating layer of magnesium oxide (MgO), which prevents the reaction from starting.[1][2]

• Presence of Moisture: Grignard reagents are highly sensitive to protic solvents. Even trace amounts of water in glassware or solvents can quench the reaction.[1][3]

• Steric Hindrance: The steric bulk around the carbon-halogen bond of the precursor to tetramethylbiphenyl can impede the insertion of magnesium.[1]

Troubleshooting Steps:

• Magnesium Activation: It is crucial to activate the magnesium turnings to remove the oxide layer and expose a fresh, reactive surface.[1] This can be achieved by:

  • Adding a few crystals of iodine to the flask containing magnesium.[1][4]

  • Physically crushing the magnesium turnings with a glass rod (to be done by an experienced professional to avoid breaking the glassware).[4]

• Ensure Rigorous Anhydrous Conditions: All glassware must be meticulously flame-dried or oven-dried before use.[1][4] Anhydrous solvents are essential for the success of the reaction.[1]

• Choice of Halide: The reactivity of aryl halides in Grignard reactions follows the trend I > Br > Cl.[1] If you are using a chloride, consider switching to the corresponding bromide or iodide for improved reactivity.[1]

Question 2: My reaction initiated, but the yield of tetramethylbiphenyl is low. What are the potential causes and solutions?

Answer:

Low yields in the Grignard synthesis of tetramethylbiphenyl are often due to competing side reactions.

• Wurtz Coupling: The Grignard reagent can react with the starting aryl halide to form a homocoupled biphenyl byproduct.[1] This is a significant side reaction, especially with primary or benzylic halides.

• Formation of Biphenyl Impurities: Unreacted bromobenzene and the Grignard reagent can undergo a coupling reaction, leading to the formation of biphenyl as a major impurity. This side reaction is favored by higher concentrations of bromobenzene and elevated reaction temperatures.

Troubleshooting Steps:

• Slow Addition of Aryl Halide: Add the aryl halide solution dropwise to the magnesium suspension. This maintains a low concentration of the halide in the reaction mixture, which helps to minimize Wurtz coupling.[1]

• Temperature Control: Maintaining a moderate reaction temperature can favor the formation of the desired Grignard reagent over side reactions.[1]

• Solvent Choice: Tetrahydrofuran (THF) is generally a better solvent than diethyl ether for preparing Grignard reagents from less reactive halides due to its superior solvating ability.[1][5]

Frequently Asked Questions (FAQs)

Q1: What is the role of iodine in initiating the Grignard reaction?

A1: Iodine acts as an activator for the magnesium metal. It chemically cleans the surface of the magnesium turnings, removing the passivating magnesium oxide layer and exposing fresh metal to initiate the reaction.[1][4]

Q2: Can I use an aryl chloride for the synthesis of the Grignard reagent for tetramethylbiphenyl?

A2: While it is possible, aryl chlorides are less reactive than aryl bromides and iodides in Grignard formation.[1][3] To improve the success rate with an aryl chloride, ensure meticulous magnesium activation and consider using a more effective solvent like THF.[1]

Q3: My reaction mixture turned dark brown or black. Is this normal?

A3: A darkening of the reaction mixture can occur. This may be due to the formation of finely divided metal from side reactions or the presence of impurities in the magnesium or aryl halide, which can catalyze decomposition.[2]

Q4: How can I confirm the formation of the Grignard reagent before proceeding with the coupling reaction?

A4: The initiation of the reaction is often indicated by gentle bubbling, a slight increase in temperature, or a change in the color of the reaction mixture.[1] For a quantitative assessment, you can perform a titration of a small aliquot of the Grignard reagent.[2]

Experimental Protocols

Protocol 1: Preparation of the Grignard Reagent for Tetramethylbiphenyl Synthesis

This protocol is adapted from a patented method for the preparation of tetramethylbiphenyl.[6]

Materials:

• Halogenated o-xylene (e.g., 4-chloro-o-xylene)

• Magnesium rod or turnings

• Iodine (catalytic amount)

• Anhydrous tetrahydrofuran (THF)

• Argon or Nitrogen gas for inert atmosphere

Equipment:

• Three-necked round-bottom flask, flame-dried

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Heating mantle

Procedure:

• Under an argon atmosphere, add magnesium (15.4 mmol) and a catalytic amount of iodine to the reaction flask.[6]

• Add a solution of halogenated o-xylene (e.g., 4-chloro-o-xylene, 10.0 mL) in anhydrous THF (30.4 mmol) to the flask.[6]

• Heat the mixture to 110°C with stirring until the magnesium disappears, resulting in a reddish-brown solution containing the Grignard reagent.[6]

• Cool the Grignard reagent to 60°C before proceeding to the coupling reaction.[6]

Protocol 2: Manganese-Catalyzed Coupling Reaction for Tetramethylbiphenyl

This protocol is a continuation of Protocol 1 and is adapted from a patented method.[6]

Materials:

• Grignard reagent from Protocol 1

• Manganous chloride (MnCl₂)

• 1,2-dichloroethane

• Dilute hydrochloric acid (for quenching)

• Ethyl acetate (for extraction)

• Methanol (for crystallization)

Procedure:

• To the cooled Grignard reagent at 60°C, successively add manganous chloride (0.76 mmol) and 1,2-dichloroethane (18.3 mmol) under an argon shield.[6]

• Stir the mixture and carry out the coupling reaction for 13 hours.[6]

• After the reaction is complete, quench the reaction with dilute hydrochloric acid.[6]

• Extract the product with ethyl acetate.[6]

• The crude product can be further purified by crystallization from methanol.[6]

Data Presentation

Table 1: Summary of Reaction Conditions for Tetramethylbiphenyl Synthesis

Parameter	Condition	Reference
Starting Material	Halogenated o-xylene	[6]
Grignard Formation Temp.	110 °C	[6]
Coupling Reaction Temp.	60 °C (initial), with a preferred range of 50-80 °C	[6]
Coupling Reaction Time	13 hours (preferred range of 6-20 hours)	[6]
Catalyst	Manganous chloride (MnCl₂)	[6]
Solvent	Anhydrous Tetrahydrofuran (THF)	[6]
Reported Yield	69%	[6]

Visualizations

Caption: Troubleshooting workflow for Grignard reaction initiation and yield optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 6.4 Reactions of Alkyl Halides: Grignard Reagents – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. CN103319296A - Preparation method of tetramethyl biphenyl - Google Patents [patents.google.com]

Technical Support Center: Palladium-Catalyzed Cross-Coupling for Biphenyls

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of biphenyls via palladium-catalyzed cross-coupling reactions.

Troubleshooting Guide: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone for biphenyl synthesis due to its mild conditions and the low toxicity of its reagents.[1] However, challenges can arise. This guide addresses the most common issues in a question-and-answer format.

Question 1: My Suzuki-Miyaura reaction has a low yield or is not working at all. What are the primary factors to investigate?

Answer:

Low or no yield in a Suzuki-Miyaura coupling can stem from several factors. A systematic investigation is key. The primary areas to troubleshoot are the catalyst's activity, the integrity of your reagents, and the reaction conditions.

Initial Troubleshooting Workflow

Here is a general workflow to diagnose and resolve low-yield issues.

Caption: A general workflow for troubleshooting low yields in Suzuki-Miyaura coupling.

Question 2: I am observing significant amounts of homocoupling products (biphenyl from boronic acid or biaryl from the aryl halide). How can I minimize this side reaction?

Answer:

Homocoupling is a common side reaction, often promoted by the presence of oxygen, which can lead to the formation of Pd(II) species that facilitate this undesired pathway.[2] Rigorous exclusion of oxygen is critical.

• Degassing: Thoroughly degas all solvents and water. Common methods include sparging with an inert gas (argon or nitrogen) or performing freeze-pump-thaw cycles.[3]

• Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas using a Schlenk line or a glovebox.

• Catalyst Choice: While Pd(II) precatalysts like Pd(OAc)₂ are common, they require in situ reduction to the active Pd(0) species. Incomplete reduction can promote side reactions. Using a Pd(0) source like Pd(PPh₃)₄ can sometimes mitigate this issue.[4]

Question 3: My reaction stalls before completion, even after extended reaction times. What could be the cause?

Answer:

Reaction stalling can be due to catalyst deactivation or ligand degradation.

• Catalyst Deactivation: The active Pd(0) species can be sensitive and may precipitate as palladium black, removing it from the catalytic cycle.

• Ligand Degradation: Phosphine ligands can be susceptible to oxidation or other degradation pathways under the reaction conditions.

To address this, consider the following:

• Use More Robust Ligands: Bulky, electron-rich biaryl phosphine ligands (e.g., SPhos, XPhos) are often more stable and can promote efficient catalytic turnover.[5]

• Increase Catalyst Loading: While not always ideal due to cost, a modest increase in catalyst loading can sometimes compensate for deactivation.

• Pre-activation: Activating the catalyst before adding the substrates can ensure a higher concentration of the active species at the start of the reaction.

Question 4: I am working with a sterically hindered or electron-poor/rich substrate and getting low yields. How can I improve this?

Answer:

Challenging substrates often require careful selection of ligands and reaction conditions.

• Sterically Hindered Substrates: These reactions often benefit from bulky, electron-rich ligands that facilitate the reductive elimination step. Increasing the reaction temperature can also be beneficial, but monitor for decomposition.[6]

• Electron-Poor Aryl Halides: These substrates generally undergo oxidative addition more readily. However, the subsequent steps might be slow. The choice of ligand and base is crucial.[7]

• Electron-Rich Aryl Halides: Oxidative addition can be the rate-limiting step. Using electron-rich ligands can enhance the reactivity of the palladium catalyst towards these substrates.[4]

Data Presentation: Ligand and Base Selection for Challenging Substrates

The following tables provide a comparative overview of ligands and bases for different substrate types.

Table 1: Comparison of Ligands for Sterically Hindered Biphenyl Synthesis

Ligand	Aryl Bromide	Arylboronic Acid	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Yield (%)
SPhos	2,4,6-Triisopropylphenyl bromide	Cyclohexylboronic acid	1	K₃PO₄	Toluene	110	3
AntPhos	2,4,6-Triisopropylphenyl bromide	Cyclohexylboronic acid	1	K₃PO₄	Toluene	110	63
R-Phos	2,6-Diisopropylphenyl bromide	2-Methylphenylboronic acid	1	K₃PO₄·H₂O	THF	RT	52 (18h)
L1	(2-(trifluoromethoxy) phenyl)boronic acid	2-bromo-1,3-dichloro-5-nitrobenzene	5	K₂CO₃	THF	60	85

Data compiled from multiple sources.[6][8][9]

Table 2: Effect of Base on the Yield of Biphenyl Synthesis

Aryl Halide	Arylboronic Acid	Catalyst	Base	Solvent	Yield (%)
Chlorobenzene	Phenylboronic acid	PATP-Pd	NaOH	H₂O	96
Chlorobenzene	Phenylboronic acid	PATP-Pd	K₂CO₃	H₂O	85
Chlorobenzene	Phenylboronic acid	PATP-Pd	NaHCO₃	H₂O	78
5-(4-bromophenyl)-4,6-dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	60
5-(4-bromophenyl)-4,6-dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄	Cs₂CO₃	1,4-Dioxane	71

Data compiled from multiple sources.[10][11]

Troubleshooting Alternatives to Suzuki-Miyaura Coupling

While Suzuki-Miyaura is a powerful tool, other cross-coupling reactions can be advantageous for specific applications.

Stille Coupling

Question: My Stille coupling reaction is giving a low yield, and I see significant dehalogenation of my starting material. What can I do?

Answer:

Low yields and dehalogenation in Stille coupling can be addressed by modifying the reaction conditions.

• Solvent Effects: Dehalogenation has been observed to be more prevalent in solvents like dioxane and DMF. Switching to a less coordinating solvent like toluene can sometimes improve the yield of the desired biphenyl.[12]

• Ligand Choice: Using bulkier phosphine ligands, such as dppf, can favor the desired reductive elimination over side reactions like dehalogenation.

• Additives: The addition of Cu(I) salts can accelerate the transmetalation step, which can help to outcompete dehalogenation pathways.[13]

Negishi Coupling

Question: My Negishi coupling reaction stalls at partial conversion. What are the likely causes?

Answer:

Reaction stalling in Negishi coupling often points to catalyst deactivation.[14]

• Catalyst Poisoning: Substrates or impurities with coordinating functional groups can bind to the palladium center and inhibit catalysis.

• Formation of Inactive Species: The organozinc reagent can interact with the palladium catalyst to form heterobimetallic complexes that may have lower catalytic activity. The addition of lithium halides (e.g., LiCl or LiBr) can sometimes counteract this effect.[15]

• Ligand Degradation: Similar to Suzuki coupling, the phosphine ligand can degrade over time. Using more robust ligands or a higher ligand-to-palladium ratio can be beneficial.

Hiyama Coupling

Question: I am having trouble with my Hiyama coupling. What are the common pitfalls?

Answer:

The main challenge in Hiyama coupling is the activation of the organosilane.

• Fluoride Source: The reaction typically requires a fluoride source (e.g., TBAF) to activate the silicon-carbon bond. However, fluoride is basic and can be incompatible with sensitive functional groups.[16]

• Fluoride-Free Conditions: For substrates that are not compatible with fluoride, "fluoride-free" Hiyama coupling protocols have been developed that use alternative activators or specialized organosilanes.[17][18]

• Reactivity of the Organosilane: The nature of the substituents on the silicon atom affects its reactivity. Silanols and siloxanes are often more reactive coupling partners than simple alkylsilanes.[11]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for palladium-catalyzed cross-coupling for biphenyl synthesis?

A1: Most palladium-catalyzed cross-coupling reactions for biphenyl synthesis follow a similar catalytic cycle:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond to form a Pd(II) complex.

• Transmetalation: The organic group from the organometallic reagent (e.g., organoboron, organotin, organozinc) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two aryl groups on the palladium center couple and are eliminated as the biphenyl product, regenerating the Pd(0) catalyst.[4]

Caption: A simplified catalytic cycle for palladium-catalyzed biphenyl synthesis.

Q2: How do I choose the right palladium catalyst and ligand?

A2: The choice of catalyst and ligand is highly dependent on the specific substrates being coupled. A general approach is to start with a common and versatile catalyst system and then screen for alternatives if the initial results are poor.

Caption: A decision tree for initial ligand selection based on substrate properties.

Q3: What is the role of the base in Suzuki-Miyaura coupling?

A3: The base in a Suzuki-Miyaura coupling serves to activate the boronic acid, making it more nucleophilic and facilitating the transmetalation step.[19] Common inorganic bases include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). The choice of base can significantly impact the reaction outcome, and screening different bases is often necessary for optimization.[10]

Q4: How important is the purity of my starting materials?

A4: The purity of the aryl halide and the organometallic reagent is crucial for the success of the cross-coupling reaction. Impurities can poison the catalyst and lead to side reactions, ultimately lowering the yield of the desired biphenyl.[16] Boronic acids, in particular, can be prone to forming anhydrides upon storage, which may affect their reactivity. Purification of starting materials is often a worthwhile step in troubleshooting a difficult coupling reaction.

Experimental Protocols

Protocol 1: General Procedure for Degassing a Solvent by Sparging

• Assemble the reaction flask and equip it with a stir bar.

• Add the solvent to the flask.

• Seal the flask with a septum.

• Insert a long needle connected to a source of inert gas (argon or nitrogen) so that the tip is submerged below the solvent surface.

• Insert a second, shorter needle to act as an outlet.

• Bubble the inert gas through the solvent for at least 30 minutes while stirring.

• Remove the needles and proceed with the reaction under an inert atmosphere.[3]

Protocol 2: Small-Scale Ligand Screening for a Suzuki-Miyaura Reaction

• Arrange a series of small reaction vials, each containing a stir bar.

• To each vial, add the aryl halide (1.0 eq), arylboronic acid (1.2 eq), and base (2.0 eq).

• In a separate set of vials, prepare stock solutions of the palladium precursor (e.g., Pd₂(dba)₃) and each ligand to be screened in the reaction solvent.

• Add the palladium precursor solution to each reaction vial, followed by the respective ligand solution. The final catalyst loading should be consistent across all reactions (e.g., 1-2 mol%).

• Seal the vials, degas the reaction mixtures, and heat to the desired temperature.

• Monitor the reactions by TLC or LC-MS at regular intervals to compare the rate of product formation and the extent of side reactions.[20]

Protocol 3: Purification of a Boronic Acid

• Dissolve the crude boronic acid in an appropriate organic solvent (e.g., diethyl ether).

• Extract the organic solution with an aqueous base (e.g., 1M NaOH) to form the boronate salt, which will move to the aqueous layer.

• Separate the aqueous layer and wash it with a fresh portion of the organic solvent to remove non-acidic impurities.

• Acidify the aqueous layer with a strong acid (e.g., 1M HCl) until the boronic acid precipitates.

• Extract the aqueous layer with a fresh organic solvent.

• Dry the combined organic extracts over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent under reduced pressure to obtain the purified boronic acid.[19]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. rose-hulman.edu [rose-hulman.edu]
• 4. Yoneda Labs [yonedalabs.com]
• 5. orgsyn.org [orgsyn.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Hiyama Coupling [organic-chemistry.org]
• 12. reddit.com [reddit.com]
• 13. Negishi cross-couplings in the synthesis of amino acids - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02682J [pubs.rsc.org]
• 14. reddit.com [reddit.com]
• 15. Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. nbinno.com [nbinno.com]
• 17. Fluoride-free Hiyama coupling by palladium abnormal N-heterocyclic carbene complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
• 20. Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit [sigmaaldrich.com]

Technical Support Center: Purification of Crude 2,2',5,5'-Tetramethylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the purification of crude 2,2',5,5'-tetramethylbiphenyl.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2,2',5,5'-tetramethylbiphenyl?

A1: The impurities present in crude 2,2',5,5'-tetramethylbiphenyl are largely dependent on the synthetic method employed. The two primary routes for its synthesis are the Ullmann coupling of 2-bromo-p-xylene and the Suzuki-Miyaura coupling of 2,5-dimethylphenylboronic acid.

• From Ullmann Coupling:

  • Unreacted 2-bromo-p-xylene: The starting material may be carried through if the reaction does not go to completion.

  • Homocoupling byproducts: Small amounts of other biphenyl structures can sometimes form.

  • Copper residues: Residual copper from the catalyst can contaminate the final product.

• From Suzuki-Miyaura Coupling:

  • Unreacted 2,5-dimethylphenylboronic acid: The boronic acid starting material may remain.

  • Homocoupling of boronic acid: This can lead to the formation of quaterphenyl byproducts.

  • Palladium catalyst residues: Trace amounts of the palladium catalyst may be present in the crude product.

Q2: How can I detect the presence of these impurities?

A2: Several analytical techniques can be utilized to identify and quantify impurities in your sample:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an effective method for separating and identifying volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR can help identify the structure of impurities and determine their relative amounts.

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient way to qualitatively assess the purity of the crude product and monitor the progress of purification.

Q3: My purified 2,2',5,5'-tetramethylbiphenyl has a low melting point. What could be the cause?

A3: A depressed and broad melting point range is a classic indicator of impurities. Even small amounts of residual starting materials, byproducts, or solvents can significantly lower the melting point of your compound. Further purification is recommended to achieve the sharp melting point of the pure substance.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 2,2',5,5'-tetramethylbiphenyl by column chromatography and recrystallization.

Column Chromatography Troubleshooting

Problem	Possible Cause	Suggested Solution
Poor separation of spots on TLC.	The eluent system is not optimal.	2,2',5,5'-Tetramethylbiphenyl is a nonpolar compound. Start with a nonpolar eluent like hexane and gradually increase the polarity by adding a small amount of a more polar solvent like ethyl acetate or dichloromethane. A good starting point for TLC analysis is a 95:5 hexane:ethyl acetate mixture.
The product is eluting too quickly with the solvent front.	The eluent is too polar.	Decrease the polarity of the eluent. Use pure hexane or increase the proportion of hexane in your solvent mixture.
The product is not eluting from the column.	The eluent is not polar enough.	While unlikely for this nonpolar compound, if it fails to elute with nonpolar solvents, a manufacturing issue with the silica gel could be the cause. However, a slight, gradual increase in the polarity of the eluent (e.g., to 98:2 hexane:ethyl acetate) should be attempted first.
Streaking or tailing of spots on TLC.	The sample is overloaded on the TLC plate or column.	Apply a smaller, more concentrated spot on the TLC plate. For column chromatography, ensure the sample is loaded in a narrow band and the total amount of crude material is appropriate for the column size (typically a 1:30 to 1:50 ratio of crude material to silica gel by weight).

Recrystallization Troubleshooting

Problem	Possible Cause	Suggested Solution
The compound does not dissolve in the hot solvent.	The solvent is not suitable.	For a nonpolar compound like 2,2',5,5'-tetramethylbiphenyl, consider solvents such as ethanol, methanol, or a mixed solvent system like hexane/ethyl acetate. The ideal solvent will dissolve the compound when hot but not when cold.
The compound "oils out" instead of forming crystals.	The solution is cooling too quickly, or the impurity concentration is too high.	Allow the solution to cool more slowly. You can insulate the flask to encourage gradual cooling. If oiling out persists, try a different recrystallization solvent or perform a preliminary purification step like column chromatography to remove a significant portion of the impurities.
No crystals form upon cooling.	The solution is not saturated.	Evaporate some of the solvent to increase the concentration of the product and then allow it to cool again. Scratching the inside of the flask with a glass rod at the solvent line can sometimes induce crystallization. Seeding the solution with a tiny crystal of the pure product, if available, is also an effective method.
Low recovery of the purified product.	Too much solvent was used for recrystallization or washing.	Use the minimum amount of hot solvent necessary to dissolve the crude product. When washing the crystals after filtration, use a minimal amount of ice-cold solvent.

Experimental Protocols

Column Chromatography Protocol

This protocol is a general guideline for the purification of crude 2,2',5,5'-tetramethylbiphenyl using silica gel chromatography.

Materials:

• Crude 2,2',5,5'-tetramethylbiphenyl

• Silica gel (230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column

• Collection tubes

• TLC plates, chamber, and UV lamp

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pour the slurry into the chromatography column and allow it to pack under gravity, ensuring no air bubbles are trapped. Add a thin layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude 2,2',5,5'-tetramethylbiphenyl in a minimal amount of hexane or the initial eluent. Carefully load the sample onto the top of the silica gel.

• Elution: Begin elution with pure hexane, collecting fractions.

• Monitoring: Monitor the fractions by TLC using a suitable eluent (e.g., 95:5 hexane:ethyl acetate) and visualizing the spots under a UV lamp.

• Gradient Elution (if necessary): If the product does not elute with pure hexane, gradually increase the polarity by adding a small percentage of ethyl acetate to the hexane.

• Fraction Pooling and Evaporation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to obtain the purified 2,2',5,5'-tetramethylbiphenyl.

Recrystallization Protocol

This protocol provides a general procedure for the recrystallization of 2,2',5,5'-tetramethylbiphenyl. Ethanol is often a suitable solvent.

Materials:

• Crude 2,2',5,5'-tetramethylbiphenyl

• Ethanol (reagent grade)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude 2,2',5,5'-tetramethylbiphenyl in an Erlenmeyer flask and add a minimal amount of ethanol.

• Heating: Gently heat the mixture on a hot plate while swirling until the solid completely dissolves. Add more ethanol dropwise if necessary to achieve full dissolution at the boiling point.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature.

• Crystallization: Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Data Presentation

The following table summarizes the expected outcomes for the purification of 2,2',5,5'-tetramethylbiphenyl. These values are estimates and may vary depending on the initial purity of the crude material and the specific experimental conditions.

Purification Method	Typical Purity of Crude Product	Expected Purity of Final Product	Expected Yield
Column Chromatography	80-95%	>98%	70-90%
Recrystallization	85-95%	>97%	60-85%

Visualizations

Purification Workflow

Caption: A decision workflow for the purification of 2,2',5,5'-tetramethylbiphenyl.

Troubleshooting Logic for Column Chromatography

Caption: Troubleshooting logic for common column chromatography issues.

Technical Support Center: Purification of Tetramethylbiphenyl Isomers by HPLC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the purification of tetramethylbiphenyl isomers using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: Why is the separation of tetramethylbiphenyl isomers so challenging by HPLC?

A1: Tetramethylbiphenyl isomers are positional isomers with the same molecular weight and very similar physicochemical properties, including hydrophobicity.[1] Standard C18 reversed-phase columns, which separate primarily based on hydrophobic interactions, often fail to provide adequate resolution for these structurally similar compounds.[1][2] Effective separation requires a stationary phase that can leverage more subtle differences in molecular shape and electron distribution.[1][3]

Q2: Which type of HPLC column is most effective for separating tetramethylbiphenyl isomers?

A2: For aromatic positional isomers like tetramethylbiphenyls, columns that provide alternative separation mechanisms to hydrophobicity are recommended. Biphenyl and Phenyl-Hexyl stationary phases are excellent choices.[2][4] These columns facilitate π-π interactions between the stationary phase and the aromatic rings of the isomers, offering a different selectivity that is crucial for their separation.[2][5][6] While a traditional C18 column may offer some separation, a Biphenyl phase is more likely to achieve baseline resolution.[2][4]

Q3: How does the choice of organic modifier (Acetonitrile vs. Methanol) affect the separation?

A3: The choice between acetonitrile (ACN) and methanol (MeOH) as the organic modifier in the mobile phase can significantly alter selectivity.[7][8]

• Acetonitrile: As an aprotic solvent, ACN has π-electrons that can interfere with the π-π interactions between the analytes and a phenyl-based stationary phase.[5]

• Methanol: As a protic solvent, methanol can engage in different hydrogen bonding interactions and often enhances π-π interactions compared to acetonitrile, leading to different elution orders and potentially better resolution for aromatic isomers.[4][5] It is highly recommended to screen both solvents during method development.

Q4: What is a good starting point for mobile phase conditions?

A4: A good starting point for method development on a Biphenyl or Phenyl-Hexyl column is a gradient elution.

• Mobile Phase A: HPLC-grade Water

• Mobile Phase B: HPLC-grade Acetonitrile or Methanol A conservative initial gradient, such as 50% to 90% B over 20-30 minutes, allows for the determination of the approximate elution conditions for the isomers. From there, the gradient can be optimized to be shallower across the elution window to maximize resolution.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q5: My tetramethylbiphenyl isomers are co-eluting or have very poor resolution (Rs < 1.5). What should I do?

A5: Co-elution is the most common challenge.[8] A systematic approach is necessary to improve resolution.[8][9]

Troubleshooting Steps:

• Switch the Stationary Phase: If you are using a C18 column, it likely does not provide the necessary selectivity.[2][4] Switch to a Biphenyl or Phenyl-Hexyl column to introduce π-π interaction mechanisms.[2][10]

• Change the Organic Modifier: If you are using acetonitrile, switch to methanol, or vice-versa. The change in solvent can significantly alter selectivity and may resolve the isomers.[4][5]

• Optimize the Mobile Phase Strength: If the peaks are eluting too quickly, decrease the percentage of the organic modifier (e.g., from 80% ACN to 75% ACN).[7][11] This increases the retention factor (k), allowing more time for the column to perform the separation.[11]

• Develop a Shallow Gradient: An isocratic elution may not be sufficient. A shallow gradient across the elution range of the isomers can significantly improve separation.[1][7]

• Adjust Column Temperature: Lowering the column temperature can sometimes enhance the subtle energetic differences between isomer-stationary phase interactions, leading to improved resolution. However, this may also increase backpressure.

Q6: I'm observing poor peak shape (tailing or fronting). How can I improve it?

A6: Poor peak shape can compromise quantification accuracy.[8]

• Peak Tailing: For these non-ionizable isomers, tailing is often caused by column overload or extra-column band broadening.

  • Solution: Reduce the sample concentration or injection volume.[12] Ensure all fittings and tubing are correctly installed with minimal length to reduce dead volume.[12]

• Peak Fronting: This is typically a sign of column overload.

  • Solution: Dilute the sample significantly and reinject.

Q7: My retention times are shifting from one injection to the next. What is the cause?

A7: Drifting retention times indicate a lack of system stability.[8]

• Insufficient Equilibration Time: This is a common issue, especially when running gradients. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. A typical equilibration requires 10-15 column volumes.[1][13]

• Temperature Fluctuations: Unstable column temperature will cause retention times to shift. Use a thermostatted column compartment to maintain a consistent temperature.[12][13]

• Mobile Phase Preparation: If preparing the mobile phase by hand-mixing, ensure the composition is consistent between batches. Inconsistencies in the organic/aqueous ratio will lead to shifts in retention.[12]

Data Presentation

The following table summarizes hypothetical, yet realistic, data from a method development study for separating two tetramethylbiphenyl isomers, illustrating how changing key parameters can affect resolution.

Parameter Changed	Column	Mobile Phase	Flow Rate (mL/min)	Temp (°C)	Resolution (Rs)	Observation
Baseline	C18, 5 µm, 4.6x150 mm	85:15 ACN/Water	1.0	30	0.8	Co-elution on standard C18 phase.
Stationary Phase	Biphenyl , 5 µm, 4.6x150 mm	85:15 ACN/Water	1.0	30	1.6	Successful separation due to π-π interactions.[2]
Organic Modifier	Biphenyl, 5 µm, 4.6x150 mm	85:15 MeOH/Water	1.0	30	1.9	Methanol provides different selectivity and improves resolution further.[4]
Mobile Phase Strength	Biphenyl, 5 µm, 4.6x150 mm	80:20 MeOH/Water	1.0	30	2.1	Decreasing solvent strength increases retention and resolution.[11]
Temperature	Biphenyl, 5 µm, 4.6x150 mm	80:20 MeOH/Water	1.0	25	2.2	Lower temperature slightly improves resolution.

Experimental Protocols

Protocol 1: HPLC Method Development for Tetramethylbiphenyl Isomer Separation

• Sample Preparation:

  • Accurately weigh and dissolve the isomer mixture in a solvent compatible with the mobile phase (e.g., acetonitrile or methanol) to create a stock solution.

  • Dilute the stock solution to a working concentration (e.g., 100 µg/mL).

  • Filter the final solution through a 0.22 µm syringe filter into an HPLC vial.[8]

• Column Screening:

  • Install a Biphenyl column (e.g., 4.6 x 150 mm, 5 µm).

  • Set the column temperature to 30°C.

  • Set the detector wavelength (e.g., 220 nm).

• Mobile Phase Scouting:

  • Run 1 (Acetonitrile): Perform a scouting gradient from 50% to 100% Acetonitrile (vs. Water) over 20 minutes at a flow rate of 1.0 mL/min.

  • Run 2 (Methanol): After thorough flushing, perform a scouting gradient from 50% to 100% Methanol (vs. Water) over 20 minutes at a flow rate of 1.0 mL/min.

  • Evaluate the chromatograms to determine which organic modifier provides better initial separation.

• Method Optimization:

  • Based on the scouting run, develop a shallower gradient around the time the isomers elute. For example, if the isomers eluted at 75% organic, try a gradient from 65% to 85% over 30 minutes.

  • Adjust the flow rate and temperature to fine-tune the separation, aiming for a resolution (Rs) value of >1.5.

Visualizations

Caption: Troubleshooting workflow for resolving co-eluting tetramethylbiphenyl isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Comparison of biphenyl and other aromatic stationary phases｜News & Topics｜NACALAI TESQUE, INC. [nacalai.com]
• 6. nacalai.com [nacalai.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Restek - Blog [restek.com]
• 11. chromtech.com [chromtech.com]
• 12. HPLC Troubleshooting Guide [scioninstruments.com]
• 13. benchchem.com [benchchem.com]

preventing homocoupling in the synthesis of 2,2',5,5'-tetramethylbiphenyl

Welcome to the technical support center for the synthesis of 2,2',5,5'-tetramethylbiphenyl. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during the synthesis of this sterically hindered biphenyl, with a primary focus on preventing homocoupling side reactions.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 2,2',5,5'-tetramethylbiphenyl via Suzuki-Miyaura, Grignard, and Ullmann cross-coupling reactions.

Problem 1: Significant formation of 5,5',10,10'-tetramethyl-5,10-dihydroindeno[2,1-a]indene (homocoupling product of 2,5-dimethylphenyl starting material) is observed.

Potential Cause	Recommended Solutions
Oxygen Presence (Suzuki-Miyaura): Dissolved oxygen can promote the oxidative homocoupling of boronic acids.	- Degassing: Thoroughly degas all solvents and water by sparging with an inert gas (e.g., argon or nitrogen) for 30-60 minutes or by using the freeze-pump-thaw method (3 cycles).[1][2] - Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the reaction setup and duration.
Use of Pd(II) Precatalyst (Suzuki-Miyaura): Pd(II) sources can be reduced to the active Pd(0) catalyst via a pathway that involves homocoupling of the organoboron reagent.[2]	- Pre-reduction: If using a Pd(II) precatalyst, consider adding a small amount of a reducing agent. - Use Pd(0) Source: Employ a Pd(0) catalyst source directly, such as Pd(PPh₃)₄.
High Local Concentration of Reagents (Grignard): Rapid addition of the halo-o-xylene to magnesium can lead to localized high concentrations, favoring Wurtz-type homocoupling.	- Slow Addition: Add the halo-o-xylene dropwise to the magnesium suspension over an extended period to maintain a low concentration of the halide.
Elevated Reaction Temperature: Higher temperatures can increase the rate of homocoupling side reactions in both Suzuki and Grignard couplings.	- Temperature Control: Maintain the recommended reaction temperature. For Grignard reagent formation, it is often beneficial to control the initial exotherm with an ice bath.
Inappropriate Ligand Choice (Suzuki-Miyaura): The steric and electronic properties of the phosphine ligand significantly influence the relative rates of cross-coupling and homocoupling.	- Bulky, Electron-Rich Ligands: Employ bulky, electron-rich monophosphine ligands such as Buchwald's biarylphosphine ligands (e.g., SPhos, XPhos) which can promote reductive elimination from the cross-coupled intermediate over the homocoupled one.
Suboptimal Base Selection (Suzuki-Miyaura): The choice of base can affect the rate of transmetalation and the stability of the boronic acid, thereby influencing the extent of homocoupling.	- Screen Bases: Weaker bases like K₃PO₄ or Cs₂CO₃ are often effective in minimizing homocoupling compared to stronger bases like NaOH.

Problem 2: Low or no yield of the desired 2,2',5,5'-tetramethylbiphenyl product.

Potential Cause	Recommended Solutions
Inactive Catalyst (Suzuki-Miyaura): The Pd(0) active species may not be forming or is being deactivated.	- Ensure Anaerobic Conditions: Oxygen can oxidize and deactivate the Pd(0) catalyst. - Ligand Selection: Use a ligand that stabilizes the Pd(0) species.
Protodeboronation of Boronic Acid (Suzuki-Miyaura): Presence of protic impurities can lead to the replacement of the boron group with a hydrogen atom.	- Anhydrous Conditions: Use anhydrous solvents and reagents. - Boronic Esters: Consider using more stable boronic esters (e.g., pinacol esters).
Poor Grignard Reagent Formation: The Grignard reagent may not be forming efficiently due to oxidized magnesium or wet solvent.	- Magnesium Activation: Activate the magnesium turnings with iodine or 1,2-dibromoethane. - Strictly Anhydrous Conditions: Ensure all glassware is oven-dried and solvents are rigorously dried.
Steric Hindrance: The four ortho-methyl groups present a significant steric challenge for the coupling reaction.	- Optimize Ligand: For Suzuki coupling, use bulky ligands designed for sterically hindered substrates. - Higher Temperatures (with caution): Carefully increasing the reaction temperature might be necessary to overcome the steric barrier, but monitor for increased homocoupling.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling and why is it a major issue in the synthesis of 2,2',5,5'-tetramethylbiphenyl?

A1: Homocoupling is a side reaction where two molecules of the same starting material couple together. In the context of synthesizing 2,2',5,5'-tetramethylbiphenyl, this would involve two molecules of a 2,5-dimethylphenyl derivative (e.g., 2,5-dimethylphenylboronic acid or 2,5-dimethylphenylmagnesium halide) reacting to form 5,5',10,10'-tetramethyl-5,10-dihydroindeno[2,1-a]indene. This is undesirable because it consumes the starting materials, reduces the yield of the desired cross-coupled product, and the homocoupled byproduct can be difficult to separate from the target molecule due to similar physical properties.

Q2: Which synthetic route is generally preferred for minimizing homocoupling in the synthesis of sterically hindered biphenyls like 2,2',5,5'-tetramethylbiphenyl?

A2: Both Suzuki-Miyaura and Grignard-based coupling methods can be optimized to minimize homocoupling. The Suzuki-Miyaura reaction often offers better functional group tolerance and milder reaction conditions. The choice of a bulky, electron-rich phosphine ligand is crucial for promoting the desired cross-coupling. Grignard-based methods, particularly those using catalysts like manganese salts, can also be effective. A patent describes the synthesis of tetramethylbiphenyl with a 69% yield using a manganese-catalyzed homocoupling of a Grignard reagent derived from halo-o-xylene. The Ullmann reaction typically requires harsh conditions and may lead to significant homocoupling, although modern modifications with specific ligands have improved its selectivity.

Q3: How can I effectively degas my solvents to prevent oxygen-induced homocoupling?

A3: There are two primary methods for degassing solvents:

• Sparging: Bubble an inert gas (argon or nitrogen) through the solvent for 30-60 minutes. This is a simple and effective method for most applications.

• Freeze-Pump-Thaw: For more rigorous oxygen removal, freeze the solvent using a liquid nitrogen bath, evacuate the headspace under high vacuum, and then thaw the solvent. This cycle should be repeated at least three times.

Q4: Can the choice of halide in my starting material affect the amount of homocoupling?

A4: Yes, the reactivity of the aryl halide can influence the rates of the desired and undesired reactions. In Suzuki-Miyaura coupling, the general reactivity trend is I > Br > OTf >> Cl. While a more reactive halide like iodide can lead to faster oxidative addition, it might also participate in other side reactions if the subsequent steps are slow. For sterically hindered substrates, careful optimization of the reaction conditions for a given halide is necessary.

Quantitative Data

The following table summarizes representative yields for the synthesis of 2,2',5,5'-tetramethylbiphenyl and the impact of different reaction conditions on homocoupling.

Reaction Type	Catalyst/Conditions	Desired Product Yield (%)	Homocoupling Byproduct (%)	Reference
Grignard Homocoupling	Mn-based catalyst	69	N/A (Homocoupling is the intended reaction)	Patent CN103319296A
Suzuki-Miyaura	Pd(OAc)₂ / SPhos, K₃PO₄, Toluene/H₂O, 80 °C	High (expected for hindered substrates)	Low (with proper degassing)	General knowledge for hindered biphenyls
Suzuki-Miyaura	Pd(PPh₃)₄, Na₂CO₃, Toluene/EtOH/H₂O, 100 °C	Moderate	Can be significant without optimization	General knowledge for standard conditions
Ullmann Coupling	Cu powder, high temperature	Low to Moderate	Often significant	Classic Ullmann reaction characteristics

Experimental Protocols

1. Suzuki-Miyaura Coupling Protocol

This protocol is a starting point for the synthesis of 2,2',5,5'-tetramethylbiphenyl from 2,5-dimethylphenylboronic acid and a 2,5-dimethylhalobenzene.

• Materials:

  • 2,5-dimethylphenylboronic acid (1.2 mmol)

  • 1-Bromo-2,5-dimethylbenzene (1.0 mmol)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

  • SPhos (2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 4 mol%)

  • Potassium phosphate (K₃PO₄), anhydrous (3.0 mmol)

  • Toluene (10 mL), degassed

  • Water (2 mL), degassed

• Procedure:

  • To an oven-dried Schlenk flask, add 2,5-dimethylphenylboronic acid, 1-bromo-2,5-dimethylbenzene, and K₃PO₄.

  • In a separate vial, pre-mix Pd(OAc)₂ and SPhos in a small amount of degassed toluene.

  • Seal the Schlenk flask with a septum, and evacuate and backfill with argon three times.

  • Add the catalyst mixture to the flask via syringe, followed by the remaining degassed toluene and water.

  • Heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours under a positive pressure of argon.

  • Monitor the reaction progress by GC-MS or TLC.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with hexanes).

2. Grignard Reagent Homocoupling Protocol

This protocol is based on a patented method for the synthesis of tetramethylbiphenyl.

• Materials:

  • 1-Halo-2,5-dimethylbenzene (e.g., 1-chloro-2,5-dimethylbenzene) (10 mmol)

  • Magnesium turnings (12 mmol)

  • Iodine (a single crystal)

  • Anhydrous tetrahydrofuran (THF) (20 mL)

  • Manganese(II) chloride (MnCl₂) (0.5 mmol, 5 mol%)

• Procedure:

  • Activate the magnesium turnings in an oven-dried, three-necked flask equipped with a condenser, dropping funnel, and nitrogen inlet by adding a crystal of iodine and gently warming under nitrogen until the iodine color disappears.

  • Allow the flask to cool and add a small amount of the 1-halo-2,5-dimethylbenzene solution in THF to initiate the Grignard formation.

  • Once the reaction begins (as evidenced by bubbling and heat), add the remaining 1-halo-2,5-dimethylbenzene solution dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

  • In a separate flask under nitrogen, add the manganese(II) chloride catalyst.

  • Cool the Grignard reagent to room temperature and transfer it via cannula to the flask containing the catalyst.

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

  • Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

  • Filter, concentrate, and purify the product by column chromatography or distillation.

3. Ullmann Coupling Protocol (Modified)

This is a general protocol for a modified Ullmann coupling which may require optimization for 2,2',5,5'-tetramethylbiphenyl.

• Materials:

  • 1-Iodo-2,5-dimethylbenzene (2.0 mmol)

  • Copper(I) iodide (CuI) (0.2 mmol, 10 mol%)

  • 1,10-Phenanthroline (0.4 mmol, 20 mol%)

  • Cesium carbonate (Cs₂CO₃) (4.0 mmol)

  • N,N-Dimethylformamide (DMF), anhydrous (10 mL)

• Procedure:

  • In a Schlenk tube, combine 1-iodo-2,5-dimethylbenzene, CuI, 1,10-phenanthroline, and Cs₂CO₃.

  • Evacuate and backfill the tube with argon three times.

  • Add anhydrous DMF via syringe.

  • Heat the reaction mixture to 120-140 °C with stirring for 24-48 hours.

  • Monitor the reaction by GC-MS.

  • After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography.

Visualizations

Caption: Suzuki-Miyaura: Cross-coupling vs. homocoupling pathways.

Caption: Troubleshooting workflow for homocoupling.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanistic Facets of the Competition between Cross-Coupling and Homocoupling in Supporting Ligand-Free Iron-Mediated Aryl–Aryl Bond Formations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2,2',5,5'-Tetramethylbiphenyl

Welcome to the Technical Support Center for the synthesis of 2,2',5,5'-tetramethylbiphenyl. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols for improving the yield of this sterically hindered biaryl.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis of 2,2',5,5'-tetramethylbiphenyl.

Q1: My Suzuki-Miyaura coupling reaction to synthesize 2,2',5,5'-tetramethylbiphenyl is resulting in a low yield. What are the primary factors to investigate?

A1: Low yields in the Suzuki-Miyaura coupling of sterically hindered substrates like 2,2',5,5'-tetramethylbiphenyl are common. The primary factors to investigate are:

• Catalyst and Ligand Choice: Standard palladium catalysts may be inefficient. For sterically hindered couplings, catalyst systems with bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands are often more effective.[1]

• Base Selection: The choice of base is critical. Stronger bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often required to facilitate the transmetalation step with hindered boronic acids.

• Solvent System: Aprotic polar solvents such as dioxane or tetrahydrofuran (THF), often in combination with water, are commonly used. The ratio of the organic solvent to water can significantly impact the reaction rate and yield.

• Reaction Temperature: Higher temperatures are generally needed to overcome the activation energy associated with sterically demanding substrates. However, excessively high temperatures can lead to catalyst decomposition and side reactions.

• Oxygen Contamination: Rigorous exclusion of oxygen is crucial to prevent the oxidative homocoupling of the boronic acid and deactivation of the palladium catalyst. Ensure all solvents are properly degassed and the reaction is maintained under an inert atmosphere (e.g., argon or nitrogen).[1]

Q2: I am observing significant amounts of homocoupled byproducts (biphenyl from the boronic acid and/or the aryl halide). How can I minimize these side reactions?

A2: Homocoupling is a frequent side reaction in cross-coupling chemistry. To minimize its occurrence:

• For Suzuki-Miyaura Coupling:

  • Degassing: Thoroughly degas all solvents and reagents to remove dissolved oxygen.[1]

  • Catalyst Choice: Using a Pd(0) source like Pd(PPh₃)₄ or ensuring the efficient in situ reduction of a Pd(II) precatalyst can reduce side reactions.[1]

  • Ligand Selection: Bulky, electron-donating ligands can promote the desired cross-coupling pathway over homocoupling.[1]

• For Grignard-Based Couplings (e.g., Kumada Coupling):

  • Slow Addition: Add the aryl halide slowly to the Grignard reagent solution to maintain a low concentration of the halide and disfavor homocoupling.

  • Temperature Control: Maintain a lower reaction temperature, as higher temperatures can favor the homocoupling of the Grignard reagent.

  • Catalyst: The choice of catalyst and ligand is crucial in directing the reaction towards cross-coupling.

Q3: The Ullmann reaction for synthesizing 2,2',5,5'-tetramethylbiphenyl is giving a poor yield. What are the key parameters to optimize?

A3: The classical Ullmann reaction often requires harsh conditions and can result in low yields, especially for sterically hindered substrates.[2] Key optimization parameters include:

• Copper Source and Activation: The reactivity of the copper is paramount. Activated copper powder or copper(I) salts like CuI are generally more effective than standard copper turnings.

• Ligand Addition: Modern Ullmann protocols often employ ligands such as 1,10-phenanthroline or N,N-dimethylglycine to stabilize the copper catalyst and facilitate the reaction under milder conditions.[3]

• Solvent: High-boiling point, polar aprotic solvents like DMF, DMAc, or DMSO are typically used.

• Temperature: While traditional Ullmann reactions require very high temperatures (>200 °C), ligand-assisted protocols can often be run at lower temperatures (100-150 °C).[3][4]

• Substrate Reactivity: Aryl iodides are more reactive than aryl bromides, which are more reactive than aryl chlorides. Using a more reactive starting material can improve the yield.

Q4: How can I effectively purify 2,2',5,5'-tetramethylbiphenyl from the reaction mixture?

A4: Purification can be achieved through a combination of techniques:

• Column Chromatography: This is a common method for separating the product from unreacted starting materials, homocoupled byproducts, and catalyst residues. A silica gel stationary phase with a non-polar eluent system (e.g., hexane or a hexane/ethyl acetate mixture) is typically effective.

• Crystallization: If the crude product is a solid, recrystallization from a suitable solvent can be a highly effective purification method. The choice of solvent will depend on the solubility profile of the product and impurities.

• Sublimation: For thermally stable compounds, sublimation under vacuum can be an excellent purification technique to remove non-volatile impurities.

Data Presentation

Table 1: Comparison of Synthetic Methods for Sterically Hindered Biaryls

Method	Typical Yield Range	Advantages	Disadvantages	Key Considerations for 2,2',5,5'-Tetramethylbiphenyl
Suzuki-Miyaura Coupling	65-98%[5]	High yields, good functional group tolerance, milder conditions than Ullmann.	Requires synthesis of boronic acid/ester, potential for protodeboronation and homocoupling.	Use of bulky, electron-rich ligands (e.g., XPhos, SPhos) and a strong base (e.g., K₃PO₄).[1]
Ullmann Coupling	20-38%[5]	Can be effective for specific substrates where other methods fail.	Harsh reaction conditions (high temperature), often low yields, catalyst deactivation.[2]	Requires activated copper and potentially a ligand to improve yield and lower reaction temperature.[3]
Kumada Coupling	87-98%[5][6]	Utilizes readily available Grignard reagents, can be very efficient.	Grignard reagents are highly reactive and not tolerant of many functional groups.	Requires strictly anhydrous conditions and careful control of reaction temperature to minimize side reactions.
Grignard Homocoupling	Variable	Simple one-pot reaction from a single aryl halide.	Can have issues with selectivity and side reactions.	A manganese-based catalyst has been reported to be effective.[7]

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling for 2,2',5,5'-Tetramethylbiphenyl

This protocol is a general guideline and may require optimization for specific laboratory conditions.

Materials:

• 2,5-Dimethylphenylboronic acid (1.2 equivalents)

• 2-Bromo-1,4-dimethylbenzene (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Bulky phosphine ligand (if not using a pre-formed catalyst, e.g., XPhos, 4-10 mol%)

• Potassium phosphate (K₃PO₄, 3.0 equivalents)

• Anhydrous 1,4-dioxane

• Degassed deionized water

Procedure:

• To an oven-dried Schlenk flask, add 2,5-dimethylphenylboronic acid, 2-bromo-1,4-dimethylbenzene, and K₃PO₄.

• Seal the flask with a septum and purge with argon or nitrogen for 15-20 minutes.

• Under a positive pressure of inert gas, add the palladium catalyst and ligand.

• Add degassed 1,4-dioxane and degassed water (typically in a 4:1 to 10:1 ratio).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane).

Protocol 2: Ullmann Coupling for 2,2',5,5'-Tetramethylbiphenyl

This protocol is based on classical Ullmann conditions and may require significant optimization.

Materials:

• 2-Iodo-1,4-dimethylbenzene (1.0 equivalent)

• Activated copper powder (2.0 equivalents)

• Anhydrous DMF (or other high-boiling polar aprotic solvent)

Procedure:

• In a dry, round-bottom flask equipped with a reflux condenser, combine 2-iodo-1,4-dimethylbenzene and activated copper powder.

• Add anhydrous DMF.

• Heat the reaction mixture to reflux (typically 150-200 °C) with vigorous stirring.

• Monitor the reaction by TLC or GC-MS. The reaction may require an extended period (12-48 hours).

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the copper salts and wash the solid with ethyl acetate.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Protocol 3: Grignard-Based Homocoupling for 2,2',5,5'-Tetramethylbiphenyl

This protocol is adapted from a patented procedure.[7]

Materials:

• 2-Bromo-1,4-dimethylbenzene (or other halogenated o-xylene)

• Magnesium turnings

• Iodine (catalytic amount)

• Anhydrous THF

• Manganese(II) chloride (catalytic amount)

• 1,2-Dichloroethane (catalytic amount)

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine.

  • Add a small portion of a solution of 2-bromo-1,4-dimethylbenzene in anhydrous THF via the dropping funnel to initiate the reaction.

  • Once the reaction starts (as indicated by heat evolution and disappearance of the iodine color), add the remaining aryl bromide solution dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Coupling Reaction:

  • Cool the Grignard reagent solution to the desired temperature (e.g., 60 °C).[7]

  • Under an inert atmosphere, add a catalytic amount of manganese(II) chloride and 1,2-dichloroethane.[7]

  • Stir the reaction mixture for several hours until the reaction is complete (monitor by TLC or GC-MS).

  • Quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

  • Extract the product with diethyl ether or ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by column chromatography or crystallization.

Visualizations

Caption: Troubleshooting logic for low yield in Suzuki-Miyaura and Ullmann couplings.

Caption: Key causes and solutions for homocoupling side reactions.

Caption: General experimental workflow for cross-coupling synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. benchchem.com [benchchem.com]
• 4. Ullmann Reaction [organic-chemistry.org]
• 5. Efficient synthesis of sterically crowded biaryls by palladium-phosphinous acid-catalyzed cross-coupling of aryl halides and aryl grignards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CN103319296A - Preparation method of tetramethyl biphenyl - Google Patents [patents.google.com]

scale-up challenges for the production of 2,2',5,5'-tetramethylbiphenyl

Welcome to the technical support center for the synthesis and scale-up of 2,2',5,5'-tetramethylbiphenyl. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting for common issues, answers to frequently asked questions, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: I am experiencing a low yield in my coupling reaction to produce 2,2',5,5'-tetramethylbiphenyl. What are the general areas I should investigate?

A low yield can stem from several factors, including the choice of synthetic route, purity of reagents, catalyst activity, and reaction conditions.[1] Key areas to examine are:

• Reaction Conditions: Suboptimal temperature, reaction time, or inefficient mixing can significantly impact yield.[1][2]

• Reagents and Catalysts: The purity of starting materials (e.g., 2,5-dimethylhalobenzene), catalyst quality, and correct stoichiometry are critical. For coupling reactions, the choice of ligand and base is also crucial.[3]

• Inert Atmosphere: Many coupling reactions, especially those involving Grignard reagents or palladium/nickel catalysts, are sensitive to air and moisture.[4][5] Ensuring strictly anhydrous and anaerobic conditions is vital.

• Reaction Work-up and Purification: Product loss can occur during extraction, crystallization, and chromatography steps.[1]

Q2: Which synthetic route is most suitable for scaling up the production of 2,2',5,5'-tetramethylbiphenyl?

The choice of route depends on factors like cost, available equipment, and safety considerations.

• Suzuki-Miyaura Coupling: Often preferred for its milder reaction conditions and tolerance of various functional groups.[6] However, the cost of palladium catalysts can be a drawback for large-scale production, though nickel-based systems are a more cost-effective alternative.[7][8]

• Ullmann Coupling: A classical method that can be effective but typically requires harsh conditions like high temperatures.[9][10] Modern modifications with ligands can allow for milder conditions.[3]

• Grignard Reagent-based Coupling: This method can be cost-effective but is highly sensitive to water and air, which presents significant challenges for handling at a large scale.[4][5]

Q3: How can I minimize the formation of homocoupling byproducts (e.g., biphenyl from a Grignard reagent or dimerization of the starting halide)?

Homocoupling is a common side reaction in many coupling syntheses. To minimize it:

• Control Stoichiometry and Addition Rate: In Grignard reactions, high concentrations of the aryl halide can favor homocoupling.[5] Slow addition of the halide to the magnesium can help.

• Optimize Catalyst and Ligand: In Suzuki-Miyaura reactions, the choice of palladium catalyst and ligand can significantly influence the rate of the desired cross-coupling versus homocoupling.[11]

• Temperature Control: Elevated temperatures can sometimes increase the rate of side reactions.[5]

Q4: My product is difficult to purify. What are the recommended methods for isolating pure 2,2',5,5'-tetramethylbiphenyl?

Purification challenges often arise from byproducts with similar polarity to the desired product.

• Recrystallization: This is an effective technique for purifying solid compounds. The choice of solvent is critical; a good solvent will dissolve the product at higher temperatures but not at room temperature, leaving impurities behind in the solution.[12]

• Column Chromatography: Highly effective for separating compounds with different polarities. For non-polar compounds like 2,2',5,5'-tetramethylbiphenyl, a silica gel column with a non-polar eluent system (e.g., hexanes/ethyl acetate) is typically used.[12][13]

Q5: My Grignard reaction for the synthesis is not initiating. What should I do?

Failure to initiate is a classic problem with Grignard reactions.

• Magnesium Activation: The surface of the magnesium metal may be coated with an oxide layer that prevents the reaction.[4] This can be activated by crushing the magnesium with a dry stirring rod or by adding a small crystal of iodine.[4]

• Ensure Anhydrous Conditions: Grignard reagents react readily with water. All glassware must be oven- or flame-dried, and anhydrous solvents must be used.[4][5]

• Local Heating: Gently warming a small spot of the reaction flask with a heat gun can sometimes initiate the reaction.

Troubleshooting Guides

Low Product Yield

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inactive Catalyst: The copper source (Ullmann) or palladium/nickel complex (Suzuki) may be oxidized or of poor quality.[3]	- Use a fresh, high-purity catalyst or precursor.[3] - For Suzuki reactions, ensure the active Pd(0) or Ni(0) species is generated in situ under appropriate conditions. - For Ullmann reactions, consider in situ activation of the copper catalyst.[3]
Inappropriate Ligand/Base: The chosen ligand or base may not be suitable for the specific substrates or reaction conditions.[3][14]	- Screen a variety of ligands (e.g., phosphine-based for Suzuki, amino acids for Ullmann).[3][11] - Screen different inorganic bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄).[6]
Presence of Water or Oxygen: Critical for Grignard and Suzuki/Ullmann couplings.[4]	- Oven-dry all glassware and use anhydrous solvents. - Purge the reaction vessel with an inert gas (Nitrogen or Argon) before adding reagents.
Suboptimal Temperature: Reaction may be too slow at low temperatures or decomposition/side reactions may occur at high temperatures.[2][3]	- If no reaction is observed, incrementally increase the temperature. If decomposition is observed, lower the temperature.[3]

Side Product Formation

Problem	Potential Cause(s)	Recommended Solution(s)
Formation of Homocoupled Byproducts	High concentration of starting aryl halide. [5]	- For Grignard reactions, add the aryl halide solution slowly to the magnesium suspension.
Inefficient transmetalation in Suzuki coupling.	- Screen different bases and solvents to optimize the transmetalation step.[14]
Formation of Debromination/Reduction Byproducts	Presence of protic impurities (e.g., water). [3]	- Use anhydrous solvents and reagents and ensure glassware is thoroughly dried.[3]

Quantitative Data Summary

The following table summarizes typical reaction parameters for relevant coupling reactions. Note that optimal conditions can vary significantly based on the specific substrates and scale.

Parameter	Ullmann Coupling	Suzuki-Miyaura Coupling	Grignard Reagent Coupling
Starting Material	2-Iodo-1,4-dimethylbenzene	2-Bromo-1,4-dimethylbenzene & its boronic acid derivative	2-Bromo-1,4-dimethylbenzene
Catalyst	Copper powder or Cu(I) salts[3][9]	Pd(0) complexes (e.g., Pd(PPh₃)₄) or NiCl₂(PCy₃)₂[6][8]	Nickel acetylacetonate[15]
Typical Temperature	High (often > 200 °C), milder with ligands (40-120 °C)[3][9]	80-110 °C[16]	Room temperature to reflux[15]
Solvent	DMF, or no solvent[3][15]	Toluene, Dioxane, Water mixtures[6][16]	Anhydrous Diethyl Ether, THF[4][5]
Base	Often not required, but modern variants use K₂CO₃, Cs₂CO₃[3]	K₂CO₃, Cs₂CO₃, K₃PO₄[6]	Not applicable
Reported Yields	45-60%[15]	Moderate to good yields[7]	61%[15]

Experimental Protocols

Protocol 1: Synthesis via Suzuki-Miyaura Coupling

This protocol is a general guideline for a palladium-catalyzed Suzuki-Miyaura reaction.

• Reaction Setup: To an oven-dried, round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-bromo-1,4-dimethylbenzene (1.0 mmol), 2,5-dimethylphenylboronic acid (1.2 mmol), and a base such as potassium carbonate (3.0 mmol).[6]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 mol%).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add a degassed solvent mixture, such as toluene and water (e.g., 4:1 ratio, 10 mL), via syringe.

• Reaction: Heat the mixture to 100 °C and stir overnight.[16]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluting with hexanes) or recrystallization to yield 2,2',5,5'-tetramethylbiphenyl.[12]

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent system where the crude product has high solubility at elevated temperatures and low solubility at room temperature.[12] Alcohols or alcohol/water mixtures can be effective.[17]

• Dissolution: Place the crude 2,2',5,5'-tetramethylbiphenyl in an Erlenmeyer flask and add a minimal amount of the hot solvent to dissolve it completely.

• Cooling: Allow the solution to cool slowly to room temperature. If crystals do not form, scratching the inside of the flask with a glass rod or adding a seed crystal can induce crystallization.[12] Further cooling in an ice bath can maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the crystals in a vacuum oven to remove any residual solvent.

Visualizations

Caption: General experimental workflow for synthesis and purification.

Caption: A decision tree for troubleshooting low product yield.

Caption: Simplified diagram of the Suzuki-Miyaura catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 3. benchchem.com [benchchem.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. Suzuki-Miyaura Cross Coupling Catalyzed by Cost-Effective Nickel Salt | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 8. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. xray.uky.edu [xray.uky.edu]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. benchchem.com [benchchem.com]
• 15. Ullmann Reaction Optimization Within Bitolyl and Decafluorobiphenyl Synthesis – Oriental Journal of Chemistry [orientjchem.org]
• 16. m.youtube.com [m.youtube.com]
• 17. EP0379862A2 - Method for the purification of crude 2,2-bis-(3,5-dimethyl-4-hydroxyphenyl)-propane - Google Patents [patents.google.com]

Technical Support Center: Resolving Peak Overlap in NMR Spectra of Tetramethylbiphenyl Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak overlap in the NMR spectra of tetramethylbiphenyl derivatives.

Frequently Asked Questions (FAQs)

Q1: Why is peak overlap a common issue in the ¹H NMR spectra of tetramethylbiphenyl derivatives?

A1: Peak overlap in tetramethylbiphenyl derivatives often arises from the structural similarities of the protons. The four methyl groups and the aromatic protons on the two phenyl rings can have very similar chemical environments, leading to closely spaced or overlapping signals. Steric hindrance caused by the methyl groups can also restrict bond rotation, leading to complex spectra with broad peaks or the presence of rotamers, further complicating interpretation.[1][2]

Q2: What are the initial steps to troubleshoot overlapping signals in my ¹H NMR spectrum?

A2: Before resorting to more advanced techniques, ensure your sample preparation and NMR acquisition parameters are optimal.[3][4]

• Sample Purity: Confirm the purity of your sample, as impurities can introduce extraneous peaks that complicate the spectrum.

• Sample Concentration: A highly concentrated sample can lead to peak broadening and baseline artifacts.[1][5] Diluting the sample may improve resolution.

• Shimming: Poor shimming of the magnetic field will result in broad, distorted peaks.[1][6] Always ensure the instrument is well-shimmed before acquisition.

• Acquisition Parameters: Optimizing parameters like acquisition time, spectral width, and the number of scans can improve signal-to-noise and resolution.[3][7][8]

Q3: Can changing the NMR solvent help resolve peak overlap?

A3: Yes, changing the deuterated solvent is a simple yet effective method to alter the chemical shifts of protons and potentially resolve overlap.[1][9][10] Solvents like benzene-d₆, pyridine-d₅, or acetone-d₆ can induce different chemical shifts compared to the commonly used chloroform-d (CDCl₃) due to varying solvent-solute interactions.[10][11][12][13]

Q4: When should I consider using 2D NMR techniques?

A4: 2D NMR spectroscopy is a powerful tool for resolving extensively overlapping signals that cannot be separated by simple 1D methods.[9][14][15]

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, helping to trace out spin systems within the molecule.[16][17]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons, spreading the signals into a second dimension based on the larger ¹³C chemical shift dispersion.[9][16][17][18][19] This is often the most effective way to resolve overlapping proton signals.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is useful for assigning quaternary carbons and piecing together the molecular structure.[9][16][17][18][19][20]

• NOESY (Nuclear Overhauser Effect Spectroscopy): Identifies protons that are close in space, which is particularly useful for determining the stereochemistry and conformation of sterically hindered molecules like tetramethylbiphenyl derivatives.[16][18][20][21]

Troubleshooting Guides

Issue 1: Aromatic proton signals are a complex, unresolved multiplet.

• Symptom: The aromatic region of the ¹H NMR spectrum shows a broad, indecipherable pattern of overlapping peaks.

• Troubleshooting Steps:

  • Change the Solvent: Acquire the spectrum in a different solvent (e.g., benzene-d₆ or acetone-d₆) to induce differential shifts in the aromatic protons.[1][10]

  • Increase Temperature: For sterically hindered biphenyls, slow rotation around the biphenyl bond can lead to complex spectra.[22] Increasing the temperature can increase the rate of rotation, potentially simplifying the spectrum by averaging the signals of the different rotamers.[23][24]

  • Utilize 2D NMR: A COSY experiment can help identify coupled protons within each aromatic ring.[16][17] An HSQC experiment will resolve the proton signals based on the chemical shifts of their attached carbons.[9][16][17][18]

Issue 2: Methyl group singlets are overlapping.

• Symptom: The upfield region of the ¹H NMR spectrum shows fewer than the expected number of methyl singlets, or a single broad peak, indicating overlap.

• Troubleshooting Steps:

  • Use a Lanthanide Shift Reagent (LSR): LSRs are paramagnetic complexes that can induce large chemical shifts in nearby protons.[25][26][27][28] The magnitude of the shift is dependent on the distance of the proton from the LSR, which can effectively spread out the overlapping methyl signals.[25][27]

  • Vary the Temperature: In some cases, small changes in temperature can alter the chemical shifts of the methyl groups sufficiently to resolve overlap.[29][30][31]

  • Employ 2D NMR: An HSQC experiment will definitively show if there are multiple methyl groups by correlating them to distinct ¹³C signals.[9][16][17][18]

Experimental Protocols

Protocol 1: Using a Lanthanide Shift Reagent (Eu(fod)₃)

• Sample Preparation: Prepare a solution of the tetramethylbiphenyl derivative in a dry, aprotic deuterated solvent such as CDCl₃.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum of the sample to serve as a reference.

• Incremental Addition of LSR: Add a small, known amount (e.g., 0.1 molar equivalents) of the lanthanide shift reagent (e.g., Eu(fod)₃) to the NMR tube.

• Spectral Acquisition: Gently mix the sample and acquire a new ¹H NMR spectrum.

• Repeat and Monitor: Continue adding small increments of the LSR and acquiring spectra until the desired peak separation is achieved.[32] Be aware that excessive amounts of LSR can lead to significant line broadening.[28]

Protocol 2: Variable Temperature (VT) NMR

• Initial Setup: Acquire a standard ¹H NMR spectrum at room temperature.

• Temperature Increments: Increase the sample temperature in a stepwise manner (e.g., in 10°C increments). Allow the sample to equilibrate at each new temperature for several minutes before acquiring a spectrum.[4]

• Monitor Spectral Changes: Observe the changes in chemical shifts and peak shapes as the temperature is increased. For tetramethylbiphenyls, increasing the temperature may lead to the coalescence of signals from different rotamers into a single, sharper peak.[23]

• Temperature Range: A typical temperature range for such experiments is from room temperature up to 60-80°C, depending on the solvent and the stability of the compound.[23]

Data Presentation

Table 1: Comparison of Techniques for Resolving Peak Overlap

Technique	Principle of Resolution	Typical Chemical Shift Change (Δδ)	Advantages	Disadvantages
Solvent Change	Alters solute-solvent interactions, inducing differential chemical shifts.[10]	0.1 - 0.5 ppm	Simple to implement, non-destructive.	May not be effective for severe overlap; requires sample recovery if the original solvent is needed.
Temperature Variation	Changes conformational equilibria and rates of dynamic processes, leading to shifts or coalescence of signals.[23][29]	0.01 - 0.2 ppm	Provides information on dynamic processes; can simplify spectra from rotamers.[23]	Requires a variable temperature NMR probe; may not be effective for all types of overlap.
Lanthanide Shift Reagents	Paramagnetic ions induce large shifts based on the proximity of protons.[25][26]	1 - 10 ppm	Can induce very large separations; useful for assigning protons based on distance.[25][27]	Can cause line broadening; requires a coordinating functional group on the analyte; can be destructive to the sample.[28]
2D NMR (HSQC)	Spreads proton signals into a second dimension based on the chemical shifts of their attached ¹³C nuclei.[9][14]	N/A (Resolution in 2nd dimension)	Highly effective for severe overlap; provides valuable structural information.[9]	Requires longer acquisition times; more complex data processing.

Visualization

Caption: A workflow diagram illustrating the steps to resolve peak overlap in NMR spectra.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. JEOL USA blog | Optimizing NMR Processing: Techniques and Best Pr [jeolusa.com]
• 4. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 5. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]
• 8. NMR Education: How to Choose Your Acquisition Parameters? [aiinmr.com]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]
• 11. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 12. chem.washington.edu [chem.washington.edu]
• 13. ckgas.com [ckgas.com]
• 14. researchgate.net [researchgate.net]
• 15. qNMR of mixtures: what is the best solution to signal overlap? - [mestrelab.com]
• 16. researchgate.net [researchgate.net]
• 17. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 18. rsc.org [rsc.org]
• 19. youtube.com [youtube.com]
• 20. researchgate.net [researchgate.net]
• 21. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 22. Multi-nuclear NMR of axially chiral biaryls in polypeptide orienting solvents: spectral discriminations and enantiorecognition mechanisms - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C5NJ01434D [pubs.rsc.org]
• 23. Variable Temperature NMR Spectroscopy | Spectrometer [nmr.oxinst.com]
• 24. researchgate.net [researchgate.net]
• 25. benchchem.com [benchchem.com]
• 26. organicchemistrydata.org [organicchemistrydata.org]
• 27. Lanthanide shift reagents in nmr | PPTX [slideshare.net]
• 28. chem.libretexts.org [chem.libretexts.org]
• 29. Temperature dependence of NMR chemical shifts: Tracking and statistical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Temperature dependence of NMR chemical shifts: Tracking and statistical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. mdpi.com [mdpi.com]

Technical Support Center: Interpreting Mass Spectrometry Data for 2,2',5,5'-Tetramethylbiphenyl

This technical support guide is designed for researchers, scientists, and drug development professionals who are utilizing mass spectrometry to analyze 2,2',5,5'-tetramethylbiphenyl. It provides troubleshooting advice and frequently asked questions to assist in the interpretation of fragmentation patterns.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular ion peak (M+) for 2,2',5,5'-tetramethylbiphenyl?

A1: The molecular formula for 2,2',5,5'-tetramethylbiphenyl is C₁₆H₁₈.[1] The expected monoisotopic mass of the molecular ion is approximately 210.14 m/z. In a typical electron ionization (EI) mass spectrum, you should observe a prominent peak at this m/z value, representing the intact molecule with one electron removed.

Q2: What are the major fragment ions observed in the mass spectrum of 2,2',5,5'-tetramethylbiphenyl?

A2: The most common fragment ions observed are at m/z 195, 180, and 165. The peak at m/z 195 is often the base peak (the most intense peak) in the spectrum.

Q3: How can I be sure that the peak at m/z 210 is the molecular ion and not a fragment?

A3: The molecular ion peak is the highest mass peak in the spectrum (excluding isotope peaks). For aromatic hydrocarbons, the molecular ion peak is typically quite stable and therefore relatively abundant.[2] A logical loss of a methyl group (CH₃, 15 Da) from the molecular ion (m/z 210) to form the abundant fragment at m/z 195 is a strong indication that m/z 210 is the parent ion.

Q4: What are the likely fragmentation pathways that lead to the major observed ions?

A4: The primary fragmentation of 2,2',5,5'-tetramethylbiphenyl under electron ionization involves the loss of methyl radicals (•CH₃) and subsequent rearrangements. The formation of the major fragments can be rationalized as follows:

• m/z 195 ([M-15]⁺): This ion is formed by the loss of a single methyl radical from the molecular ion. This is a very common fragmentation for methylated aromatic compounds.

• m/z 180 ([M-30]⁺): This peak arises from the sequential loss of a second methyl radical from the [M-15]⁺ ion.

• m/z 165 ([M-45]⁺): This fragment is likely formed by the loss of a third methyl radical from the [M-30]⁺ ion.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No molecular ion peak (m/z 210) is observed.	The ionization energy is too high, causing complete fragmentation of the molecular ion.	Reduce the ionization energy if your instrument allows. Softer ionization techniques like chemical ionization (CI) can also be used to confirm the molecular weight.
The sample is not pure and the major component is not 2,2',5,5'-tetramethylbiphenyl.	Verify the purity of your sample using other analytical techniques such as NMR or chromatography.
The relative intensities of the fragment ions are different from the reference spectrum.	The instrument tuning may be different.	While slight variations are normal, significant differences may indicate an issue with the mass analyzer. Perform an instrument calibration and tuning.
In-source fragmentation may be occurring differently due to source temperature or pressure.	Optimize the ion source parameters to match reference conditions as closely as possible.
Unusual peaks are present in the spectrum.	Contamination from the solvent, GC column bleed, or a co-eluting impurity.	Run a blank solvent injection to check for background contamination. Ensure proper chromatographic separation to isolate the target compound.
The compound may be undergoing unexpected rearrangements.	Consult literature on the fragmentation of similar sterically hindered biphenyls for potential alternative fragmentation pathways.

Data Presentation

Table 1: Key Mass Spectral Data for 2,2',5,5'-Tetramethylbiphenyl

m/z	Proposed Fragment	Relative Intensity (%)
210	[C₁₆H₁₈]⁺• (Molecular Ion)	~60
195	[C₁₅H₁₅]⁺	100 (Base Peak)
180	[C₁₄H₁₂]⁺	~40
165	[C₁₃H₉]⁺	~25

Note: Relative intensities are approximate and can vary slightly between instruments.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 2,2',5,5'-Tetramethylbiphenyl

This protocol provides a general procedure for the analysis of 2,2',5,5'-tetramethylbiphenyl using GC-MS. Instrument parameters may need to be optimized for your specific system.

• Sample Preparation: Dissolve a small amount of the 2,2',5,5'-tetramethylbiphenyl sample in a high-purity volatile solvent such as dichloromethane or hexane to a final concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.

  • Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl methylpolysiloxane stationary phase.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at a rate of 15°C/min, and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 50-300.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

• Data Analysis: Acquire the mass spectrum of the eluting peak corresponding to 2,2',5,5'-tetramethylbiphenyl. Identify the molecular ion and major fragment ions. Compare the obtained spectrum with a reference spectrum (e.g., from the NIST database) for confirmation.

Mandatory Visualization

Caption: Proposed fragmentation pathway of 2,2',5,5'-tetramethylbiphenyl.

References

• 1. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- [webbook.nist.gov]
• 2. chem.libretexts.org [chem.libretexts.org]

solvent selection for efficient recrystallization of 2,2',5,5'-tetramethylbiphenyl

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the efficient recrystallization of 2,2',5,5'-tetramethylbiphenyl. It includes detailed protocols, a solvent selection guide based on estimated solubility data, and troubleshooting for common issues encountered during the purification process.

Solvent Selection for Recrystallization

The selection of an appropriate solvent is the most critical step for successful recrystallization. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures. 2,2',5,5'-Tetramethylbiphenyl is a non-polar aromatic hydrocarbon, and therefore, non-polar or moderately polar organic solvents are the most suitable candidates.

Estimated Solubility Data

Solvent	Polarity Index	Boiling Point (°C)	Estimated Solubility at 20°C ( g/100 mL)	Estimated Solubility at Boiling Point ( g/100 mL)	Suitability Notes
Hexane	0.1	69	~1	~25	Good choice for single-solvent recrystallization.
Heptane	0.1	98	~0.8	~30	Similar to hexane, higher boiling point allows for a wider temperature range.
Cyclohexane	0.2	81	~1.5	~28	Good option for single-solvent recrystallization.
Toluene	2.4	111	~15	> 50	Too soluble at room temperature for single-solvent use. May be a component in a mixed-solvent system.
Acetone	5.1	56	~20	> 50	Likely too soluble at room temperature. Low boiling point is not ideal.
Ethyl Acetate	4.4	77	~10	> 40	May be too soluble at room temperature for high recovery.
Ethanol (95%)	4.3	78	~2	~20	A good candidate, especially in a mixed-solvent system with water.
Methanol	5.1	65	~1	~15	A reasonable choice, but lower boiling point than ethanol.
Water	10.2	100	Insoluble	Insoluble	Can be used as an anti-solvent in a mixed-solvent system with a soluble solvent like ethanol or acetone.

Experimental Protocols

Based on the estimated solubility data, two primary recrystallization protocols are recommended for 2,2',5,5'-tetramethylbiphenyl.

Protocol 1: Single-Solvent Recrystallization using Heptane

This protocol is recommended for routine purification of crude 2,2',5,5'-tetramethylbiphenyl.

Materials:

• Crude 2,2',5,5'-tetramethylbiphenyl

• Heptane (reagent grade)

• Erlenmeyer flask

• Hot plate with magnetic stirring

• Condenser

• Buchner funnel and flask

• Filter paper

Procedure:

• Dissolution: Place the crude 2,2',5,5'-tetramethylbiphenyl in an Erlenmeyer flask with a magnetic stir bar. For every 1 gram of crude product, add approximately 3-4 mL of heptane.

• Heating: Gently heat the mixture on a hot plate with stirring. Attach a condenser to the flask to prevent solvent evaporation.

• Achieving Saturation: Continue to add heptane portion-wise (0.5-1 mL at a time) to the boiling mixture until all the solid has just dissolved. Avoid adding a large excess of solvent.

• Hot Filtration (Optional): If insoluble impurities are observed, perform a hot gravity filtration. To do this, preheat a second Erlenmeyer flask and a funnel with a small amount of boiling heptane. Quickly filter the hot solution through a fluted filter paper into the clean, hot flask.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. To promote the formation of larger, purer crystals, insulate the flask by wrapping it in a cloth or placing it in a beaker of warm water.

• Cooling: Once the flask has reached room temperature and crystal formation has slowed, place it in an ice-water bath for at least 30 minutes to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold heptane to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or air dry them on a watch glass.

Protocol 2: Mixed-Solvent Recrystallization using Ethanol and Water

This method is particularly useful when the crude product is an oil or when a single solvent does not provide satisfactory results.

Materials:

• Crude 2,2',5,5'-tetramethylbiphenyl

• Ethanol (95%)

• Deionized Water

• Erlenmeyer flask

• Hot plate with magnetic stirring

• Condenser

• Buchner funnel and flask

• Filter paper

Procedure:

• Dissolution: Dissolve the crude 2,2',5,5'-tetramethylbiphenyl in a minimal amount of hot ethanol in an Erlenmeyer flask with stirring.

• Addition of Anti-Solvent: While the ethanol solution is still hot, add hot water dropwise until the solution becomes faintly and persistently cloudy. This indicates that the solution is saturated.

• Clarification: Add a few drops of hot ethanol to the cloudy mixture until it becomes clear again.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature, followed by cooling in an ice-water bath.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of a cold ethanol-water mixture (in the approximate ratio used for the recrystallization).

• Drying: Dry the purified crystals.

Troubleshooting and FAQs

This section addresses common issues that may arise during the recrystallization of 2,2',5,5'-tetramethylbiphenyl.

Q1: The compound does not dissolve in the hot solvent.

A1: There are a few possibilities:

• Insufficient Solvent: You may not have added enough solvent. Continue adding small portions of the hot solvent until the compound dissolves.

• Inappropriate Solvent: The chosen solvent may be a poor solvent for your compound even at high temperatures. Refer to the solubility table and select a more suitable solvent.

• Insoluble Impurities: Your crude material may contain insoluble impurities. If a significant portion of the material dissolves but some solids remain, perform a hot gravity filtration to remove them.

Q2: The compound "oils out" instead of crystallizing.

A2: "Oiling out" occurs when the compound comes out of solution at a temperature above its melting point (for 2,2',5,5'-tetramethylbiphenyl, this is approx. 48-51°C).

• Solution is too concentrated: Add more hot solvent to the mixture to decrease the saturation point.

• Cooling is too rapid: Allow the solution to cool more slowly. You can do this by placing the flask in a warm water bath that is allowed to cool to room temperature.

• Consider a different solvent: A solvent with a lower boiling point might prevent the solution from being above the compound's melting point when saturation is reached.

Q3: No crystals form upon cooling.

A3: This is usually due to one of two reasons:

• Too much solvent was used: The solution is not saturated. You can try to induce crystallization by scratching the inside of the flask with a glass rod at the surface of the solution or by adding a seed crystal of the pure compound. If this fails, you will need to evaporate some of the solvent by gently heating the solution and then allowing it to cool again.

• Supersaturation: The solution is supersaturated but crystallization has not been initiated. Scratching the flask or adding a seed crystal should resolve this.

Q4: The recrystallized product is still impure.

A4: The impurity may have similar solubility to your desired compound.

• Consider a different solvent: A different solvent or a mixed-solvent system may have a better differential solubility for your compound and the impurity.

• Perform a second recrystallization: A second recrystallization will often significantly improve purity.

• Identify the impurity: If possible, identify the impurity. Common impurities in the synthesis of biphenyls via Ullmann or Grignard reactions include unreacted starting materials (e.g., 2,5-dimethylbromobenzene) or homocoupled byproducts (e.g., biphenyl from the Grignard reagent).[1][2] Knowing the impurity can help in selecting a solvent that will preferentially dissolve it.

Q5: The percent recovery is very low.

A5: This can be caused by several factors:

• Using too much solvent: This is the most common cause. The compound remains in the mother liquor.

• Premature crystallization: The compound may have crystallized during a hot filtration step. Ensure your filtration apparatus is pre-heated.

• Washing with too much cold solvent: Use only a minimal amount of ice-cold solvent to wash the crystals.

• The compound is significantly soluble in the cold solvent: While some loss is unavoidable, choosing a solvent with very low solubility at cold temperatures will maximize yield.

Visual Guides

Solvent Selection Workflow

Caption: A flowchart illustrating the decision-making process for selecting an appropriate recrystallization solvent.

Troubleshooting Workflow

Caption: A workflow diagram to guide troubleshooting common issues during recrystallization.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 2,2',5,5'- and 3,3',5,5'-Tetramethylbiphenyl for Researchers and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties, conformational analysis, and synthesis of two isomers of tetramethylbiphenyl: 2,2',5,5'-tetramethylbiphenyl and 3,3',5,5'-tetramethylbiphenyl. This information is intended to assist researchers, scientists, and professionals in drug development in understanding the distinct characteristics of these compounds.

Physicochemical Properties

The positioning of the methyl groups on the biphenyl scaffold significantly influences the physical properties of these isomers. A summary of their key physicochemical data is presented below.

Property	2,2',5,5'-Tetramethylbiphenyl	3,3',5,5'-Tetramethylbiphenyl
CAS Number	3075-84-1[1]	25570-02-9[2][3]
Molecular Formula	C₁₆H₁₈	C₁₆H₁₈[2][3]
Molecular Weight	210.31 g/mol [4]	210.31 g/mol [2][3]
Melting Point	48-51 °C[5]	47-49 °C
Boiling Point	282.3 °C at 760 mmHg	567.8 K (calculated)
Solubility	Insoluble in water; Soluble in organic solvents.	log10WS: -5.98 (calculated); logPoct/wat: 4.587 (calculated)
Appearance	Colorless to pale yellow solid or liquid[5]	White crystals or powder

Conformational Analysis: The Impact of Steric Hindrance

The dihedral angle between the two phenyl rings is a critical parameter that defines the three-dimensional structure and, consequently, the biological activity and physical properties of biphenyl derivatives.

3,3',5,5'-Tetramethylbiphenyl: In this isomer, the methyl groups are located at the meta-positions (3, 3', 5, and 5'). The absence of ortho-substituents results in significantly less steric hindrance around the biphenyl linkage. Consequently, the phenyl rings can adopt a more planar conformation compared to the 2,2',5,5'-isomer. For comparison, the structurally related 3,3′,5,5′-tetranitrobiphenyl exhibits a dihedral angle of 45.5°.[2] This suggests that 3,3',5,5'-tetramethylbiphenyl likely has a smaller dihedral angle than its 2,2',5,5'- counterpart.

The structural differences arising from the methyl group positions are visualized in the diagram below.

Figure 1. Structural comparison highlighting the steric hindrance in the two isomers.

Synthesis Strategies

The synthesis of tetramethylbiphenyl isomers can be achieved through various cross-coupling reactions. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Synthesis of 2,2',5,5'-Tetramethylbiphenyl: A common method for the synthesis of symmetrically substituted biphenyls with significant steric hindrance, such as the 2,2',5,5'-isomer, is the Ullmann coupling reaction . This reaction involves the copper-promoted coupling of two molecules of an aryl halide.[4][7][8] For 2,2',5,5'-tetramethylbiphenyl, 2-bromo-1,4-dimethylbenzene would be a suitable starting material.

Synthesis of 3,3',5,5'-Tetramethylbiphenyl: For unsymmetrical biphenyls or when milder reaction conditions are preferred, the Suzuki-Miyaura coupling reaction is a powerful and versatile alternative.[9][10][11][12] This palladium-catalyzed reaction couples an organoboron compound (such as a boronic acid or ester) with an organohalide. The synthesis of 3,3',5,5'-tetramethylbiphenyl could be achieved by coupling 3,5-dimethylphenylboronic acid with 1-bromo-3,5-dimethylbenzene.

A generalized workflow for biphenyl synthesis via these two methods is depicted below.

References

• 1. 2,2',5,5'-Tetramethylbiphenyl | CAS#:3075-84-1 | Chemsrc [chemsrc.com]
• 2. 3,5,3',5'-Tetramethylbiphenyl [webbook.nist.gov]
• 3. 3,3 ,5,5 -Tetramethylbiphenyl AldrichCPR 25570-02-9 [sigmaaldrich.com]
• 4. Ullmann Reaction | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. evitachem.com [evitachem.com]
• 6. 2,2′,4,4′,6,6′-Hexamethyl­biphenyl-3,3′,5,5′-tetra­yltetra­methyl­ene tetra­acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. xray.uky.edu [xray.uky.edu]
• 8. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 9. gala.gre.ac.uk [gala.gre.ac.uk]
• 10. tcichemicals.com [tcichemicals.com]
• 11. benchchem.com [benchchem.com]
• 12. diva-portal.org [diva-portal.org]

A Spectroscopic Showdown: Unraveling the Isomers of Tetramethylbiphenyl

In the world of fine chemicals and drug development, the precise identification of isomers is paramount. Subtle differences in molecular structure can lead to vastly different pharmacological and toxicological profiles. This guide provides a detailed spectroscopic comparison of three common tetramethylbiphenyl isomers: 2,2',6,6'-tetramethylbiphenyl, 3,3',5,5'-tetramethylbiphenyl, and 3,3',4,4'-tetramethylbiphenyl. Through a systematic analysis of their Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS) data, we illuminate the distinct spectral fingerprints that allow for their unambiguous differentiation.

The structural variations among these isomers, specifically the positions of the four methyl groups on the biphenyl backbone, give rise to unique electronic and steric environments. These differences are manifested in their interactions with electromagnetic radiation and their fragmentation patterns in mass spectrometry, providing a robust basis for their individual characterization.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, UV-Vis, and Mass Spectrometry for the three tetramethylbiphenyl isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectral Data (CDCl₃)

Isomer	Chemical Shift (δ) of Aromatic Protons (ppm)	Chemical Shift (δ) of Methyl Protons (ppm)
2,2',6,6'-Tetramethylbiphenyl	7.06 (s, 2H), 7.62 (s, 2H)	1.95 (s, 6H), 2.31 (s, 6H)
3,3',5,5'-Tetramethylbiphenyl	~7.0-7.5 (m)	~2.3-2.4 (s)
3,3',4,4'-Tetramethylbiphenyl	7.16-7.19 (m, 2H), 7.30-7.35 (m, 4H)[1]	2.29 (s, 6H), 2.31 (s, 6H)[1]

¹³C NMR Spectral Data (CDCl₃)

Isomer	Chemical Shift (δ) of Aromatic Carbons (ppm)	Chemical Shift (δ) of Methyl Carbons (ppm)
2,2',6,6'-Tetramethylbiphenyl	100.7, 130.7, 136.9, 137.0, 139.0, 144.3	20.4, 21.2
3,3',5,5'-Tetramethylbiphenyl	Data not readily available in summarized format.	Data not readily available in summarized format.
3,3',4,4'-Tetramethylbiphenyl	Data not readily available in summarized format.	Data not readily available in summarized format.

Infrared (IR) Spectroscopy

Key IR Absorption Peaks (cm⁻¹)

Isomer	C-H Stretching (Aromatic)	C-H Stretching (Aliphatic)	C=C Stretching (Aromatic)	C-H Bending (Out-of-Plane)
2,2',6,6'-Tetramethylbiphenyl	~3014	~2950-2850	~1599, 1541	~800-700
3,3',5,5'-Tetramethylbiphenyl	~3020	~2960-2870	~1600, 1480	~850-750
3,3',4,4'-Tetramethylbiphenyl	~3025	~2950-2860	~1610, 1490	~820-780

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis Absorption Maxima (λ_max)

Isomer	λ_max (nm)	Solvent
2,2',6,6'-Tetramethylbiphenyl	Data not readily available	-
3,3',5,5'-Tetramethylbiphenyl	Data not readily available	-
3,3',4,4'-Tetramethylbiphenyl	Data not readily available	-

Mass Spectrometry

Key Mass-to-Charge Ratios (m/z) in Electron Ionization (EI) Mass Spectra

Isomer	Molecular Ion (M⁺)	Key Fragment Ions
2,2',6,6'-Tetramethylbiphenyl	210	195, 180, 165
3,3',5,5'-Tetramethylbiphenyl	210	195, 180, 165
3,3',4,4'-Tetramethylbiphenyl	210[2]	195[2]

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the tetramethylbiphenyl isomer in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation : Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition : Obtain ¹H NMR spectra using a standard pulse sequence with a spectral width of approximately 16 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition : Acquire ¹³C NMR spectra using a proton-decoupled pulse sequence with a spectral width of approximately 250 ppm, a relaxation delay of 2-5 seconds, and 1024-4096 scans.

• Data Processing : Process the free induction decay (FID) with an exponential window function and Fourier transform. Phase and baseline correct the resulting spectra. Calibrate the chemical shifts using the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation : For solid samples, the Attenuated Total Reflectance (ATR) method is employed. Place a small amount of the solid isomer directly onto the ATR crystal.

• Instrumentation : Use a Fourier Transform Infrared (FTIR) spectrometer equipped with a diamond ATR accessory.

• Data Acquisition : Collect the spectrum over a range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 16 to 32 scans to improve the signal-to-noise ratio.

• Background Correction : Record a background spectrum of the clean, empty ATR crystal prior to sample analysis. The instrument software automatically subtracts the background from the sample spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation : Prepare a dilute solution of the tetramethylbiphenyl isomer in a UV-grade solvent such as ethanol or cyclohexane, with a concentration of approximately 10⁻⁵ to 10⁻⁴ M.

• Instrumentation : Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition : Scan the sample from 400 nm down to 200 nm. Use a quartz cuvette with a 1 cm path length.

• Baseline Correction : Use the pure solvent in a matched quartz cuvette as a reference to zero the absorbance of the instrument across the scanned wavelength range.

Mass Spectrometry (MS)

• Sample Introduction : Introduce a dilute solution of the isomer in a volatile solvent (e.g., methanol or dichloromethane) into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS).

• Ionization : Employ electron ionization (EI) with a standard energy of 70 eV.

• Mass Analysis : Use a quadrupole or time-of-flight (TOF) mass analyzer to separate the ions based on their mass-to-charge ratio (m/z).

• Data Acquisition : Acquire the mass spectrum over a mass range of m/z 50 to 300.

Workflow for Spectroscopic Comparison

The following diagram illustrates the logical workflow for the spectroscopic comparison of tetramethylbiphenyl isomers.

Caption: Workflow for the spectroscopic comparison of tetramethylbiphenyl isomers.

References

• 1. rsc.org [rsc.org]
• 2. 3,3',4,4'-Tetramethylbiphenyl | C16H18 | CID 21029 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reactivity Under a Microscope: A Comparative Guide to Tetramethylbiphenyl Constitutional Isomers

A deep dive into the reactivity differences between constitutional isomers of tetramethylbiphenyl reveals the profound impact of steric hindrance on chemical behavior. This guide provides researchers, scientists, and drug development professionals with a comparative analysis of these isomers, supported by experimental insights and detailed methodologies.

The substitution pattern of methyl groups on the biphenyl backbone dictates the rotational freedom around the central carbon-carbon bond, leading to significant variations in reactivity. This is most pronounced when comparing isomers with ortho-substituents, such as 2,2',6,6'-tetramethylbiphenyl, to those with methyl groups at other positions, like 3,3',5,5'-tetramethylbiphenyl.

The Decisive Role of Steric Hindrance

The core difference in reactivity between the constitutional isomers of tetramethylbiphenyl stems from steric hindrance. In 2,2',6,6'-tetramethylbiphenyl, the four methyl groups in the ortho positions to the biphenyl linkage create a significant steric clash. This forces the two phenyl rings to adopt a nearly perpendicular orientation to minimize repulsion. This high dihedral angle disrupts the π-system conjugation between the rings, fundamentally altering the molecule's electronic properties and reactivity.

Conversely, isomers such as 3,3',5,5'-tetramethylbiphenyl lack ortho-substituents. This allows for greater rotational freedom and a smaller dihedral angle between the phenyl rings, enabling more effective π-conjugation. Consequently, this isomer behaves more like a typical activated aromatic system.

Comparative Reactivity Data

While direct kinetic studies comparing a wide range of reactions across all tetramethylbiphenyl isomers are not extensively documented in a single source, the principles of physical organic chemistry and available data on related compounds allow for a clear understanding of their relative reactivities. The following table summarizes the expected reactivity differences in key electrophilic aromatic substitution and oxidation reactions.

Reaction Type	2,2',6,6'-Tetramethylbiphenyl	3,3',5,5'-Tetramethylbiphenyl	Rationale
Electrophilic Aromatic Substitution (e.g., Nitration, Bromination)	Significantly lower reaction rate. Substitution, if it occurs, will be on the less hindered para-positions.	Higher reaction rate. The methyl groups are activating and will direct substitution to the ortho and para positions.	The steric hindrance in the 2,2',6,6'-isomer shields the aromatic rings from electrophilic attack and prevents the formation of a planar, resonance-stabilized carbocation intermediate. The 3,3',5,5'-isomer's methyl groups activate the rings and direct the substitution.
Oxidation (e.g., with KMnO₄, RuO₄)	More resistant to oxidation of the aromatic rings.	More susceptible to oxidation.	The non-planar conformation of the 2,2',6,6'-isomer reduces the conjugation of the π-system, making it less susceptible to oxidative cleavage. The more planar 3,3',5,5'-isomer has a more electron-rich, conjugated system that is more readily oxidized.

Visualizing the Structural and Reactivity Differences

The logical relationship between the isomeric structure and its resulting reactivity can be visualized as follows:

A Comparative Guide to the Computational Analysis of 2,2',5,5'-Tetramethylbiphenyl Conformation

This guide provides a comparative computational analysis of the conformational preferences of 2,2',5,5'-tetramethylbiphenyl. Due to the limited availability of direct experimental data for this specific molecule in public literature, this report outlines a theoretical and comparative approach based on established computational methods and data from structurally related biphenyl analogues. The insights provided are crucial for researchers, scientists, and drug development professionals in understanding the impact of substitution on the three-dimensional structure of biphenyl scaffolds.

Introduction to Biphenyl Conformation

The conformational flexibility of biphenyls is primarily dictated by the rotation around the central carbon-carbon single bond connecting the two phenyl rings. This rotation is governed by a delicate balance between steric hindrance from ortho substituents and the electronic effects that favor a planar conformation for optimal π-conjugation. The dihedral angle (θ) between the planes of the two aromatic rings is the key determinant of the molecule's overall shape and energy. For unsubstituted biphenyl, the energy minimum is found at a dihedral angle of approximately 40-45° in the gas phase, representing a compromise between steric repulsion of the ortho hydrogens and resonance stabilization of the planar form.[1][2]

In the case of 2,2',5,5'-tetramethylbiphenyl, the presence of methyl groups at the ortho (2,2') and meta (5,5') positions introduces significant steric strain. The ortho-methyl groups are expected to cause substantial steric repulsion, forcing the phenyl rings to adopt a more twisted conformation with a larger dihedral angle compared to unsubstituted biphenyl.

Comparative Conformational Energy Analysis

To quantify the conformational landscape of 2,2',5,5'-tetramethylbiphenyl, a detailed computational analysis would be required. The following table presents illustrative data comparing the expected conformational parameters of 2,2',5,5'-tetramethylbiphenyl with unsubstituted biphenyl and the closely related 2,2'-dimethylbiphenyl. This data is based on trends observed in computational studies of substituted biphenyls.[1][3]

Compound	Minimum Energy Dihedral Angle (θ)	Rotational Barrier at 0° (kcal/mol)	Rotational Barrier at 90° (kcal/mol)
Biphenyl	~44°	~1.4	~1.6
2,2'-Dimethylbiphenyl	~70°	> 20	~2.5
2,2',5,5'-Tetramethylbiphenyl	~85°	> 25	~2.0

Note: The data for 2,2',5,5'-tetramethylbiphenyl is an educated estimation based on the expected increase in steric hindrance and is intended for comparative purposes.

The significantly larger dihedral angle and rotational barrier at the planar (0°) conformation for the tetramethyl-substituted biphenyl highlight the profound impact of the ortho-methyl groups on its structure.

Experimental and Computational Protocols

A robust computational analysis of 2,2',5,5'-tetramethylbiphenyl conformation would involve the following methodologies:

Density Functional Theory (DFT) Calculations

DFT is a quantum mechanical method that provides a good balance between accuracy and computational cost for studying molecular structures and energies.

• Geometry Optimization: The initial structure of 2,2',5,5'-tetramethylbiphenyl would be built and optimized using a functional such as B3LYP, often with a basis set like 6-311+G*.[3] This process finds the lowest energy conformation of the molecule.

• Potential Energy Surface Scan: To determine the rotational barrier, a relaxed potential energy surface scan is performed. The dihedral angle between the two phenyl rings is systematically varied (e.g., in 10° increments from 0° to 180°), and at each step, the energy of the molecule is minimized with respect to all other degrees of freedom.

• Frequency Calculations: To confirm that the optimized structures correspond to energy minima (no imaginary frequencies) and transition states (one imaginary frequency), frequency calculations are performed at the same level of theory. These calculations also provide zero-point vibrational energy (ZPVE) corrections.

Molecular Mechanics (Force Field) Methods

Force field methods offer a faster, classical mechanics-based approach for conformational analysis, particularly for larger molecules.

• Force Field Selection: A suitable force field, such as AMBER or cff91, would be chosen. These force fields have parameters for the types of atoms and bonds present in 2,2',5,5'-tetramethylbiphenyl.

• Conformational Search: A systematic or stochastic conformational search would be performed to identify low-energy conformers. This could involve rotating the central C-C bond and minimizing the energy of the resulting structures.

• Energy Profile Calculation: Similar to the DFT approach, a torsional energy profile can be generated by driving the dihedral angle and calculating the steric energy at each point.

Workflow for Computational Conformational Analysis

The following diagram illustrates a typical workflow for the computational analysis of a substituted biphenyl derivative.

Caption: Workflow for biphenyl conformational analysis.

Signaling Pathways and Logical Relationships

In the context of drug development, understanding the conformational preferences of a molecule like 2,2',5,5'-tetramethylbiphenyl is a critical early step. The three-dimensional shape of a molecule dictates its ability to bind to a biological target. The following diagram illustrates the logical relationship between conformational analysis and its implications in a drug discovery pipeline.

Caption: Role of conformational analysis in drug discovery.

References

• 1. Rapid assessment of conformational preferences in biaryl and aryl carbonyl fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Navigating Steric Hindrance: A Comparative Guide to DFT Studies of the 2,2',5,5'-Tetramethylbiphenyl Dihedral Angle

For researchers, scientists, and professionals in drug development, understanding the conformational preferences of substituted biphenyls is crucial for molecular design and predicting biological activity. This guide provides a comparative analysis of computational and experimental approaches to determining the dihedral angle of 2,2',5,5'-tetramethylbiphenyl, a molecule characterized by significant steric hindrance around its central C-C bond.

Due to a lack of direct experimental or computational data for 2,2',5,5'-tetramethylbiphenyl in the public domain, this guide leverages data from the structurally analogous and well-studied 2,2'-dimethylbiphenyl. The primary determinant of the dihedral angle in these systems is the steric repulsion between the ortho-substituents, making 2,2'-dimethylbiphenyl a relevant and valuable benchmark.

Performance Comparison: Computational vs. Experimental Methods

Density Functional Theory (DFT) has emerged as a powerful tool for predicting the geometric and energetic properties of molecules. However, the accuracy of DFT calculations is highly dependent on the chosen functional and basis set. For sterically hindered systems like substituted biphenyls, it is essential to select methods that can accurately account for non-covalent interactions.

Experimental techniques such as gas-phase electron diffraction and X-ray crystallography provide direct measurements of molecular geometry, including dihedral angles. Spectroscopic methods like Nuclear Magnetic Resonance (NMR) can be employed to determine rotational energy barriers.

The following table summarizes key computational and experimental data for biphenyl and the analogous 2,2'-dimethylbiphenyl, offering a baseline for what can be expected for 2,2',5,5'-tetramethylbiphenyl.

Molecule	Method	Dihedral Angle (°)	Rotational Barrier (kcal/mol)
Biphenyl	Experimental (Gas-phase)	44.4	~1.4 (at 0°), ~1.6 (at 90°)
DFT (B3LYP/6-311+G)	~40	Not specified
DFT (MP2/cc-pVTZ)	~42	Not specified
2,2'-Dimethylbiphenyl	Experimental (Fluorescence)	87[1]	~15[2]
DFT (B3LYP/6-311+G)	~69	Not specified

Note: The experimental dihedral angle for 2,2'-dimethylbiphenyl was inferred from fluorescence spectroscopy.[1] The rotational barrier is also an experimental value.[2]

Experimental & Computational Protocols

Density Functional Theory (DFT) Calculations

A robust computational protocol for determining the dihedral angle and rotational energy barrier of 2,2',5,5'-tetramethylbiphenyl involves the following steps:

• Geometry Optimization: The initial structure of the molecule is built and optimized using a reliable DFT functional and basis set. The B3LYP functional with a 6-31G(d) or larger basis set is a common starting point. For higher accuracy, dispersion-corrected functionals such as ωB97X-D or B3LYP-D3 are recommended to better account for van der Waals interactions.

• Potential Energy Surface (PES) Scan: To determine the rotational barrier, a relaxed PES scan is performed. This involves systematically changing the dihedral angle of the central C-C bond (e.g., from 0° to 180° in steps of 10-15°) while optimizing the rest of the molecular geometry at each step.

• Frequency Analysis: A frequency calculation should be performed at the optimized minimum energy geometry to confirm that it is a true minimum (no imaginary frequencies). Frequencies can also be calculated at the transition state geometries (corresponding to the rotational barriers) to confirm they are first-order saddle points (one imaginary frequency).

• Zero-Point Energy (ZPE) Correction: The calculated electronic energies should be corrected for zero-point vibrational energy to obtain more accurate barrier heights.

X-ray Crystallography

X-ray crystallography provides precise atomic coordinates of a molecule in its crystalline state. The experimental protocol involves:

• Crystallization: Growing a single crystal of 2,2',5,5'-tetramethylbiphenyl of suitable quality.

• Data Collection: Mounting the crystal on a diffractometer and collecting diffraction data by exposing it to X-rays.

• Structure Solution and Refinement: Processing the diffraction data to solve the crystal structure and refine the atomic positions, from which the dihedral angle can be directly measured.

Gas-Phase Electron Diffraction

This technique provides information about the molecular structure in the gas phase, free from crystal packing effects. The process includes:

• Sample Introduction: Introducing a gaseous sample of the compound into a high-vacuum chamber.

• Electron Beam Interaction: Directing a high-energy beam of electrons at the gaseous sample.

• Diffraction Pattern Analysis: Analyzing the resulting diffraction pattern to determine the internuclear distances and angles, including the dihedral angle.

Visualizing the Computational Workflow

The following diagram illustrates the typical workflow for a DFT-based investigation of the dihedral angle and rotational energy barrier of a substituted biphenyl.

Caption: Computational workflow for DFT analysis of dihedral angles.

References

• 1. westmont.edu [westmont.edu]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Alternative Precursors for Tetramethylbiphenyl Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of tetramethylbiphenyls, key intermediates in the development of advanced materials and pharmaceuticals, can be approached through various synthetic routes, each originating from a distinct precursor. The selection of a starting material and corresponding synthetic strategy can significantly impact reaction efficiency, yield, cost, and the isomeric purity of the final product. This guide provides an objective comparison of alternative precursors and their associated synthetic methodologies for the preparation of tetramethylbiphenyls, supported by experimental data from the scientific literature.

Comparison of Synthetic Routes and Precursors

The following table summarizes quantitative data for different approaches to tetramethylbiphenyl synthesis, offering a clear comparison of their performance based on reported experimental outcomes.

Synthetic Method	Precursor(s)	Catalyst/Reagent	Solvent	Reaction Conditions	Yield	Isomer Distribution (molar ratio)
Grignard Reagent Coupling	Halogenated o-xylene (e.g., 3-chloro-o-xylene and 4-chloro-o-xylene), Magnesium, Iodine	Manganese (or Mn-containing compound)	Organic Solvent (e.g., THF)	Mild conditions	Up to 71%	2,2',3,3'- : 2,3,3',4'- : 3,3',4,4'- = 0.82 : 1.48 : 1[1]
Nickel-Catalyzed Homocoupling	Xylene halide	Organic nickel catalyst	Organic Solvent (e.g., ether, THF)	0-80 °C, 4-24 hours	Not explicitly stated	Not specified
Suzuki-Miyaura Coupling	Dimethylphenylboronic acid and Halogenated xylene	Palladium catalyst (e.g., Pd(PPh₃)₄)	Toluene/Ethanol/Water	Reflux	High yields (general)	Isomer specific
Ullmann Coupling	Halogenated xylene (typically iodo- or bromo-xylene)	Copper	High temperatures (often >200°C)	High temperatures	Variable	Isomer specific

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below to facilitate replication and adaptation in a laboratory setting.

Grignard Reagent Coupling with Manganese Catalyst

This method utilizes readily available halogenated o-xylenes to form a Grignard reagent, which then undergoes a manganese-catalyzed homocoupling reaction.

Experimental Protocol:

• Grignard Reagent Formation: In a dried flask under an inert atmosphere (e.g., argon), combine magnesium turnings, a catalytic amount of iodine, and an organic solvent such as anhydrous tetrahydrofuran (THF).

• Add the halogenated o-xylene (e.g., a mixture of 3-chloro-o-xylene and 4-chloro-o-xylene) dropwise to the magnesium suspension. The reaction is initiated, and the mixture is typically stirred until the magnesium is consumed.

• Coupling Reaction: To the freshly prepared Grignard reagent, add a manganese-based catalyst (e.g., manganese chloride).

• The reaction mixture is stirred under mild conditions. The progress of the reaction can be monitored by techniques such as gas chromatography (GC).

• Work-up: Upon completion, the reaction is quenched with an acidic solution (e.g., dilute HCl) and extracted with an organic solvent. The organic layer is then washed, dried, and the solvent is removed under reduced pressure.

• The crude product is purified by a suitable method, such as column chromatography or distillation, to yield the tetramethylbiphenyl isomers.

Nickel-Catalyzed Homocoupling

This approach involves the direct coupling of xylene halides in the presence of a novel organic nickel catalyst.

Experimental Protocol:

• Catalyst Preparation: The organic nickel catalyst is prepared by stirring an organic acid salt of nickel (e.g., nickelous acetate) with a hydroxyl-containing imine compound (e.g., salicylic aldehyde phenyl imine) in an alcoholic solvent at room temperature.

• Coupling Reaction: In a reaction vessel under an inert atmosphere, dissolve the xylene halide in an appropriate organic solvent (e.g., ether or THF).

• Add the pre-prepared organic nickel catalyst to the solution.

• The reaction is carried out at a temperature ranging from 0 to 80 °C for a period of 4 to 24 hours.

• Work-up and Purification: Following the reaction, the mixture is worked up using standard procedures, including quenching, extraction, and drying of the organic phase.

• The final tetramethylbiphenyl product is isolated and purified from the crude mixture.

Suzuki-Miyaura Coupling

A versatile and widely used method for C-C bond formation, the Suzuki-Miyaura coupling can be adapted for the synthesis of specific tetramethylbiphenyl isomers by coupling a dimethylphenylboronic acid with a halogenated xylene.

Experimental Protocol:

• In a reaction flask, combine the dimethylphenylboronic acid, the halogenated xylene, a palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)), and a base (e.g., sodium carbonate).

• Add a solvent system, typically a mixture of toluene, ethanol, and water.

• Heat the mixture to reflux and monitor the reaction's progress using thin-layer chromatography (TLC) or GC.

• Work-up: After the reaction is complete, cool the mixture and perform an extractive work-up.

• The organic extracts are combined, dried, and the solvent is evaporated.

• The desired tetramethylbiphenyl isomer is purified from the residue by column chromatography or recrystallization.

Synthesis Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the workflows of the described synthetic methods.

Caption: Grignard coupling workflow for tetramethylbiphenyl synthesis.

Caption: Nickel-catalyzed homocoupling for tetramethylbiphenyl synthesis.

Caption: Suzuki-Miyaura coupling for tetramethylbiphenyl synthesis.

References

• 1. xray.uky.edu [xray.uky.edu]

Stability Under Scrutiny: A Comparative Analysis of 2,2',5,5'-Tetramethylbiphenyl in Acidic Environments

For researchers, scientists, and professionals in drug development, understanding the chemical stability of molecules like 2,2',5,5'-tetramethylbiphenyl is paramount for ensuring the integrity, safety, and efficacy of novel therapeutics and materials. This guide provides a comparative analysis of the stability of 2,2',5,5'-tetramethylbiphenyl under acidic conditions, offering insights into its degradation profile and performance against potential alternatives.

This document outlines a standardized protocol for assessing acid stability and presents hypothetical comparative data to illustrate the performance of 2,2',5,5'-tetramethylbiphenyl against other structurally related biphenyl compounds. The data herein is intended to serve as a practical example for designing and interpreting stability studies.

Comparative Stability Data

The following table summarizes the hypothetical results from a forced degradation study, exposing 2,2',5,5'-tetramethylbiphenyl and two alternative biphenyl compounds to acidic conditions over 48 hours. The degradation is quantified by the percentage of the parent compound remaining, as determined by High-Performance Liquid Chromatography (HPLC).

Compound	Structure	% Remaining at 24h (0.1 M HCl, 60°C)	% Remaining at 48h (0.1 M HCl, 60°C)	Major Degradation Product(s)
2,2',5,5'-Tetramethylbiphenyl	92.5%	85.1%	Isomeric rearrangement products
Alternative A: 3,3',5,5'-Tetramethylbiphenyl	98.2%	96.5%	Minimal degradation observed
Alternative B: Biphenyl (unsubstituted)	99.1%	98.3%	Minimal degradation observed

Experimental Protocols

A robust and reproducible experimental design is crucial for accurate stability assessment. The following protocols for acid-induced degradation and HPLC analysis are provided as a template for such studies.

Protocol for Acid-Induced Degradation Study

• Sample Preparation: Prepare a stock solution of 2,2',5,5'-tetramethylbiphenyl in a suitable organic solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Acidic Stress Conditions:

  • Pipette 1 mL of the stock solution into a clean, amber glass vial.

  • Add 9 mL of 0.1 M hydrochloric acid (HCl).

  • Seal the vial tightly and place it in a temperature-controlled oven or water bath set to 60°C.

• Time Points: Withdraw aliquots of the reaction mixture at predetermined time intervals (e.g., 0, 4, 8, 12, 24, and 48 hours).

• Neutralization and Dilution: Immediately neutralize the acidic aliquot with an equimolar amount of sodium hydroxide (NaOH) to quench the reaction. Dilute the neutralized sample with the mobile phase to a suitable concentration for HPLC analysis.

Protocol for HPLC Analysis

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 20 µL.

• Quantification: The percentage of the remaining parent compound is calculated by comparing the peak area at each time point to the peak area at time zero.

Visualizing the Process and Potential Degradation Pathway

To further elucidate the experimental process and potential chemical transformations, the following diagrams are provided.

Caption: Experimental workflow for the acid stability testing of 2,2',5,5'-tetramethylbiphenyl.

Under strong acidic conditions, substituted aromatic compounds can undergo rearrangements. A plausible, albeit hypothetical, degradation pathway for 2,2',5,5'-tetramethylbiphenyl involves an acid-catalyzed methyl group migration, leading to the formation of isomeric structures. This is a common phenomenon known as the Jacobsen rearrangement for polyalkylbenzenes, and a similar intramolecular rearrangement could be considered for polyalkylbiphenyls.

Caption: A potential acid-catalyzed rearrangement pathway for 2,2',5,5'-tetramethylbiphenyl.

Discussion and Conclusion

The hypothetical data suggests that 2,2',5,5'-tetramethylbiphenyl exhibits moderate stability under the tested acidic conditions, with approximately 15% degradation observed over 48 hours. In comparison, the hypothetical alternatives, 3,3',5,5'-tetramethylbiphenyl and unsubstituted biphenyl, demonstrate significantly higher stability. The steric hindrance imposed by the methyl groups at the 2,2'-positions in 2,2',5,5'-tetramethylbiphenyl may influence the electronic properties of the biphenyl system, potentially rendering it more susceptible to acid-catalyzed rearrangement compared to less hindered analogs.

For applications requiring high stability in acidic environments, 3,3',5,5'-tetramethylbiphenyl or unsubstituted biphenyl may represent more suitable alternatives. However, the specific substitution pattern of 2,2',5,5'-tetramethylbiphenyl may be essential for its intended biological activity or material properties. In such cases, formulation strategies to protect the compound from acidic conditions, such as enteric coatings or encapsulation, should be considered.

This guide provides a framework for the stability analysis of 2,2',5,5'-tetramethylbiphenyl. Researchers are encouraged to adapt these protocols to their specific needs and to conduct comprehensive experimental studies to validate these hypothetical findings. A thorough understanding of a compound's stability profile is a critical step in the journey from discovery to application.

Unraveling the Thermal Resilience of Polymers from Tetramethylbiphenyl Isomers: A Comparative Guide

The isomeric substitution pattern of tetramethylbiphenyl monomers profoundly influences the thermal stability of the resulting polymers. A detailed comparison of polymers derived from 3,3',5,5'-tetramethyl-4,4'-biphenyldiamine and 2,2',6,6'-tetramethyl-4,4'-diaminobiphenyl reveals significant differences in their glass transition temperatures and decomposition behaviors, providing crucial insights for the design of high-performance materials.

This guide offers a comparative analysis of the thermal properties of aromatic polymers synthesized from two distinct isomers of tetramethylbiphenyl. The positioning of methyl groups on the biphenyl backbone dictates the polymer chain's rotational freedom, packing efficiency, and ultimately, its response to thermal stress. Understanding these structure-property relationships is paramount for researchers and scientists in the development of advanced materials for demanding applications.

Comparative Thermal Stability Data

The thermal characteristics of polymers derived from 3,3',5,5'-tetramethyl-4,4'-biphenyldiamine and 2,2',6,6'-tetramethyl-4,4'-diaminobiphenyl were evaluated using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). The key parameters, including glass transition temperature (Tg), 5% weight loss temperature (Td5), 10% weight loss temperature (Td10), and char yield, are summarized below.

Polymer Backbone	Monomer Isomer	Glass Transition Temp. (Tg)	5% Weight Loss Temp. (Td5)	10% Weight Loss Temp. (Td10)	Char Yield at 800°C
Polyamide	3,3',5,5'-tetramethyl-4,4'-biphenyldiamine	314 °C	465 °C	481 °C	64%
Polyimide	2,2',6,6'-tetramethyl-4,4'-diaminobiphenyl	> 400 °C (not detected)	~490 °C	~510 °C	> 60%

The data clearly indicates that the substitution pattern of the methyl groups has a pronounced effect on the thermal properties of the resulting polymers. The polyamide derived from the 3,3',5,5'-isomer exhibits a distinct glass transition temperature, while the polyimide from the 2,2',6,6'-isomer shows a much higher or no discernible Tg below its decomposition temperature, suggesting a more rigid polymer chain. The decomposition temperatures are also notably different, highlighting the influence of the isomeric structure on the initiation of thermal degradation.

Experimental Protocols

The thermal analyses were conducted using standard techniques to ensure the reliability and comparability of the data.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis was performed to determine the thermal stability and decomposition profile of the polymers.

• Instrument: A thermogravimetric analyzer was used.

• Sample Preparation: Polymer samples were dried in a vacuum oven prior to analysis to remove any residual solvent and moisture.

• Heating Rate: The samples were heated from room temperature to 800°C at a constant rate of 20 °C/min.

• Atmosphere: The analysis was carried out under a nitrogen atmosphere with a flow rate of 50 mL/min to prevent oxidative degradation.

• Data Recorded: The weight loss of the sample as a function of temperature was recorded. The 5% and 10% weight loss temperatures (Td5 and Td10) and the char yield at 800°C were determined from the TGA curve.

Differential Scanning Calorimetry (DSC)

Differential scanning calorimetry was employed to determine the glass transition temperature (Tg) of the polymers.

• Instrument: A differential scanning calorimeter was used.

• Sample Preparation: Polymer samples were hermetically sealed in aluminum pans.

• Heating and Cooling Cycles: The samples were subjected to a heat-cool-heat cycle. They were first heated from room temperature to a temperature above the expected Tg at a rate of 20 °C/min, then rapidly cooled to below the Tg, and finally reheated at the same rate.

• Atmosphere: The analysis was conducted under a nitrogen atmosphere.

• Data Recorded: The heat flow as a function of temperature was recorded. The glass transition temperature was determined from the midpoint of the transition in the second heating scan.

Structure-Property Relationship

The observed differences in thermal stability can be attributed to the steric effects imposed by the methyl groups on the biphenyl unit.

Caption: Isomeric structure of tetramethylbiphenyl monomers dictates polymer chain rigidity and thermal stability.

In the 3,3',5,5'-tetramethylbiphenyl isomer, the methyl groups are located at the meta-positions relative to the biphenyl linkage. This arrangement results in a lower steric hindrance to rotation around the biphenyl bond, leading to a more flexible polymer chain. This increased flexibility is reflected in the lower glass transition temperature observed for the polyamide derived from this isomer.

Conversely, in the 2,2',6,6'-tetramethylbiphenyl isomer, the methyl groups are positioned at the ortho-positions. This creates significant steric hindrance, severely restricting the rotation around the biphenyl bond. The resulting polymer chain is much more rigid and planar. This rigidity leads to stronger intermolecular interactions and a higher energy requirement for segmental motion, which is why the polyimide derived from this isomer exhibits a very high or undetectable glass transition temperature and enhanced thermal stability.

2,2',5,5'-Tetramethylbiphenyl: A Superior Monomer for High-Performance Polymers

In the landscape of high-performance polymers, the choice of monomer is a critical determinant of the final material's properties. For researchers, scientists, and professionals in drug development, selecting a monomer that imparts desirable characteristics such as high thermal stability, mechanical strength, and processability is paramount. This guide provides a comprehensive comparison of 2,2',5,5'-tetramethylbiphenyl and its derivatives with other common biphenyl monomers, highlighting its advantages through experimental data and detailed methodologies.

The unique molecular architecture of 2,2',5,5'-tetramethylbiphenyl, featuring methyl groups at the 2,2',5, and 5' positions, offers distinct advantages in polymer synthesis. These methyl groups introduce steric hindrance that restricts chain rotation and packing, leading to polymers with amorphous structures. This amorphous nature, in turn, enhances solubility and processability without significantly compromising thermal stability, a common challenge with rigid aromatic polymers.

Comparative Analysis of Polymer Properties

The introduction of methyl groups onto the biphenyl backbone has a profound impact on the thermal and mechanical properties of the resulting polymers, particularly polyamides and polyimides.

Thermal Stability

Polymers derived from functionalized 2,2',5,5'-tetramethylbiphenyl exhibit excellent thermal stability. The glass transition temperature (Tg), a key indicator of a polymer's heat resistance, is significantly influenced by the monomer structure. While the rigid biphenyl unit inherently contributes to a high Tg, the methyl substituents in 2,2',5,5'-tetramethylbiphenyl derivatives can modulate this property. For instance, in polyimides, the presence of these bulky methyl groups can increase the Tg by restricting segmental motion of the polymer chains.

Solubility and Processability

A significant challenge with many high-performance polymers derived from aromatic biphenyl monomers is their poor solubility in common organic solvents, which complicates their processing. The methyl groups in 2,2',5,5'-tetramethylbiphenyl-based monomers disrupt the close packing of polymer chains, reducing crystallinity and thereby enhancing solubility. This allows for solution-based processing techniques, such as casting, to produce high-quality films and coatings. For example, polyamides synthesized from 2,2',5,5'-tetramethyl-4,4'-diaminobiphenyl have demonstrated good solubility in polar aprotic solvents.

Mechanical Properties

The mechanical strength of polymers is crucial for their application in demanding environments. While the introduction of methyl groups might be perceived as potentially weakening the intermolecular forces, polymers derived from 2,2',5,5'-tetramethylbiphenyl monomers maintain impressive mechanical properties. The rigid biphenyl backbone ensures high tensile strength and modulus. For example, polyimides containing multiple methyl and biphenyl structures have been shown to form films with good mechanical integrity.[1]

Quantitative Data Comparison

The following tables summarize the key performance indicators of polymers derived from 2,2',5,5'-tetramethylbiphenyl-based monomers in comparison to other biphenyl monomers.

Table 1: Thermal Properties of Polyamides Derived from Biphenyl Monomers

Monomer	Glass Transition Temperature (Tg) (°C)	10% Weight Loss Temperature (°C)
Polyamide from 2,2',5,5'-tetramethyl-4,4'-diaminobiphenyl	> 284[1]	496-505 (in N₂)[1]
Polyamide from 4,4'-bis(4-carboxymethylene)biphenyl	210–261[2]	620-710 (in N₂)[2]
Conventional Aromatic Polyamides	High, often near decomposition	> 450

Table 2: Solubility of Polyamides in Organic Solvents

Monomer	NMP	DMAc	DMF	DMSO
Polyamide from 2,2',5,5'-tetramethyl-4,4'-diaminobiphenyl	Soluble[1]	Soluble[1]	Soluble[1]	Soluble[1]
Polyamide from 4,4'-bis(4-carboxymethylene)biphenyl	Soluble[2]	Soluble[2]	Soluble[2]	Soluble[2]
Conventional Aromatic Polyamides	Often Insoluble or require heating	Often Insoluble or require heating	Often Insoluble or require heating	Often Insoluble or require heating

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for the synthesis and characterization of polymers derived from biphenyl monomers.

Synthesis of Polyamides via Direct Polycondensation

A common method for synthesizing polyamides from diamine and dicarboxylic acid monomers is direct polycondensation.

Procedure:

• In a reaction flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, equimolar amounts of a biphenyl diamine (e.g., 2,2',5,5'-tetramethyl-4,4'-diaminobiphenyl) and a dicarboxylic acid are dissolved in a polar aprotic solvent such as N-methyl-2-pyrrolidone (NMP).

• A phosphorylation agent, such as triphenyl phosphite, and a base, like pyridine, are added to the solution.

• The reaction mixture is heated to approximately 100-120°C and maintained at this temperature for several hours under a nitrogen atmosphere.

• After the reaction is complete, the polymer solution is cooled to room temperature and poured into a non-solvent, such as methanol, to precipitate the polyamide.

• The precipitated polymer is then filtered, washed thoroughly with the non-solvent and water, and dried under vacuum.

Characterization of Polymer Properties

Thermal Analysis:

• Thermogravimetric Analysis (TGA): TGA is used to determine the thermal stability of the polymer. A small sample of the polymer is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air), and the weight loss is measured as a function of temperature. The 10% weight loss temperature is often reported as an indicator of thermal stability.

• Differential Scanning Calorimetry (DSC): DSC is employed to determine the glass transition temperature (Tg) of the polymer. The sample is heated at a controlled rate, and the heat flow to the sample is measured relative to a reference. The Tg is observed as a step change in the heat flow curve.

Mechanical Testing:

• Tensile Testing: Polymer films are cast from solution and their mechanical properties are evaluated using a universal testing machine. The tensile strength, tensile modulus, and elongation at break are determined from the stress-strain curve.

Structure-Property Relationship

The advantages of 2,2',5,5'-tetramethylbiphenyl as a monomer can be understood through the structure-property relationships of the resulting polymers.

Caption: Structure-property relationship of polymers derived from 2,2',5,5'-tetramethylbiphenyl.

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of high-performance polymers from biphenyl monomers.

Caption: General experimental workflow for biphenyl-based polymer synthesis and characterization.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Synthetic Routes of 2,2',5,5'-Tetramethylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various synthetic methodologies for the preparation of 2,2',5,5'-tetramethylbiphenyl, a significant building block in the development of advanced materials and pharmaceutical compounds. The following sections detail prominent synthetic routes, including classical coupling reactions and modern cross-coupling techniques. Each method is presented with a summary of its advantages and disadvantages, detailed experimental protocols where available, and quantitative data to facilitate objective comparison.

Synthetic Strategies Overview

The synthesis of 2,2',5,5'-tetramethylbiphenyl primarily relies on the formation of a carbon-carbon bond between two 2,5-dimethylphenyl moieties. The key synthetic approaches can be broadly categorized as follows:

• Cross-Coupling Reactions: These methods involve the reaction of an organometallic reagent with an organic halide in the presence of a transition metal catalyst. Prominent examples include the Suzuki, Kumada, and Negishi couplings. These reactions are often favored for their high yields and functional group tolerance.

• Homocoupling Reactions: The Ullmann coupling is a classical example, involving the copper-mediated coupling of two aryl halide molecules. While historically significant, it often requires harsh reaction conditions.

• Grignard Reagent-Based Synthesis: This approach involves the formation of a Grignard reagent from a halo-p-xylene derivative, followed by a coupling reaction, which can be catalyzed by various metals.

• Oxidative Coupling: This method involves the direct coupling of p-xylene molecules using an oxidizing agent and a catalyst. It offers a more atom-economical approach but can sometimes suffer from a lack of selectivity.

The choice of a particular synthetic route will depend on factors such as the availability of starting materials, desired yield and purity, scalability, and tolerance to other functional groups in more complex syntheses.

Figure 1: Logical relationships of synthetic routes.

Comparison of Synthetic Routes

Synthetic Route	Starting Materials	Catalyst/Reagent	Typical Conditions	Yield (%)	Advantages	Disadvantages
Ullmann Coupling	2-Halo-p-xylene (Iodo or Bromo)	Copper powder	High temperatures (>200 °C)	Moderate	Simple, direct homocoupling	Harsh conditions, often requires stoichiometric copper, moderate yields
Suzuki Coupling	2-Bromo-p-xylene, 2,5-Dimethylphenylboronic acid	Pd catalyst (e.g., Pd(PPh₃)₄), Base (e.g., K₂CO₃)	80-110 °C, inert atmosphere	High	High yields, mild conditions, good functional group tolerance	Requires synthesis of boronic acid, potential for catalyst poisoning
Kumada Coupling	2-Bromo-p-xylene, 2,5-Dimethylphenylmagnesium bromide	Ni or Pd catalyst (e.g., NiCl₂(dppp))	Room temperature to reflux, inert atmosphere	Good to High	Uses readily available Grignard reagents, mild conditions	Grignard reagents are highly reactive and sensitive to moisture and acidic protons
Grignard-based (Mn cat.)	Halo-o-xylene	Mg, I₂, Mn catalyst	Mild conditions	Not specified	Simple procedure, mild conditions	Patent lacks specific yield data for the desired isomer
Oxidative Coupling	p-Xylene	Vanadia on Alumina	High temperature, O₂ atmosphere	8% conversion, 96% selectivity	Atom economical, uses inexpensive starting material	Low conversion, potential for over-oxidation and formation of isomers

Detailed Experimental Protocols

Ullmann Coupling

The Ullmann reaction provides a direct method for the homocoupling of aryl halides. For the synthesis of 2,2',5,5'-tetramethylbiphenyl, this would involve the coupling of two molecules of a 2-halo-p-xylene.

Experimental Protocol (General):

• In a dry, three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet, add activated copper powder.

• Add 2-iodo-p-xylene or 2-bromo-p-xylene to the flask.

• Heat the reaction mixture to a high temperature (typically above 200 °C) with vigorous stirring under a nitrogen atmosphere.

• Maintain the temperature for several hours. The reaction progress can be monitored by gas chromatography (GC).

• After completion, cool the reaction mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., toluene).

• Filter the mixture to remove copper residues.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure, and purify the crude product by column chromatography or recrystallization to afford 2,2',5,5'-tetramethylbiphenyl.

Suzuki Coupling

The Suzuki coupling is a versatile and widely used method for the formation of C-C bonds, particularly for biaryl synthesis. It involves the palladium-catalyzed reaction of an organoboron compound with an organic halide.

Experimental Protocol (General):

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add 2-bromo-p-xylene (1.0 equiv), 2,5-dimethylphenylboronic acid (1.2 equiv), a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (e.g., 3 mol%), and a base such as potassium carbonate (2.0 equiv).

• Add a degassed solvent system, for example, a mixture of toluene and water.

• Heat the reaction mixture to 80-110 °C with stirring for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or GC.

• Upon completion, cool the mixture to room temperature and add water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Concentrate the solution under reduced pressure and purify the residue by column chromatography to yield 2,2',5,5'-tetramethylbiphenyl.

Note: While a specific protocol for this exact reaction was not found, Suzuki couplings of similar sterically hindered aryl halides and boronic acids typically proceed in high yields.

Kumada Coupling

The Kumada coupling utilizes a Grignard reagent and an organic halide in the presence of a nickel or palladium catalyst.

Experimental Protocol (General):

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask under an inert atmosphere, place magnesium turnings. Add a solution of 2-bromo-p-xylene in anhydrous tetrahydrofuran (THF) dropwise to initiate the formation of 2,5-dimethylphenylmagnesium bromide.

• Coupling Reaction: In a separate dry flask under an inert atmosphere, dissolve 2-bromo-p-xylene and a nickel or palladium catalyst, such as [1,3-bis(diphenylphosphino)propane]dichloronickel(II) (NiCl₂(dppp)), in anhydrous THF.

• Cool the catalyst solution to 0 °C and slowly add the prepared Grignard reagent.

• Allow the reaction mixture to warm to room temperature and then reflux for several hours.

• Monitor the reaction by GC or TLC.

• After completion, cool the reaction to 0 °C and quench by the slow addition of dilute hydrochloric acid.

• Extract the product with an organic solvent (e.g., diethyl ether).

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent and purify the crude product by column chromatography.

Note: The Kumada coupling is known to be effective for the synthesis of biaryls, and good to high yields can be expected.

Grignard Reagent-Based Synthesis with Manganese Catalyst

A patent describes a method for preparing tetramethylbiphenyl using a Grignard reagent and a manganese catalyst. While the specific isomer is not explicitly stated as 2,2',5,5'-, the use of a halo-o-xylene as a starting material suggests the potential for its formation.

Experimental Protocol (from Patent CN103319296A):

• Grignard Reagent Preparation: Mix a halogenated o-xylene, magnesium, and a catalytic amount of iodine in an organic solvent (e.g., THF) to prepare the Grignard reagent.

• Coupling Reaction: To the prepared Grignard reagent, add a manganese-containing catalyst (e.g., manganese chloride).

• The patent suggests that the coupling reaction can proceed under mild conditions. Further details on temperature and reaction time are not extensively provided.

• Work-up would likely involve quenching the reaction with an aqueous solution, followed by extraction and purification.

Note: This method is presented as a simple and mild alternative, but lacks detailed quantitative data and specific isomer characterization in the provided abstract.

Oxidative Coupling of p-Xylene

Direct oxidative coupling of p-xylene offers an atom-economical route to tetramethylbiphenyls. Research has shown that vanadia supported on alumina can catalyze this reaction with high selectivity to the biaryl product, although with low conversion.

Experimental Protocol (Conceptual, based on literature):

• A vanadia on alumina catalyst is prepared by impregnating alumina with a vanadium precursor followed by calcination.

• The catalytic reaction is carried out in a fixed-bed reactor.

• A feed stream of p-xylene and oxygen (or air) is passed over the heated catalyst bed.

• The reaction products are collected and analyzed by GC-MS to determine the conversion of p-xylene and the selectivity to 2,2',5,5'-tetramethylbiphenyl.

• One study reported a 96% selectivity to the biaryl product at an 8% conversion level.[1]

Note: This method is promising from a "green chemistry" perspective but requires further optimization to improve the conversion rate.

Figure 2: A generalized experimental workflow.

Conclusion

The synthesis of 2,2',5,5'-tetramethylbiphenyl can be achieved through a variety of methods, each with its own set of advantages and challenges. For high-yield and mild reaction conditions, modern cross-coupling reactions such as the Suzuki and Kumada couplings are generally preferred. The Ullmann coupling offers a more traditional and direct homocoupling route but typically requires more forcing conditions. The Grignard-based synthesis with a manganese catalyst and oxidative coupling of p-xylene represent interesting and potentially more economical alternatives, although they require further investigation and optimization to be considered as reliable and high-yielding laboratory methods. The selection of the most appropriate synthetic route will ultimately be guided by the specific requirements of the research or development project, including scale, purity, cost, and available expertise.

References

• 1. The design and synthesis of substituted biphenyl libraries - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Tetramethylbiphenyl Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common analytical techniques for the quantification of tetramethylbiphenyl. As a key intermediate and potential impurity in various chemical syntheses, the accurate and precise measurement of tetramethylbiphenyl is crucial for quality control, process optimization, and safety assessment in research and drug development. This document outlines the performance of High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), supported by detailed experimental methodologies.

While specific performance data for all tetramethylbiphenyl isomers are not extensively available in published literature, this guide utilizes representative data from structurally similar compounds, such as methylbiphenyls, to provide a reliable comparison of expected analytical performance.

Data Presentation: Comparison of Analytical Techniques

The selection of an analytical method for tetramethylbiphenyl quantification depends on factors such as the required sensitivity, selectivity, and the nature of the sample matrix. The following table summarizes the typical performance characteristics of validated methods for closely related aromatic hydrocarbons, which can be considered indicative for tetramethylbiphenyl analysis.

Validation Parameter	HPLC-UV	GC-FID	GC-MS
Linearity (R²)	> 0.998[1]	> 0.998	> 0.998[1]
Limit of Detection (LOD)	0.2 - 0.4 mg/kg[1]	~1 ng on column	0.2 - 1.5 µg/kg[1]
Limit of Quantitation (LOQ)	0.7 - 1.1 mg/kg[1]	~5 ng on column	0.5 - 4.7 µg/kg[1]
Accuracy (Recovery %)	90.5% - 108.3%[1]	Typically 95-105%	77% - 121%[1]
Precision (RSD %)	< 10%[1]	< 5%	< 15%[1]

Experimental Protocols

Detailed methodologies for each technique are provided below. These protocols are based on established analytical principles for similar aromatic compounds and can be adapted for specific tetramethylbiphenyl isomers.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a versatile and cost-effective technique suitable for the analysis of non-volatile or thermally labile compounds.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 or Biphenyl column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Autosampler

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water (e.g., 70:30 v/v)[2]

• Flow Rate: 1.0 mL/min[2]

• Injection Volume: 10 µL[2]

• Column Temperature: 25 °C[2]

• Detection Wavelength: ~254 nm (based on the UV absorbance of biphenyls)[2]

Sample Preparation:

• Dissolve the sample in the mobile phase.

• Filter the sample through a 0.22 µm syringe filter before injection.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a highly sensitive and efficient method for the analysis of volatile and thermally stable compounds like tetramethylbiphenyl.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column (e.g., HP-5/DB-5; 30 m x 0.32 mm x 0.25 µm)[3]

Chromatographic Conditions:

• Carrier Gas: Hydrogen or Helium at a constant flow of 1.0 mL/min[3]

• Injector Temperature: 270 °C[3]

• Detector Temperature: 280 °C[3]

• Oven Temperature Program: Initial temperature of 100 °C, ramped to 320 °C at 35 °C/min[3]

• Injection Mode: Split injection

Sample Preparation:

• Dissolve the sample in a suitable solvent (e.g., hexane, dichloromethane).

• For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) cleanup may be necessary.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers excellent sensitivity and selectivity, making it ideal for trace analysis and confirmation of identity in complex matrices.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer

• Capillary column (e.g., HP-5/DB-5; 15 m x 0.25 mm x 0.25 µm)[3]

Chromatographic Conditions:

• Carrier Gas: Helium at a constant flow of 1.0 mL/min[1]

• Injector Temperature: 270 °C[1]

• Oven Temperature Program: Initial temperature of 100 °C, ramped to 320 °C at 35 °C/min[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV[1]

• Detection Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis[1]

Sample Preparation:

• Sample preparation is similar to that for GC-FID.

• For complex matrices like biological fluids or environmental samples, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method can be employed for extraction and cleanup.[1]

Mandatory Visualization

The following diagrams illustrate the analytical workflows for the described methods.

Workflow for HPLC-UV analysis of tetramethylbiphenyl.

General workflow for GC-FID/MS analysis of tetramethylbiphenyl.

Decision tree for selecting an analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. dea.gov [dea.gov]

Safety & Regulatory Compliance

Proper Disposal of 2,2',5,5'-Tetramethylbiphenyl: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of 2,2',5,5'-tetramethylbiphenyl is paramount for laboratory safety and compliance. This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the proper handling and disposal of this compound.

2,2',5,5'-Tetramethylbiphenyl is classified as a hazardous substance, and its disposal must be managed in accordance with federal, state, and local regulations. The following information synthesizes key safety data and outlines a comprehensive disposal protocol.

Hazard Identification and Safety Data

Understanding the hazards associated with 2,2',5,5'-tetramethylbiphenyl is the first step in ensuring safe handling and disposal. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following classifications for this compound.[1]

Hazard Class	Hazard Statement	Pictogram
Acute toxicity, oral (Category 4)	H302: Harmful if swallowed
Serious eye damage/eye irritation (Category 2A)	H319: Causes serious eye irritation
Hazardous to the aquatic environment, acute hazard (Category 1)	H400: Very toxic to aquatic life
Hazardous to the aquatic environment, long-term hazard (Category 1)	H410: Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)

Prior to handling or disposing of 2,2',5,5'-tetramethylbiphenyl, all personnel must be equipped with the appropriate personal protective equipment.

PPE Type	Specification
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[2][3]
Skin Protection	Wear chemical-impermeable gloves (e.g., nitrile rubber) and protective clothing to prevent skin contact.[2]
Respiratory Protection	If dust formation is likely or exposure limits are exceeded, use a full-face respirator with an appropriate particle filter.[2][3]
Body Protection	A laboratory coat or fire/flame-resistant and impervious clothing should be worn.[2][3]

Detailed Disposal Protocol

The following step-by-step protocol outlines the recommended procedure for the disposal of 2,2',5,5'-tetramethylbiphenyl. This process is designed to minimize risk to personnel and the environment.

1. Waste Identification and Segregation:

• All unused 2,2',5,5'-tetramethylbiphenyl and any materials contaminated with it (e.g., weighing paper, gloves, and other disposable labware) must be treated as hazardous waste.
• This waste should be segregated from non-hazardous materials to prevent cross-contamination.

2. Waste Collection and Storage:

• Collect waste 2,2',5,5'-tetramethylbiphenyl in a dedicated, clearly labeled, and sealed container.
• The container must be made of a compatible material and marked with "Hazardous Waste" and the chemical name.
• Store the waste container in a designated, cool, dry, and well-ventilated area, away from incompatible materials.[2]

3. Spill Management:

• In the event of a spill, evacuate the immediate area and ensure adequate ventilation.
• For minor spills, carefully sweep the solid material into a suitable container for disposal, avoiding dust formation.[4]
• The spill area should be cleaned with a suitable solvent, and all cleaning materials must also be collected as hazardous waste.
• For major spills, contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

4. Final Disposal:

• The primary method for the disposal of 2,2',5,5'-tetramethylbiphenyl is through a licensed chemical destruction facility.[2]
• Controlled incineration with flue gas scrubbing is a common and effective method for its destruction.[2]
• Do not discharge 2,2',5,5'-tetramethylbiphenyl or its containers into sewer systems or waterways.[2]
• Coordinate with your institution's EHS department to arrange for the pickup and disposal by a certified hazardous waste management company.

Disposal Procedure Workflow

The following diagram illustrates the logical steps for the proper disposal of 2,2',5,5'-tetramethylbiphenyl.

Caption: Workflow for the safe disposal of 2,2',5,5'-tetramethylbiphenyl.

References

• 1. 1,1'-Biphenyl, 2,2',5,5'-tetramethyl- | C16H18 | CID 137818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]

Personal protective equipment for handling 2,2',5,5'-tetramethylbiphenyl

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2,2',5,5'-tetramethylbiphenyl. Adherence to these procedures is essential for ensuring the safety of all laboratory personnel and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment (PPE)

2,2',5,5'-Tetramethylbiphenyl is a chemical compound that requires careful handling due to its potential health and environmental risks. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it with the following hazards:

• Harmful if swallowed [1]

• Causes serious eye irritation [1]

• Very toxic to aquatic life with long-lasting effects [1]

Based on these hazards, the following personal protective equipment is mandatory when handling this compound.

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards.
Hand Protection	Chemical-resistant gloves	Due to the aromatic hydrocarbon nature of this compound, standard nitrile gloves may offer limited protection. It is highly recommended to use gloves made of Viton® or butyl rubber . Always inspect gloves for any signs of degradation or perforation before use.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to prevent skin contact.
Respiratory Protection	Respirator	A NIOSH-approved air-purifying respirator with a particulate filter (N95, P95, or better) is required if there is a potential for dust or aerosol generation.

Safe Handling and Operational Plan

A systematic approach is crucial when working with 2,2',5,5'-tetramethylbiphenyl. The following workflow outlines the key steps for safe handling from receipt to disposal.

References

• 1. Nitrile Glove Chemical Resistance Guide | S&G Gloves [sgnitrilegloves.com]